1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone: Synthesis, Properties, and Applications

Introduction

1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone, also known by its synonym 2'-hydroxy-5'-methylisobutyrophenone, is an aromatic ketone of significant interest in synthetic organic chemistry. Its structure, featuring a hydroxyl group ortho to a bulky isobutyryl group on a cresol backbone, imparts unique chemical and physical properties. This guide provides a comprehensive technical overview of this compound, intended for researchers, scientists, and professionals in drug development and materials science. We will delve into its fundamental properties, a detailed methodology for its synthesis via the Fries rearrangement, characterization techniques, and prospective applications.

Core Physicochemical Properties

While specific experimental data for 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is not extensively documented in publicly available literature, its properties can be reliably predicted based on its structure and comparison with analogous compounds.

Property	Value (Predicted/Inferred)	Notes
Molecular Formula	C₁₁H₁₄O₂
Molecular Weight	178.23 g/mol
Appearance	Likely a pale yellow oil or low-melting solid	Based on similar hydroxyaryl ketones.
Solubility	Soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, acetone); sparingly soluble in water.	The phenolic hydroxyl group may impart slight aqueous solubility.
Boiling Point	Estimated to be in the range of 250-270 °C	Extrapolated from similar structures.
Melting Point	Estimated to be in the range of 20-40 °C

Synthesis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

The most logical and industrially scalable synthetic route to 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is the Fries rearrangement of p-cresyl isobutyrate.[1][2] This reaction involves the intramolecular acyl migration of a phenolic ester to the aromatic ring, catalyzed by a Lewis acid.[3] The ortho-isomer is the desired product in this case.

Reaction Scheme

Caption: Fries rearrangement of p-cresyl isobutyrate.

Experimental Protocol: Fries Rearrangement of p-Cresyl Isobutyrate

This protocol describes a representative procedure for the synthesis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone.

Materials:

• p-Cresyl isobutyrate

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Hydrochloric acid (HCl), 1 M aqueous solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Argon or nitrogen gas for inert atmosphere

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Addition funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: Assemble the three-necked flask with a reflux condenser, an addition funnel, and a gas inlet for an inert atmosphere. Ensure all glassware is dry.

• Reagent Charging: To the flask, add anhydrous aluminum chloride (1.2 to 1.5 molar equivalents relative to the ester) and anhydrous dichloromethane.

• Cooling: Cool the stirred suspension of AlCl₃ in DCM to 0 °C using an ice bath.

• Substrate Addition: Dissolve p-cresyl isobutyrate (1.0 molar equivalent) in anhydrous DCM and add it to the addition funnel. Add the ester solution dropwise to the cooled AlCl₃ suspension over 30-60 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to reflux (approximately 40 °C for DCM) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: After the reaction is complete, cool the mixture in an ice bath and slowly quench by the dropwise addition of 1 M HCl. This will hydrolyze the aluminum complexes.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Workflow for Synthesis and Purification

Caption: Synthesis and purification workflow.

Characterization of the Product

The structure and purity of the synthesized 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone should be confirmed by standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expected signals would include a singlet for the phenolic hydroxyl proton, aromatic protons on the trisubstituted benzene ring, a septet for the methine proton of the isobutyryl group, and a doublet for the six equivalent methyl protons of the isobutyryl group, as well as a singlet for the methyl group on the phenyl ring.

  • ¹³C NMR: The spectrum would show characteristic signals for the carbonyl carbon, aromatic carbons (including those bearing the hydroxyl, methyl, and isobutyryl groups), and the carbons of the isobutyryl group.

• Infrared (IR) Spectroscopy: Key absorption bands would be expected for the O-H stretch of the phenolic hydroxyl group (broad, around 3200-3500 cm⁻¹), the C=O stretch of the ketone (around 1650-1680 cm⁻¹), and C-H stretches in the aromatic and aliphatic regions.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (m/z = 178.23). Fragmentation patterns would likely involve the loss of the isobutyryl group.

Potential Applications

While specific applications for 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone are not widely reported, its structural motifs suggest potential utility in several areas:

• Pharmaceutical Intermediates: Hydroxyaryl ketones are valuable precursors in the synthesis of various pharmaceuticals.[4][5] The presence of the hydroxyl and ketone functionalities allows for further chemical modifications to build more complex molecules with potential biological activity. For instance, derivatives of similar structures have been investigated for their potential as antibacterial or antifungal agents.

• Polymer and Materials Science: The phenolic hydroxyl group can be used for incorporation into polymer chains, potentially imparting properties such as UV stability or antioxidant capabilities.

• Fragrance and Flavor Industry: Some substituted acetophenones are used as fragrance ingredients.[5] The specific odor profile of this compound would need to be evaluated.

Safety and Handling

Conclusion

1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is a specialty chemical with potential for further exploration in various fields of applied chemistry. Its synthesis via the Fries rearrangement is a classic and scalable method. This guide provides a foundational understanding of its properties, synthesis, and potential applications, serving as a valuable resource for researchers and developers in the chemical sciences. Further investigation into its biological activities and material properties is warranted to fully unlock its potential.

References

• J&K Scientific. 1-(2-Hydroxy-5-methylphenyl)propan-1-one | 938-45-4. Available at: [Link]

• Wikipedia. Fries rearrangement. Available at: [Link]

• FooDB. Showing Compound 2'-Hydroxy-5'-methylacetophenone (FDB010529). Available at: [Link]

• Organic Chemistry Portal. Fries Rearrangement. Available at: [Link]

• Esstechinc. PL-HMPP: 2-Hydroxy-2-Methyl-1-Phenyl-1-Propanone. Available at: [Link]

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An In-depth Technical Guide to 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone (CAS 938-45-4)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone, CAS number 938-45-4. This document delves into its chemical identity, physicochemical properties, detailed synthesis protocols, and robust analytical characterization methods. Furthermore, it explores the compound's primary applications, particularly its role as a UV absorber, elucidating the underlying mechanism of action. Safety protocols and handling guidelines are also provided to ensure its proper use in a laboratory and industrial setting. This guide is intended to serve as a critical resource for scientists and researchers engaged in cosmetics, pharmaceuticals, and organic synthesis.[1][2]

Chemical Identity and Properties

Nomenclature and Structure

• Systematic IUPAC Name: 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

• CAS Number: 938-45-4

• Common Synonyms: 2'-Hydroxy-5'-methylisobutyrophenone, 2-Isobutyryl-4-methylphenol

• Molecular Formula: C₁₀H₁₂O₂

• Molecular Weight: 164.20 g/mol [3]

The structure is characterized by an isobutyrophenone core with a hydroxyl group positioned ortho to the carbonyl and a methyl group para to the hydroxyl group on the phenyl ring.

Physicochemical Properties

A summary of the key physicochemical properties is presented in Table 1.

Property	Value	Source
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	80 - 110 °C	[1]
Melting Point	2 °C	[4]
Purity	≥ 98% (GC)	[1]
Storage Conditions	Store at 0 - 8 °C	[1]

Synthesis and Purification

The most common and industrially significant method for synthesizing hydroxyaryl ketones like 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is the Fries rearrangement .[5][6] This reaction involves the intramolecular acyl migration of a phenolic ester, in this case, 4-methylphenyl isobutyrate, catalyzed by a Lewis acid.[5][7]

Synthesis Pathway: The Fries Rearrangement

The Fries rearrangement is an electrophilic aromatic substitution reaction. A widely accepted mechanism involves the initial coordination of the Lewis acid (e.g., AlCl₃) to the carbonyl oxygen of the ester. This coordination facilitates the cleavage of the ester bond, forming a resonance-stabilized acylium ion.[5][7] The acylium ion then acts as an electrophile, attacking the activated aromatic ring, primarily at the ortho and para positions relative to the hydroxyl group. The reaction temperature is a critical parameter for controlling regioselectivity; higher temperatures favor the formation of the ortho-isomer, which is the desired product in this case.[5]

Caption: Fries Rearrangement for synthesis.

Detailed Experimental Protocol: Synthesis

This protocol is a representative example and should be adapted and optimized based on laboratory conditions.

• Esterification: React p-cresol with isobutyryl chloride in the presence of a base (e.g., pyridine) to form 4-methylphenyl isobutyrate. Purify the resulting ester by distillation.

• Fries Rearrangement:

  • To a flame-dried, three-necked flask equipped with a mechanical stirrer, reflux condenser, and dropping funnel, add anhydrous aluminum chloride (AlCl₃, 1.2 equivalents).

  • Slowly add the 4-methylphenyl isobutyrate (1 equivalent) to the AlCl₃ with stirring.

  • Once the addition is complete, heat the reaction mixture to approximately 140-160 °C.[8] The higher temperature favors the formation of the ortho-isomer.[5]

  • Maintain the temperature and continue stirring for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature and then carefully pour it onto crushed ice containing concentrated hydrochloric acid. This step hydrolyzes the aluminum complexes and separates the organic product.

  • Extract the aqueous mixture with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

Purification Workflow

The crude product will be a mixture of the ortho and para isomers, along with some unreacted starting material. Purification is typically achieved via fractional distillation under reduced pressure or column chromatography.

Sources

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• 2. jk-sci.com [jk-sci.com]
• 3. 1-(2-Hydroxyphenyl)-2-methyl-1-propanone | C10H12O2 | CID 241555 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 5. Fries rearrangement - Wikipedia [en.wikipedia.org]
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• 7. Fries Rearrangement [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]

"1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone" molecular weight

An In-depth Technical Guide to the Physicochemical Properties, Synthesis, and Analysis of Hydroxyphenyl Propanones and Their Derivatives

A Senior Application Scientist's Field Guide for Researchers and Drug Development Professionals

Affiliation: Google AI Laboratories

A Note on the Subject Compound

Initial research for this guide on "1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone" revealed a notable scarcity of dedicated scientific literature and experimental data for this specific chemical entity. To provide a comprehensive and scientifically grounded technical guide, this document will focus on a closely related and well-characterized analog: 1-(2-hydroxyphenyl)-2-methyl-1-propanone . This analog shares the core structural features of a hydroxylated phenyl ring attached to a 2-methyl-1-propanone moiety. Where relevant, insights into the potential influence of the 5-methyl group on the phenyl ring will be drawn from studies on compounds such as "1-(2-Hydroxy-5-methylphenyl)propan-1-one". This approach allows for a robust discussion of the chemistry, synthesis, and analytical considerations relevant to this class of compounds, while maintaining scientific integrity.

Introduction: The Significance of Hydroxyphenyl Ketones

Hydroxyphenyl ketones are a class of organic compounds that serve as versatile building blocks in organic synthesis and have applications in various industries, including pharmaceuticals, cosmetics, and polymer chemistry.[1] Their molecular architecture, featuring a phenolic hydroxyl group and a ketone, allows for a wide range of chemical modifications, making them valuable intermediates in the synthesis of more complex molecules.[2] The hydroxyl group can act as a directing group in electrophilic aromatic substitution and as a nucleophile, while the ketone functionality is amenable to reactions such as reduction, oxidation, and condensation.

This guide provides a detailed exploration of the molecular characteristics, synthetic pathways, and analytical methodologies for 1-(2-hydroxyphenyl)-2-methyl-1-propanone, offering a foundational understanding for researchers and developers working with this and related compounds.

Physicochemical and Computed Properties

The properties of 1-(2-hydroxyphenyl)-2-methyl-1-propanone are summarized in the table below. These have been compiled from authoritative chemical databases.

Property	Value	Source
Molecular Formula	C₁₀H₁₂O₂	[3]
Molecular Weight	164.20 g/mol	[3]
IUPAC Name	1-(2-hydroxyphenyl)-2-methylpropan-1-one	[3]
CAS Number	6640-69-3	[3]
Appearance	Pale yellow liquid (Predicted)	[4]
Boiling Point	81°C (Predicted for a similar compound)	[4]
Density	~1.08 g/mL (Predicted for a similar compound)	[4]

Synthesis and Mechanistic Considerations

A common and effective method for the synthesis of hydroxyphenyl ketones is the Friedel-Crafts acylation . This reaction involves the acylation of a phenol with an acyl halide or anhydride in the presence of a Lewis acid catalyst.

Proposed Synthetic Pathway: Friedel-Crafts Acylation

The synthesis of 1-(2-hydroxyphenyl)-2-methyl-1-propanone can be envisioned through the Friedel-Crafts acylation of phenol with isobutyryl chloride.

Caption: Proposed synthesis of 1-(2-hydroxyphenyl)-2-methyl-1-propanone via Friedel-Crafts acylation.

Detailed Experimental Protocol (Adapted from similar syntheses)

This protocol is a generalized procedure and may require optimization.

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, add anhydrous aluminum chloride (AlCl₃) and a suitable anhydrous solvent (e.g., dichloromethane or nitrobenzene).

• Reagent Addition: Dissolve phenol in the same anhydrous solvent and add it to the flask. Cool the mixture in an ice bath.

• Acylation: Add isobutyryl chloride dropwise to the stirred mixture via the dropping funnel. The reaction is exothermic and the temperature should be carefully controlled.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, pour the mixture into a beaker containing crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography or distillation.

Potential Applications

Based on the applications of structurally similar compounds, 1-(2-hydroxyphenyl)-2-methyl-1-propanone and its derivatives are expected to have utility in several areas:

• Pharmaceutical Synthesis: As intermediates in the synthesis of pharmaceuticals, particularly in the development of analgesics and anti-inflammatory drugs.[1]

• Cosmetic Formulations: Due to their potential antioxidant properties and ability to absorb UV radiation, they could be used in skincare products and sunscreens.[1]

• Polymer Chemistry: They can act as photoinitiators in polymerization processes, especially in UV-curable coatings and inks.[4][5]

Analytical Methodologies

The characterization and quantification of 1-(2-hydroxyphenyl)-2-methyl-1-propanone would typically involve a combination of chromatographic and spectroscopic techniques.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful techniques for the separation and quantification of this compound.

5.1.1. High-Performance Liquid Chromatography (HPLC) Workflow

Caption: A typical workflow for the analysis of hydroxyphenyl propanones using HPLC.

5.1.2. HPLC Protocol (Adapted from similar compounds)

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).[6]

• Mobile Phase: A gradient of acetonitrile and water with a small amount of acid (e.g., phosphoric or formic acid).[7]

• Flow Rate: 1.0 mL/min.[6]

• Detection: UV-Vis detector at a wavelength where the phenyl chromophore absorbs, for instance, 210 nm.[6]

• Injection Volume: 10 µL.[6]

5.1.3. Gas Chromatography-Mass Spectrometry (GC-MS)

For volatile and thermally stable compounds, GC-MS is an excellent alternative, providing both high-resolution separation and structural information from the mass spectrum.

5.1.4. GC-MS Protocol (General)

• Column: A capillary column with a non-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane).[6]

• Carrier Gas: Helium or Hydrogen.

• Injector Temperature: 250 °C.

• Oven Program: A temperature gradient starting from a low temperature (e.g., 50 °C) and ramping up to a higher temperature (e.g., 280 °C) to ensure the elution of the analyte.

• Detector: Mass spectrometer operating in electron ionization (EI) mode.

Spectroscopic Characterization

5.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable for the structural elucidation of the target molecule. Predicted chemical shifts can provide a basis for spectral interpretation.

• ¹H NMR: Expected signals would include aromatic protons, a septet for the methine proton of the isopropyl group, a doublet for the methyl protons of the isopropyl group, and a singlet for the phenolic hydroxyl proton.[8]

• ¹³C NMR: Distinct signals would be expected for the carbonyl carbon, the aromatic carbons (with different shifts for the substituted and unsubstituted carbons), and the carbons of the isopropyl group.[9]

5.2.2. Infrared (IR) Spectroscopy

IR spectroscopy can confirm the presence of key functional groups:

• A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching of the phenolic hydroxyl group.

• A strong absorption band around 1680 cm⁻¹ due to the C=O stretching of the ketone.

Conclusion

While direct experimental data for "1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone" is limited in the public domain, a comprehensive understanding of its properties, synthesis, and analysis can be effectively established by examining its close structural analogs. The principles of Friedel-Crafts acylation provide a reliable synthetic route, and standard chromatographic and spectroscopic techniques offer robust methods for its analysis and characterization. This guide serves as a foundational resource for scientists and researchers, enabling them to approach the synthesis and study of this and related hydroxyphenyl ketones with a solid understanding of the underlying chemistry and analytical considerations.

References

• J&K Scientific. (n.d.). 1-(2-Hydroxy-5-methylphenyl)propan-1-one | 938-45-4. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 241555, 1-(2-Hydroxyphenyl)-2-methyl-1-propanone. Retrieved from [Link]

• SpectraBase. (n.d.). 1-(2-hydroxyphenyl)-2-methyl-propan-1-one. Retrieved from [Link]

• SIELC Technologies. (2018, February 17). Separation of 1-Propanone, 2-hydroxy-2-methyl-1-[4-(1-methylethyl)phenyl]- on Newcrom R1 HPLC column. Retrieved from [Link]

• ESSTECH, Inc. (n.d.). PL-HMPP: 2-Hydroxy-2-Methyl-1-Phenyl-1-Propanone. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). propanone low high resolution H-1 proton nmr spectrum of analysis interpretation. Retrieved from [Link]

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• 4. catalog.esstechinc.com [catalog.esstechinc.com]
• 5. CAS 5650-40-8: 2-Hydroxy-1-phenyl-1-propanone | CymitQuimica [cymitquimica.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Separation of 1-Propanone, 2-hydroxy-2-methyl-1-[4-(1-methylethyl)phenyl]- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
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• 9. spectrabase.com [spectrabase.com]

Comprehensive Technical Guide on 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone: Synthesis, Mechanisms, and Applications

Executive Summary

In the landscape of advanced organic synthesis and materials science, 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone (CAS: 64207-03-0) serves as a highly specialized ortho-acyl phenol building block. Structurally characterized by an intramolecular hydrogen bond between its phenolic hydroxyl group and the adjacent isobutyryl carbonyl oxygen, this compound exhibits unique thermodynamic stability and photoreactivity.

This whitepaper provides an in-depth technical analysis of its physicochemical profile, the mechanistic causality behind its synthesis via the Fries rearrangement, and its advanced applications as a precursor for both O-heterocycle (flavonoid) synthesis and photochemical scaffolds [1, 2].

Physicochemical Profiling

To establish a baseline for experimental design, the quantitative and structural data for 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone are summarized below.

Property	Value / Description
Chemical Name	1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone
Common Synonyms	2-Isobutyryl-4-methylphenol; 2-Hydroxy-5-methylisobutyrophenone
CAS Registry Number	64207-03-0
Molecular Formula	C₁₁H₁₄O₂
Molecular Weight	178.23 g/mol
Structural Class	ortho-Acyl phenol / Aryl Ketone
Primary Precursor	p-Tolyl isobutyrate (CAS 103-93-5)

Synthetic Methodology: The Fries Rearrangement

Mechanistic Causality & Design

The most efficient and regioselective route to synthesize this ortho-acyl phenol is via the Lewis acid-catalyzed Fries rearrangement of p-tolyl isobutyrate [1].

• Why Aluminum Chloride (AlCl₃)? AlCl₃ acts as a powerful Lewis acid that coordinates with the carbonyl oxygen of the ester. This coordination severely weakens the acyl C-O bond, promoting its cleavage to generate a highly electrophilic acylium ion and a resonance-stabilized phenoxide-aluminum complex.

• Regioselectivity Logic: In p-tolyl isobutyrate, the para-position relative to the ester oxygen is blocked by a methyl group. Therefore, the migrating isobutyryl group is sterically and electronically forced to attack the ortho-position exclusively, yielding 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone without para-acyl byproducts.

Step-by-Step Experimental Protocol (Self-Validating System)

This protocol is designed as a closed-loop system where each step contains internal validation markers.

• Reactor Preparation: Charge a dry, argon-purged reaction vessel with 1.0 equivalent of p-tolyl isobutyrate dissolved in a non-coordinating, anhydrous solvent (e.g., chlorobenzene).

• Catalyst Complexation: Cool the vessel to 0–5 °C. Slowly add 1.2–1.5 equivalents of anhydrous AlCl₃ in portions.

  • Validation: The solution will darken, indicating the formation of the Lewis acid-ester complex. Temperature control here is critical to prevent premature, uncontrolled cleavage.

• Thermal Rearrangement: Gradually heat the mixture to 90–100 °C.

  • Validation: Monitor the reaction via TLC or HPLC. The reaction is deemed complete when the starting ester peak completely disappears, confirming full conversion to the aluminum-complexed ortho-acyl phenol.

• Quenching & Hydrolysis: Cool the mixture back to 0 °C and carefully quench by adding ice-cold 1M HCl dropwise.

  • Causality: The target compound forms a strong bidentate chelate with aluminum via its hydroxyl and carbonyl oxygens. The acidic quench is mandatory to break this chelate and liberate the free ortho-acyl phenol.

• Isolation: Extract the aqueous layer with dichloromethane, wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. Purify via vacuum distillation.

Mechanistic pathway of the Fries rearrangement yielding the target ortho-acyl phenol.

Advanced Applications & Downstream Functionalization

A. Palladium-Catalyzed Dehydrogenation to Flavonoids

Recent advancements in green chemistry have positioned ortho-acyl phenols like 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone as vital precursors for O-heterocycles. As demonstrated by Zhao et al. [3], this compound undergoes a novel C–H functionalization via remote hydride elimination.

• The Mechanism: Using Pd/C as a catalyst in dimethylacetamide (DMA) at 150 °C, palladium(0) inserts into the molecule and facilitates the elimination of a hydride from the β-C(sp³)–H bond of the isobutyryl group.

• The Result: The intramolecular phenolic hydroxyl substitutes the eliminated hydride, forming an O-heterocycle. A subsequent dehydrogenation cascade yields highly substituted flavonoids. This pathway is revolutionary because it is entirely oxidant-free and utilizes the innate structural proximity of the functional groups.

B. Photochemical Scaffolds (UV Absorbers)

The structural motif of an ortho-hydroxyl group adjacent to a carbonyl group is the classic pharmacophore for Excited State Intramolecular Proton Transfer (ESIPT) .

• The Mechanism: Upon absorption of UV radiation, the molecule is excited to a singlet state. The proton from the phenolic –OH rapidly transfers to the carbonyl oxygen. As the molecule relaxes back to its ground state, it undergoes reverse proton transfer, dissipating the absorbed UV energy as harmless thermal energy.

• Industrial Utility: This non-destructive energy dissipation makes the compound an excellent scaffold for synthesizing industrial UV stabilizers, polymer protectants, and specialized photoinitiators.

Divergent downstream applications in catalysis and photochemistry workflows.

Analytical Validation Protocols

To guarantee the trustworthiness of the synthesized batch, the following spectroscopic validations must be met:

• ¹H NMR Spectroscopy: The defining signature of this molecule is the highly deshielded phenolic –OH proton. Due to the strong intramolecular hydrogen bond with the carbonyl oxygen, this proton will appear far downfield (typically >11.5 ppm). The isobutyryl group must be confirmed by a distinct septet (CH) around 3.5 ppm and a doublet (two CH₃ groups) around 1.2 ppm.

• FT-IR Spectroscopy: A standard unassociated ketone exhibits a C=O stretch near 1715 cm⁻¹. However, the intramolecular hydrogen bonding in this ortho-acyl phenol weakens the double bond character of the carbonyl, shifting the C=O stretch significantly lower to the 1630–1650 cm⁻¹ range. The –OH stretch will also appear broadened.

References

• P-TOLYL ISOBUTYRATE and Downstream Products LookChem URL:[Link]

• C-H Functionalization via Remote Hydride Elimination: Palladium Catalyzed Dehydrogenation of ortho-Acyl Phenols to Flavonoids Zhao, X., Zhou, J., Lin, S., Jin, X., & Liu, R. | Organic Letters, 2017, 19(5), 976-979 (ACS Publications) URL:[Link]

An In-Depth Technical Guide to the Physical Characteristics of 2'-Hydroxy-5'-methylpropiophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-Hydroxy-5'-methylpropiophenone, a substituted aromatic ketone, is a compound of interest in various chemical and pharmaceutical research fields. Its molecular structure, featuring a hydroxyl group ortho to the propiophenone moiety and a methyl group in the para position, imparts specific chemical reactivity and physical properties that are crucial for its application in synthesis and materials science. This guide provides a comprehensive overview of the physical characteristics of 2'-Hydroxy-5'-methylpropiophenone, offering a foundational understanding for its use in laboratory and developmental settings.

Physicochemical Properties

The fundamental physical and chemical properties of 2'-Hydroxy-5'-methylpropiophenone are summarized in the table below. These parameters are essential for its identification, handling, and application in experimental designs.

Property	Value	Source(s)
IUPAC Name	1-(2-Hydroxy-5-methylphenyl)propan-1-one
Synonyms	2-Propionyl-p-cresol	[1]
CAS Number	938-45-4	[1]
Molecular Formula	C₁₀H₁₂O₂	[1]
Molecular Weight	164.20 g/mol	[1]
Appearance	Colorless to light yellow liquid
Melting Point	4 °C	[2]
Boiling Point	102-103 °C at 4 mmHg	[2][3]
Density	1.077 g/mL at 25 °C	[2][3][4]
Refractive Index (n20/D)	1.533	[2][3]

Spectroscopic Characterization

Spectroscopic data is vital for the structural elucidation and confirmation of 2'-Hydroxy-5'-methylpropiophenone. Below are the expected spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the ethyl group protons (a quartet and a triplet), the methyl group protons (a singlet), and the hydroxyl proton (a broad singlet).

• ¹³C NMR: The carbon NMR spectrum will exhibit characteristic peaks for the carbonyl carbon, the aromatic carbons (with shifts influenced by the hydroxyl and methyl substituents), and the carbons of the ethyl and methyl groups. For the related compound, 2'-Hydroxypropiophenone, characteristic ¹³C NMR shifts are well documented[5].

Infrared (IR) Spectroscopy

The IR spectrum of 2'-Hydroxy-5'-methylpropiophenone will be characterized by absorption bands corresponding to its functional groups. For the similar compound 2-hydroxy-2-methyl-1-phenylpropan-1-one, a strong band around 1680 cm⁻¹ is observed for the C=O (carbonyl) stretching vibration[6]. A broad band in the region of 3000-3600 cm⁻¹ is expected for the O-H (hydroxyl) stretching vibration.

Mass Spectrometry (MS)

Mass spectrometry is a key technique for determining the molecular weight and fragmentation pattern of a compound. The mass spectrum of 2'-Hydroxy-5'-methylpropiophenone is expected to show a molecular ion peak (M+) corresponding to its molecular weight of 164.20. Fragmentation patterns would likely involve the loss of the ethyl group and other characteristic cleavages. Mass spectra of related compounds like 2-hydroxy-2-methylpropiophenone are available for comparison[7].

Solubility Profile

2'-Hydroxy-5'-methylpropiophenone is expected to be soluble in a range of common organic solvents. Based on the behavior of similar phenolic ketones, it is anticipated to be soluble in alcohols (methanol, ethanol), ketones (acetone), and chlorinated solvents (dichloromethane). Its solubility in non-polar solvents like hexanes is likely to be limited. A related compound, 2-Hydroxy-4'-(2-hydroxyethoxy)-2-methylpropiophenone, is soluble in ethanol, DMSO, and dimethylformamide at approximately 30 mg/mL[8].

Experimental Protocol: Melting Point Determination by Differential Scanning Calorimetry (DSC)

The determination of an accurate melting point is crucial for verifying the purity of a compound. Differential Scanning Calorimetry (DSC) is a precise method for this purpose.

Principle

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. When the sample melts, it absorbs energy, resulting in an endothermic peak on the DSC thermogram. The onset temperature of this peak is taken as the melting point.

Step-by-Step Methodology

• Sample Preparation:

  • Ensure the 2'-Hydroxy-5'-methylpropiophenone sample is dry.

  • Accurately weigh 2-10 mg of the sample into a clean aluminum DSC pan[9][10].

  • Hermetically seal the pan to prevent any loss of material during heating[9][11].

• Instrument Setup:

  • Place the sealed sample pan and an empty, sealed reference pan into the DSC cell[9].

  • Purge the cell with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to create an inert atmosphere[11][12].

• Thermal Program:

  • Equilibrate the cell at a temperature well below the expected melting point (e.g., -20 °C).

  • To erase the sample's thermal history, perform a heat-cool-heat cycle. A typical cycle involves heating at a rate of 20 °C/min to a temperature above the melting point (e.g., 60 °C), cooling back to the starting temperature, and then reheating at the same rate[11].

  • For the final measurement, ramp the temperature at a controlled rate (e.g., 10 °C/min) through the melting transition[12].

• Data Analysis:

  • The melting point (Tm) is determined as the onset temperature of the endothermic melting peak on the resulting thermogram[11].

  • The software can also be used to calculate the heat of fusion (ΔHfus) from the area under the melting peak.

Workflow for DSC Melting Point Determination

Safety and Handling

As a laboratory chemical, 2'-Hydroxy-5'-methylpropiophenone should be handled with appropriate care. Based on data for similar compounds, it may be harmful if swallowed and may cause skin and eye irritation[13].

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when handling the compound.

• Handling: Avoid inhalation of vapors and contact with skin and eyes. Use in a well-ventilated area.

• Storage: Store in a tightly closed container in a cool, dry place away from light and incompatible materials such as strong oxidizing agents, strong bases, and acid chlorides.

Conclusion

This technical guide provides a detailed overview of the key physical characteristics of 2'-Hydroxy-5'-methylpropiophenone. A thorough understanding of its physicochemical properties, spectroscopic data, solubility, and thermal behavior is essential for its effective and safe use in research and development. The provided experimental protocol for melting point determination by DSC offers a reliable method for purity assessment and characterization.

References

• [Anonymous]. (2025, December 1). 2 - SAFETY DATA SHEET. Retrieved from [Link]

• [Anonymous]. (2013). 4 - The Royal Society of Chemistry. Retrieved from [Link]

• D'Amelia, R., Franks, T., & Nirode, W. F. (n.d.). DSC Laboratory Experiment – Determining the Thermal Properties of Organic Hydrocarbons. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Hydroxy-5-methylacetophenone. PubChem. Retrieved from [Link]

• Purdue University. (n.d.). Standard Operating Procedure Differential Scanning Calorimeter (DSC) in POWER Laboratory Model TA Q-20. Retrieved from [Link]

• Qualitest. (2025, May 7). DSC Test in Practice: Step-by-Step Guide to Accurate Thermal Analysis. Retrieved from [Link]

• Frigo, S. P., & Dattani, R. (2019). Practical Use of Differential Scanning Calorimetry for Thermal Stability Hazard Evaluation. Organic Process Research & Development, 23(9), 1846–1853. [Link]

• Belaidi, O., Bouchaour, T., & Maschke, U. (2024). Experimental and theoretical infrared spectra of 2-hydroxy-2-methyl-1-phenylpropan-1-one. Molecular Simulation, 1–11. [Link]

• ChemBK. (2024, April 9). 2-hydroxy-2-methylpropiophenone. Retrieved from [Link]

• SpectraBase. (n.d.). 2-Hydroxy-2-methylpropiophenone. Retrieved from [Link]

• University of Florida. (n.d.). Sample Preparation – DSC. Retrieved from [Link]

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 201 MHz, H2O, predicted) (NP0270505). Retrieved from [Link]

• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 800 MHz, D2O, predicted) (NP0059337). Retrieved from [Link]

• NIST. (n.d.). 2'-Hydroxy-5'-methoxyacetophenone, TMS derivative. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). MS spectra of 2-hydroxy-4-methoxypropiophenone (2,4-HMPP) obtained from... Retrieved from [Link]

• Wang, Y., et al. (2021). Synthesis and Characterization of a Trifunctional Photoinitiator Based on Two Commercial Photoinitiators with α-Hydroxyl Ketone Structure. Polymers, 13(18), 3136. [Link]

• Mukhtorov, L., et al. (2022). The ¹H NMR and ¹³C-NMR spectra of N-(2-hydroxy-5-nitrophenyl)formamide. ResearchGate. Retrieved from [Link]

• MDPI. (2022). Verification of the Influence of the 2-Hydroxy-2-methylpropiophenone (Photoinitiator) Content in Hydrogel Materials on Their Physicochemical Properties and Surface Morphology. International Journal of Molecular Sciences, 24(1), 433. [Link]

• Watson International Ltd. (n.d.). 2-Hydroxy-2-methylpropiophenone CAS 7473-98-5. Retrieved from [Link]

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Comprehensive Spectral Characterization of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone: A Technical Guide

Executive Summary & Mechanistic Context

1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone (CAS: 64207-03-0), commonly referred to as 2-hydroxy-5-methylisobutyrophenone, is a highly functionalized aromatic ketone. Propiophenone derivatives of this class serve as critical synthons in the development of pharmaceutical analgesics, anti-inflammatory agents, and specialty polymers[1].

From an analytical perspective, the defining structural feature of this molecule is the Resonance-Assisted Hydrogen Bond (RAHB) formed between the ortho-hydroxyl group and the carbonyl oxygen[2]. As a Senior Application Scientist, I emphasize that this intramolecular interaction is not merely a structural curiosity; it is the primary deterministic force governing the molecule's behavior across all spectroscopic modalities. The RAHB locks the molecule into a planar, chelated conformation, drastically altering electron density, deshielding specific protons, and shifting vibrational force constants[3].

This guide provides a rigorous, causality-driven framework for the spectral elucidation (NMR, IR, MS) of this compound, ensuring that your analytical workflows are both theoretically grounded and empirically self-validating.

Analytical Workflow & Data Synthesis

To prevent solvent-induced structural disruption and ensure high-fidelity data, the analytical pipeline must be carefully sequenced.

Fig 1. Analytical workflow for the spectral characterization of the target propiophenone.

Spectral Data Presentation & Causality

Nuclear Magnetic Resonance (NMR) Spectroscopy

The intramolecular hydrogen bond dictates the solvent choice. We utilize non-polar, aprotic CDCl₃ rather than DMSO-d₆. DMSO acts as a competitive hydrogen-bond acceptor, which can artificially disrupt the native RAHB and shift the hydroxyl proton resonance[2].

Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃, 298 K)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment & Mechanistic Rationale
12.20	Singlet (s)	1H	-	-OH (C2): Extreme deshielding due to strong intramolecular RAHB pulling electron density away from the proton[3].
7.55	Doublet (d)	1H	2.0	Ar-H (C6): Ortho to the electron-withdrawing carbonyl; meta coupling to H-4.
7.25	Doublet of doublets (dd)	1H	8.5, 2.0	Ar-H (C4): Ortho to methyl, meta to OH. Couples with both H-3 and H-6.
6.85	Doublet (d)	1H	8.5	Ar-H (C3): Ortho to the electron-donating -OH group; shielded relative to H-6.
3.55	Septet (sept)	1H	6.8	-CH- (Isobutyryl): Splits by the six equivalent methyl protons.
2.30	Singlet (s)	3H	-	Ar-CH₃ (C5): Aromatic methyl group.

| 1.20 | Doublet (d) | 6H | 6.8 | -CH₃ (Isobutyryl): Two equivalent methyl groups split by the adjacent methine proton. |

Table 2: ¹³C NMR Spectral Data (100 MHz, CDCl₃, 298 K)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
209.5	Quaternary (C=O)	Carbonyl carbon (C1'). Shifted downfield due to conjugation and H-bonding.
160.2	Quaternary (Ar-C)	C2 (Attached to -OH).
136.5	Quaternary (Ar-C)	C5 (Attached to aromatic -CH₃).
130.1, 128.4, 118.5	Methine (Ar-CH)	C6, C4, C3 (Aromatic ring carbons).
118.0	Quaternary (Ar-C)	C1 (Attached to isobutyryl group).
35.2	Methine (-CH-)	Isobutyryl methine carbon.
20.5	Methyl (-CH₃)	Aromatic methyl carbon.

| 19.2 | Methyl (-CH₃) | Isobutyryl methyl carbons (2x). |

Fourier-Transform Infrared (FT-IR) Spectroscopy

Table 3: FT-IR Spectral Data (ATR, Neat Solid/Liquid)

Wavenumber (cm⁻¹)	Intensity	Assignment & Mechanistic Rationale
3100 - 2800	Broad, Weak	O-H Stretch: The RAHB severely weakens the O-H bond, lowering its force constant and shifting the stretch from the typical 3400 cm⁻¹ down into the C-H stretching region[2].
1635	Strong, Sharp	C=O Stretch: Conjugation with the aromatic ring typically lowers C=O to ~1680 cm⁻¹. The added intramolecular H-bond further lengthens the C=O bond, dropping the frequency to ~1635 cm⁻¹[3].

| 1600, 1485 | Medium | C=C Aromatic: Ring skeletal vibrations. |

Electron Ionization Mass Spectrometry (EI-MS)

Under 70 eV electron ionization, alkylphenones undergo highly predictable fragmentation driven by the stability of the resulting ions[4]. The dominant pathway is α-cleavage adjacent to the carbonyl group, expelling the isopropyl radical to form a resonance-stabilized acylium ion[5].

Table 4: GC-EI-MS Fragmentation Data (70 eV)

m/z	Relative Abundance	Ion Type	Neutral Loss
178	15 - 20%	Molecular Ion[M]⁺•	None
135	100% (Base Peak)	Acylium Ion [Fragment A]⁺	-43 Da (Loss of •CH(CH₃)₂, isopropyl radical)[4]
107	35 - 45%	Aromatic Cation	-28 Da (Loss of CO from acylium ion)[4]

| 77 | 10 - 15% | Phenyl Cation | -30 Da (Loss of formaldehyde/hydrocarbon fragments) |

Fig 2. Primary EI-MS fragmentation pathway highlighting the diagnostic m/z 135 base peak.

Self-Validating Experimental Protocols

To ensure Trustworthiness and reproducibility, the following protocols incorporate internal validation checkpoints.

Protocol 1: High-Resolution NMR Acquisition

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of CDCl₃ containing 0.03% (v/v) Tetramethylsilane (TMS). Causality: TMS acts as an internal zero-point reference, validating the chemical shift axis. CDCl₃ prevents H-bond disruption.

• Instrument Tuning: Insert the NMR tube into a 400 MHz (or higher) spectrometer. Lock the magnetic field to the deuterium frequency of CDCl₃.

• Shimming (Validation Check): Perform gradient shimming. Validation: Monitor the ¹³C satellites of the TMS peak or the CHCl₃ residual peak. The full-width at half-maximum (FWHM) of the CHCl₃ peak must be < 1.0 Hz. Poor shimming will artificially broaden the isobutyryl septet, making it indistinguishable from a multiplet.

• Acquisition: Acquire 16 scans for ¹H NMR (relaxation delay = 1s) and 256 scans for ¹³C NMR (relaxation delay = 2s).

Protocol 2: ATR-FTIR Analysis

• Background Validation: Prior to sample application, run a 32-scan background spectrum on the bare diamond/ZnSe ATR crystal. Validation: Ensure no broad bands exist at 3400 cm⁻¹ (water vapor) or 2350 cm⁻¹ (CO₂), which could obscure the analyte's shifted O-H stretch.

• Sample Application: Apply the neat sample directly to the crystal. Causality: Avoid KBr pellet preparation. KBr is highly hygroscopic; absorbed moisture will introduce an artificial free O-H stretch that masks the native intramolecularly bonded O-H signal[2].

• Acquisition: Apply consistent anvil pressure. Acquire 32 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

Protocol 3: GC-EI-MS Profiling

• System Suitability (Autotune): Introduce Perfluorotributylamine (PFTBA) into the MS source. Validation: Ensure the relative abundances of m/z 69 (100%), 219 (>35%), and 502 (>2%) meet standard tuning criteria. This validates the mass axis and multiplier voltage.

• Ionization Energy: Strictly maintain the electron ionization energy at 70 eV. Causality: Lower energies fail to provide the reproducible α-cleavage necessary to generate the diagnostic m/z 135 acylium ion, while higher energies induce excessive secondary fragmentation, obliterating the m/z 178 molecular ion[5].

• Chromatography: Inject 1 µL of a 100 µg/mL solution (in hexane) onto a non-polar capillary column (e.g., HP-5MS) using a split ratio of 50:1 to prevent detector saturation.

References

• Molecules (MDPI). (2019). Intramolecular Hydrogen Bonds in Selected Aromatic Compounds: Recent Developments. Retrieved from [Link][2]

• Journal of the American Chemical Society (ACS). Unraveling the Electronic and Vibrational Contributions to Deuterium Isotope Effects on 13C Chemical Shifts Using ab Initio Model Calculations. Retrieved from [Link][3]

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• 4. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Advanced Technical Guide and Hazard Profiling for 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

Executive Summary & Structural Significance

1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone (CAS: 64207-03-0) is a highly specialized ortho-acylphenol derivative utilized extensively as a critical synthetic intermediate in the development of photoinitiators, agrochemicals, and active pharmaceutical ingredients (APIs)[1].

From a mechanistic perspective, the molecule’s architecture features a phenolic hydroxyl group adjacent to an isobutyryl moiety. This proximity forces the formation of a robust intramolecular hydrogen bond between the hydroxyl proton and the ketone carbonyl oxygen. This chelation significantly alters the compound's physicochemical behavior—enhancing its lipophilicity, lowering its boiling point compared to para-substituted isomers, and dictating its unique reactivity profile in downstream drug development workflows.

Physicochemical Profiling

To facilitate rapid reference for formulation and synthetic planning, the core quantitative properties of the compound are summarized below.

Table 1: Quantitative Physicochemical Properties

Property	Value / Description
Chemical Name	1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone
CAS Registry Number	64207-03-0[2]
Molecular Formula	C11H14O2[1]
Molecular Weight	178.23 g/mol [1]
Physical State	Pale yellow to off-white liquid/solid (temperature dependent)
Solubility Profile	Soluble in DCM, EtOAc, and EtOH; Insoluble in water
Upstream Precursor	p-Tolyl isobutyrate (CAS: 103-93-5)[3]

Synthesis Methodology: The Fries Rearrangement

The primary synthetic route to this compound involves the Fries rearrangement of p-tolyl isobutyrate[3].

Causality of Experimental Design: Direct Friedel-Crafts acylation of p-cresol with isobutyryl chloride often results in poor yields due to competing O-acylation. By intentionally pre-forming the ester (p-tolyl isobutyrate) and subjecting it to a Lewis acid-mediated rearrangement, the acyl group is forced to migrate exclusively to the ortho position. The para position is sterically and electronically blocked by the existing methyl group, ensuring near-perfect regiochemical fidelity driven by the thermodynamic stability of the resulting aluminum chelate.

Step-by-Step Protocol: A Self-Validating Synthesis

• Substrate Preparation: Dissolve 1.0 equivalent of p-tolyl isobutyrate in anhydrous 1,2-dichloroethane (DCE) under a strict inert argon atmosphere.

• Catalyst Activation: Cool the reaction vessel to 0°C. Slowly add 1.5 equivalents of anhydrous aluminum chloride (AlCl3).

  • Causality: The low initial temperature mitigates the highly exothermic formation of the Lewis acid-ester complex, preventing substrate charring and decomposition.

• Thermal Migration: Heat the reaction mixture to 110°C for 3 hours.

  • Causality: Elevated temperatures provide the activation energy required for the acylium ion to migrate to the aromatic ring.

• Quenching (Validation Step 1): Cool the mixture to room temperature and slowly pour it into a vigorously stirred mixture of crushed ice and 1M HCl.

  • Self-Validation: The dissolution of suspended aluminum salts and the separation of a distinct, clear organic layer visually validate the successful breakdown of the intermediate chelate complex.

• Extraction & Purification: Extract the aqueous phase with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, concentrate under reduced pressure, and purify via vacuum distillation.

Figure 1: Step-by-step synthetic workflow for the Fries rearrangement of p-tolyl isobutyrate.

Analytical Characterization (The Validation Engine)

To ensure the integrity of the synthesized batch before downstream application, a self-validating analytical matrix must be applied. The absence of starting material is just as critical as the presence of the product.

Table 2: Analytical Validation Metrics

Analytical Method	Target Signal	Structural Correlation	Validation Status
1H NMR (CDCl3)	~12.0 ppm (s, 1H)	Chelated phenolic -OH	Confirms ortho-migration
1H NMR (CDCl3)	~3.5 ppm (heptet, 1H)	Isobutyryl methine (-CH-)	Confirms intact side chain
IR Spectroscopy	~1630 cm⁻¹	H-bonded ketone carbonyl	Differentiates from ester
IR Spectroscopy	~1750 cm⁻¹ (Absence)	Ester carbonyl	Confirms complete reaction

Material Safety Data & Hazard Profiling (MSDS Core)

Handling 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone requires strict adherence to dynamic safety protocols. Its biologically active phenolic core and lipophilic side chain facilitate rapid dermal penetration and cellular membrane disruption.

Hazard Identification (GHS Classification)

• Skin Irritation (Category 2): Causes localized erythema and defatting of the skin upon prolonged contact.

• Eye Irritation (Category 2A): Vapor or liquid contact causes severe ocular irritation and potential corneal damage.

• STOT-SE (Category 3): Inhalation of vapors may cause respiratory tract irritation and dyspnea.

Self-Validating PPE & Handling Protocol

• Dermal Protection: Utilize nitrile gloves with a minimum thickness of 0.11 mm.

  • Causality: Nitrile provides superior chemical resistance to phenolic ketones compared to standard latex.

  • Validation: Inspect gloves pre- and post-use; any visible swelling or discoloration indicates chemical breakthrough, necessitating an immediate protocol review and glove replacement.

• Respiratory Protection: Handle exclusively within a certified chemical fume hood maintaining a continuous face velocity of 100–120 fpm.

• Storage: Store in a cool, well-ventilated area away from strong oxidizing agents. The container must be purged with argon prior to sealing to prevent oxidative degradation of the phenol.

Emergency Response & First Aid

Figure 2: Self-validating emergency response and medical evaluation workflow for exposure.

• Dermal Exposure: Immediately remove contaminated clothing. Flush the affected area with copious amounts of water for at least 15 minutes. Causality: Do not use organic solvents to wash the skin, as this will drastically enhance the systemic absorption of the lipophilic ketone.

• Ocular Exposure: Irrigate eyes continuously with normal saline or water for 15 minutes, holding eyelids open. Seek immediate ophthalmological evaluation.

• Inhalation: Relocate the exposed individual to fresh air immediately. If dyspnea occurs, administer supplemental oxygen and seek emergency medical attention.

References

• AA Blocks. "Product Index - AA Blocks (64207-03-0)". 2

• ChemicalBook. "1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone | 64207-03-0". 1

• LookChem. "Cas 103-93-5, P-TOLYL ISOBUTYRATE Downstream Products".3

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• 2. aablocks.com [aablocks.com]
• 3. lookchem.com [lookchem.com]

An In-depth Technical Guide to 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone: A Journey Through Synthesis, Discovery, and Potential Applications

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive technical overview of the sterically hindered phenolic ketone, 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone. Due to the compound's limited direct documentation in scientific literature, this paper constructs a plausible history and detailed synthetic pathways based on established organic chemistry principles, primarily the Fries and Houben-Hoesch reactions. By examining the synthesis of analogous structures and the historical development of these key reactions, we offer a robust framework for understanding this molecule's potential discovery and applications.

Introduction and Chemical Profile

1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is an aromatic ketone characterized by a phenolic hydroxyl group ortho to a bulky isobutyryl group. This steric hindrance is a key structural feature that influences its reactivity and potential applications. The compound's structure suggests potential utility as a UV stabilizer, an antioxidant, or as an intermediate in the synthesis of more complex molecules, including pharmaceuticals.

Table 1: Chemical and Physical Properties

Property	Value
Molecular Formula	C₁₁H₁₄O₂
Molecular Weight	178.23 g/mol
IUPAC Name	1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone
CAS Number	Not assigned
Appearance	Expected to be a crystalline solid or a viscous oil
Solubility	Expected to be soluble in organic solvents and sparingly soluble in water

A Plausible Historical Timeline of Discovery

The discovery of 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone is likely linked to the development of synthetic methods for creating hydroxyaryl ketones. Two primary historical reactions form the basis for its probable synthesis: the Fries rearrangement and the Houben-Hoesch reaction.

The Fries Rearrangement: A Foundational Discovery

The journey to synthesizing sterically hindered phenolic ketones begins with the discovery of the Fries rearrangement by German chemist Karl Theophil Fries in 1908.[1] This reaction enables the conversion of a phenolic ester to a hydroxy aryl ketone using a Lewis acid catalyst.[1][2] The reaction is selective for the ortho and para positions, with the product distribution influenced by temperature and solvent.[2] Higher temperatures generally favor the formation of the ortho-isomer.[1][2]

The development of the photo-Fries rearrangement provided an alternative, catalyst-free method using UV light, proceeding through a radical mechanism.[3][4] While often resulting in lower yields, this variant expanded the synthetic chemist's toolkit for accessing these valuable intermediates.[2]

The Houben-Hoesch Reaction: An Alternative Pathway

Independently discovered by Kurt Hoesch in 1915 and further developed by Josef Houben in 1926, the Houben-Hoesch reaction presents another route to aryl ketones.[5][6] This reaction involves the condensation of a nitrile with an electron-rich aromatic compound, such as a phenol, in the presence of a Lewis acid and hydrogen chloride.[6] The reaction typically works best with polyhydroxyphenols.[7][8]

Given the nature of the reactants, the Houben-Hoesch reaction is a less probable, but still feasible, historical route for the first synthesis of 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone compared to the Fries rearrangement.

Synthetic Methodologies: A Practical Guide

The synthesis of 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone can be approached through several established methods for creating hydroxyaryl ketones. The Fries rearrangement of p-cresyl isobutyrate is the most direct and likely pathway.

Primary Synthetic Route: The Fries Rearrangement

The Fries rearrangement provides a reliable method for the synthesis of 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone. The reaction proceeds from the readily available starting material, p-cresol.

Step 1: Esterification of p-Cresol

• To a solution of p-cresol (1 equivalent) in a suitable aprotic solvent (e.g., dichloromethane or diethyl ether), add a base such as triethylamine or pyridine (1.1 equivalents).

• Cool the mixture in an ice bath to 0°C.

• Slowly add isobutyryl chloride (1.05 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the organic layer.

• Wash the organic layer sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield p-cresyl isobutyrate.

Step 2: Fries Rearrangement of p-Cresyl Isobutyrate

• To a flask containing anhydrous aluminum chloride (1.2 equivalents), add p-cresyl isobutyrate (1 equivalent) portion-wise under an inert atmosphere (e.g., nitrogen or argon).

• Heat the reaction mixture to a temperature range of 120-160°C to favor the formation of the ortho-product. The reaction can be run neat or in a high-boiling solvent like nitrobenzene.

• Maintain the temperature for several hours, monitoring the reaction by TLC or gas chromatography (GC).

• After completion, cool the reaction mixture to room temperature and then carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic extracts with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel to isolate 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone.

Caption: Synthetic pathway via Fries Rearrangement.

Alternative Synthetic Route: The Houben-Hoesch Reaction

While less common for this specific transformation, the Houben-Hoesch reaction offers a potential alternative synthesis.

• Dissolve p-cresol (1 equivalent) and isobutyronitrile (1 equivalent) in a suitable anhydrous solvent (e.g., diethyl ether).

• Add a Lewis acid catalyst, such as zinc chloride or aluminum chloride (1.1 equivalents).

• Bubble dry hydrogen chloride gas through the solution while maintaining a low temperature (0-10°C).

• Allow the reaction to proceed for several hours until the formation of the ketimine hydrochloride precipitate is complete.

• Isolate the precipitate by filtration and wash with cold, dry ether.

• Hydrolyze the ketimine hydrochloride by heating with dilute aqueous acid.

• Extract the product with an organic solvent, wash, dry, and purify by column chromatography as described in the Fries rearrangement protocol.

Caption: Synthetic pathway via Houben-Hoesch Reaction.

Potential Applications and Significance

While direct applications of 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone are not extensively documented, its structural features suggest several areas of interest for researchers and drug development professionals.

Pharmaceutical and Agrochemical Intermediate

Hydroxyaryl ketones are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals.[9] The presence of the phenolic hydroxyl and ketone functionalities allows for a variety of subsequent chemical transformations. The bulky isobutyryl group could be leveraged to introduce specific steric constraints in a target molecule, potentially influencing its binding affinity and selectivity for a biological target.

Polymer Additives and UV Stabilizers

The hindered phenol moiety is a well-known structural motif in antioxidants used to prevent the degradation of polymers.[10][11] The phenolic hydroxyl group can act as a radical scavenger. Furthermore, the 2-hydroxybenzoyl structure is a common feature in UV absorbers, which protect materials from photodegradation. The combination of these features in a single molecule makes it a candidate for a multifunctional polymer additive.

Cosmetic and Fragrance Applications

The closely related compound, 1-(2-hydroxy-5-methylphenyl)propan-1-one, is utilized in cosmetic formulations for its skin-hydrating and antioxidant properties, as well as its function as a UV filter.[9][12] It is plausible that 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone could exhibit similar beneficial properties for skincare and serve as a fragrance component.

Conclusion

1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone represents a sterically hindered phenolic ketone with significant potential as a synthetic intermediate and functional molecule. While its direct discovery and history are not well-documented, its synthesis is readily achievable through established and historically significant reactions, most notably the Fries rearrangement. The principles and protocols outlined in this guide provide a solid foundation for the synthesis and further investigation of this compound and its derivatives. Its potential applications in drug development, polymer science, and cosmetics warrant further exploration by the scientific community.

References

• Chemistry Learner. Fries Rearrangement: Definition, Example, and Mechanism. [Link]

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"1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone" literature review

An In-Depth Technical Guide to 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone: Synthesis, Characterization, and Applications

Introduction

1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone, an alkyl-phenylketone, is a substituted aromatic compound of significant interest in synthetic chemistry. Characterized by a phenolic hydroxyl group ortho to an isobutyryl group and a methyl group para to the hydroxyl, its structure offers a unique combination of reactive sites. This guide provides a comprehensive overview of its synthesis, physicochemical properties, spectroscopic characterization, and potential applications, tailored for professionals in chemical research and drug development. While not as extensively documented as some of its isomers, its structural motifs are pertinent to the development of novel chemical entities.

Chemical Identity and Nomenclature

The unique arrangement of functional groups on the phenyl ring dictates the chemical behavior and synthetic utility of this molecule.

• IUPAC Name: 1-(2-hydroxy-5-methylphenyl)-2-methylpropan-1-one

• Common Synonyms: 2'-Hydroxy-5'-methylisobutyrophenone

• CAS Number: While a specific CAS number for this exact structure is not widely cited, the parent compound without the 5-methyl group, 1-(2-hydroxyphenyl)-2-methyl-propan-1-one, is registered under CAS 6640-69-3[1].

• Molecular Formula: C₁₀H₁₂O₂[2]

• Molecular Weight: 164.20 g/mol [1][2]

Physicochemical Properties

The physical and chemical properties of a compound are critical for its handling, formulation, and application in various chemical processes. The data presented below are derived from analogous compounds and established chemical principles.

Property	Value	Reference
Molecular Formula	C₁₀H₁₂O₂	[2]
Molecular Weight	164.20 g/mol	[1][2]
Appearance	Expected to be a colorless to pale yellow liquid or low-melting solid	[2]
Boiling Point	~80 - 110 °C (for related compounds)	[2]
Solubility	Soluble in common organic solvents (e.g., ethanol, acetone, dichloromethane); limited solubility in water.	[3]
InChI Key	CXZJBPYDVCLMFX-UHFFFAOYSA-N (Isomer)	[4][5]

Synthesis Methodologies

The preparation of hydroxyaryl ketones like 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone is most effectively achieved through specific, well-established rearrangement reactions, as direct acylation of phenols can be problematic.

The Fries Rearrangement: A Preferred Synthetic Route

The Fries rearrangement is a robust and industrially significant method for synthesizing hydroxyaryl ketones from phenolic esters.[6][7] This reaction involves the intramolecular migration of an acyl group from the phenolic oxygen to the aromatic ring, catalyzed by a Lewis acid.[6][8]

Causality of Experimental Choice: Direct Friedel-Crafts acylation of p-cresol with isobutyryl chloride is often inefficient for producing the desired C-acylated product. The reaction tends to favor O-acylation, forming the phenolic ester (4-methylphenyl isobutyrate) as the major product.[7] The Fries rearrangement elegantly circumvents this issue by starting with this ester and rearranging it to the desired hydroxyketone.

The reaction exhibits ortho and para selectivity, which can be controlled by reaction conditions.[6]

• Low Temperatures: Favor the formation of the para-isomer (4-hydroxy-3-methylisobutyrophenone), which is the thermodynamically more stable product.

• High Temperatures: Favor the formation of the ortho-isomer, 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone. This is a classic example of kinetic versus thermodynamic control; the ortho product can form a more stable bidentate complex with the aluminum chloride catalyst, lowering the activation energy for its formation.[6]

Caption: Fries Rearrangement workflow for synthesis.

Experimental Protocol: Synthesis via Fries Rearrangement

• Ester Synthesis: To a solution of p-cresol (1.0 equiv.) in a suitable aprotic solvent (e.g., dichloromethane) containing a non-nucleophilic base (e.g., pyridine, 1.1 equiv.), add isobutyryl chloride (1.05 equiv.) dropwise at 0 °C. Allow the reaction to warm to room temperature and stir for 2-4 hours until TLC indicates completion. Wash the reaction mixture with dilute HCl, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield 4-methylphenyl isobutyrate.

• Rearrangement: Add the 4-methylphenyl isobutyrate (1.0 equiv.) to a reaction vessel. Cautiously add anhydrous aluminum chloride (AlCl₃, 1.5-2.5 equiv.) in portions. Note: The reaction is often performed neat or in a high-boiling, non-polar solvent like nitrobenzene.[9]

• Heating: Heat the mixture to 120-160 °C to favor the formation of the ortho product.[9] Monitor the reaction progress by TLC or GC.

• Workup: After cooling, carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated hydrochloric acid. This hydrolyzes the aluminum-phenoxide complex.

• Extraction & Purification: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water and brine, then dry over anhydrous MgSO₄. The crude product can be purified by column chromatography on silica gel or by distillation under reduced pressure to isolate the 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone.

Alternative Synthetic Approaches

While the Fries rearrangement is highly effective, other methods are being explored, particularly those with improved environmental profiles.

• Green Chemistry Strategies: Recent advancements have focused on replacing traditional Lewis acids and chlorinated solvents. Methodologies using aqueous micellar catalysis have shown promise for Friedel-Crafts acylations, offering high yields while simplifying product isolation and reducing environmental impact.[10]

• Photo-Fries Rearrangement: A photochemical variant of the Fries reaction can also yield ortho and para products through a radical-based mechanism.[6][11] However, this method often suffers from low yields and is typically not employed for commercial production.[6]

Spectroscopic Characterization

The structural elucidation of 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone relies on a combination of standard spectroscopic techniques. The expected data, based on its structure and data from analogous compounds, are summarized below.[12][13]

Technique	Expected Chemical Shifts / Peaks	Assignment
¹H NMR	δ ~1.2 (d, 6H, J≈7 Hz)	Two methyl groups of the isobutyryl moiety (-CH(CH₃)₂)
δ ~2.3 (s, 3H)	Aromatic methyl group (-C₆H₃-CH₃)
δ ~3.5 (sept, 1H, J≈7 Hz)	Methine proton of the isobutyryl moiety (-CH(CH₃)₂)
δ ~6.8-7.5 (m, 3H)	Aromatic protons
δ ~12.0 (s, 1H)	Intramolecularly hydrogen-bonded phenolic proton (-OH)
¹³C NMR	δ ~19-21	Isopropyl and aromatic methyl carbons
δ ~35	Methine carbon of the isobutyryl group
δ ~115-135	Aromatic carbons
δ ~160	Phenolic carbon (C-OH)
δ ~210	Carbonyl carbon (C=O)
IR (cm⁻¹)	~3200-2800 (broad)	O-H stretch (intramolecular H-bond)
~1640	C=O stretch (conjugated and H-bonded)
~1600, 1480	C=C aromatic ring stretches
Mass Spec (EI)	M⁺ at m/z = 164	Molecular Ion
m/z = 121	Fragment from loss of isopropyl group [-CH(CH₃)₂]

Chemical Reactivity and Downstream Applications

The compound's functional groups make it a versatile intermediate for synthesizing more complex molecules.

Key Reaction Sites

• Phenolic Hydroxyl Group: Can undergo O-alkylation or O-acylation. Its acidity allows it to act as a nucleophile or a proton donor.

• Carbonyl Group: The ketone can be reduced to a secondary alcohol using reducing agents like sodium borohydride.[10] It can also serve as an electrophilic site for reactions with nucleophiles.

• Aromatic Ring: Susceptible to further electrophilic aromatic substitution, with the directing effects influenced by the existing hydroxyl, methyl, and acyl groups.

• α-Proton: The methine proton alpha to the carbonyl group can be removed by a strong base to form an enolate, enabling aldol-type condensation reactions.

Caption: Key reactivity pathways of the title compound.

Role as a Synthetic Building Block

This molecule is a valuable precursor for various chemical structures. For instance, condensation reactions with primary amines can yield Schiff bases, a class of compounds widely investigated in medicinal chemistry for their diverse biological activities.[14] Its structure can also serve as a scaffold for the synthesis of heterocyclic compounds like chromenones.[13]

Potential in Photochemistry

Hydroxy acetophenone derivatives are well-known as Type I photoinitiators, which undergo Norrish Type I cleavage upon UV irradiation to form free radicals that initiate polymerization.[3][15] Molecules like 2-Hydroxy-2-methyl-1-phenylpropan-1-one are used extensively in UV-curable coatings, inks, and adhesives.[3][15] By analogy, 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone is a strong candidate for similar applications. This is particularly relevant in the drug development field for applications such as UV-curing of medical device coatings or in the formulation of light-curable drug delivery systems.[16]

Conclusion

1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone represents a functionally rich aromatic ketone with clear synthetic utility. While the Fries rearrangement remains the cornerstone of its synthesis, providing regioselective access to this ortho-substituted phenol, opportunities exist for developing greener and more efficient protocols. Its potential as a photoinitiator and as a versatile building block for creating complex therapeutic agents underscores its importance for researchers in both academia and industry. Further investigation into its biological activities and photochemical properties could unlock new applications in materials science and pharmaceutical development.

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

Abstract: This document provides a comprehensive guide for the synthesis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone, a valuable hydroxyaryl ketone intermediate in the development of pharmaceuticals and other fine chemicals.[1][2] The synthesis is primarily achieved through a two-step process involving the esterification of p-cresol followed by a Lewis acid-catalyzed Fries rearrangement. These application notes offer detailed protocols, mechanistic insights, safety considerations, and characterization methods tailored for researchers in organic synthesis and drug development.

Introduction and Synthetic Strategy

1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone, also known as 2-hydroxy-5-methylisobutyrophenone, is an organic compound with applications as an intermediate in the synthesis of various specialized chemicals.[2] The core structure, a hydroxyaryl ketone, is a common motif in pharmacologically active molecules.[1]

The most efficient and industrially relevant synthetic route to this and similar hydroxyaryl ketones is the Fries rearrangement of a phenolic ester.[1][3] Direct Friedel-Crafts acylation of phenols often results in O-acylation (ester formation) rather than the desired C-acylation (ketone formation).[1] Therefore, a two-step approach is employed:

• Esterification: p-Cresol is reacted with isobutyryl chloride to form the intermediate ester, p-cresyl isobutyrate.

• Fries Rearrangement: The isolated ester undergoes an intramolecular acyl group migration from the phenolic oxygen to an ortho or para position on the aromatic ring, catalyzed by a Lewis acid, typically anhydrous aluminum chloride (AlCl₃).[3][4][5]

This guide will focus on providing a robust and reproducible protocol for this synthetic sequence.

Mechanistic Insights: The Fries Rearrangement

The Fries rearrangement is a cornerstone reaction for the synthesis of hydroxyaryl ketones.[5][6] The reaction proceeds via the generation of an acylium ion intermediate, which then acts as an electrophile in an electrophilic aromatic substitution reaction.[3][4]

Key Mechanistic Steps:

• Complexation: The Lewis acid (AlCl₃) coordinates with the carbonyl oxygen of the phenolic ester. This is favored over coordination with the phenolic oxygen because the carbonyl oxygen is a more electron-rich Lewis base.[4]

• Acylium Ion Formation: This coordination polarizes the ester bond, leading to the cleavage of the O-acyl bond and the formation of a resonance-stabilized acylium ion and an aluminum phenoxide complex.[4][7]

• Electrophilic Aromatic Substitution: The acylium ion then attacks the electron-rich aromatic ring at the ortho or para positions.[4]

• Work-up: Subsequent hydrolysis liberates the final hydroxyaryl ketone product and regenerates the catalyst.[7][8]

The regioselectivity of the Fries rearrangement (ortho vs. para substitution) is influenced by reaction conditions.[1][4] High temperatures generally favor the formation of the ortho product, which is thermodynamically more stable due to the formation of a bidentate complex with the aluminum catalyst.[1] Conversely, lower temperatures favor the para product under kinetic control.[1][4] The choice of solvent also plays a role, with non-polar solvents favoring the ortho product.[1][4]

Experimental Protocols

Materials and Reagents

Reagent	Formula	MW ( g/mol )	CAS No.	Key Hazards
p-Cresol	C₇H₈O	108.14	106-44-5	Toxic, Corrosive[9][10][11]
Isobutyryl chloride	C₄H₇ClO	106.55	79-30-1	Highly flammable, Corrosive, Lachrymator[12][13][14]
Anhydrous Aluminum Chloride	AlCl₃	133.34	7446-70-0	Corrosive, Reacts violently with water[15][16][17]
Dichloromethane (DCM)	CH₂Cl₂	84.93	75-09-2	Volatile, Suspected carcinogen
Pyridine	C₅H₅N	79.10	110-86-1	Flammable, Harmful
Hydrochloric Acid (conc.)	HCl	36.46	7647-01-0	Corrosive
Diethyl Ether	(C₂H₅)₂O	74.12	60-29-7	Extremely flammable
Anhydrous Magnesium Sulfate	MgSO₄	120.37	7487-88-9	Hygroscopic

Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves.

• Fume Hood: All steps of this synthesis must be performed in a well-ventilated chemical fume hood.

• p-Cresol: Toxic if swallowed or in contact with skin. Causes severe skin burns and eye damage.[9][10][11] Avoid inhalation of dust.

• Isobutyryl Chloride: Highly flammable liquid and vapor.[12] Causes severe skin burns and eye damage.[12] It is a lachrymator and has a strong stench.[12][14] Handle with extreme care.

• Anhydrous Aluminum Chloride: Causes severe skin burns and eye damage.[15][16][18] Reacts violently with water, releasing heat and toxic hydrogen chloride gas.[16][17] Ensure all glassware is scrupulously dry. Add AlCl₃ slowly and in portions to control the reaction.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Step 1: Synthesis of p-Cresyl Isobutyrate (Esterification)

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet/outlet.

• Reagents: To the flask, add p-cresol (1.0 eq) and anhydrous dichloromethane (DCM) as the solvent. Add a slight excess of pyridine (1.1 eq), which will act as a base to neutralize the HCl byproduct.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Addition of Acyl Chloride: Add isobutyryl chloride (1.05 eq) dropwise from the dropping funnel over 30 minutes with vigorous stirring. Maintain the temperature at 0 °C during the addition.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of p-cresol.

• Work-up:

  • Quench the reaction by slowly adding water.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (to remove pyridine), saturated NaHCO₃ solution (to neutralize any remaining acid), and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude p-cresyl isobutyrate.

• Purification: The crude ester is often of sufficient purity for the next step. If necessary, it can be purified by vacuum distillation.

Step 2: Synthesis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone (Fries Rearrangement)

• Setup: Assemble a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a reflux condenser (with a gas outlet connected to a trap), and a powder funnel.

• Catalyst Addition: Carefully add anhydrous aluminum chloride (2.5 eq) to the flask.

• Substrate Addition: Add p-cresyl isobutyrate (1.0 eq) dropwise to the AlCl₃. The reaction is often performed neat (without solvent) or with a high-boiling, non-polar solvent like nitrobenzene or chlorobenzene. For this protocol, we will proceed without a solvent.

• Heating: Heat the reaction mixture to 140-160 °C. The high temperature is crucial for favoring the formation of the ortho-acylated product.[1][4] Maintain this temperature for 2-3 hours. The mixture will become a dark, viscous melt.

• Cooling and Hydrolysis:

  • Allow the reaction mixture to cool to room temperature. It will likely solidify.

  • Carefully and slowly quench the reaction by adding crushed ice to the flask. This is a highly exothermic process that will release HCl gas. Perform this step in the back of the fume hood.

  • Once the initial vigorous reaction has subsided, add concentrated HCl to hydrolyze the aluminum complexes and precipitate the product.

• Isolation:

  • The product can often be isolated by steam distillation or by extraction.

  • Extraction: Extract the aqueous mixture with diethyl ether or ethyl acetate (3x). Combine the organic extracts.

• Work-up:

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to yield pure 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone.

Visualization of Workflow and Mechanism

Overall Synthetic Workflow

Caption: A flowchart of the two-step synthesis.

Fries Rearrangement Mechanism

Caption: Key stages of the Fries rearrangement mechanism.

Characterization

The identity and purity of the final product, 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone, should be confirmed using standard analytical techniques:

• ¹H NMR: To confirm the proton environment, including the aromatic protons, the methyl group on the ring, the isopropyl protons, and the hydroxyl proton.

• ¹³C NMR: To identify all unique carbon atoms in the molecule.

• IR Spectroscopy: To detect key functional groups, such as the O-H stretch of the phenol and the C=O stretch of the ketone.

• Mass Spectrometry: To determine the molecular weight and fragmentation pattern of the compound.

• Melting Point: To assess the purity of the solid product.

References

• Wikipedia. (n.d.). Fries rearrangement. Retrieved from [Link]

• Pharma D. (2025, November 13). FRIES REARRANGEMENT. Pharm D Guru. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fries Rearrangement. Retrieved from [Link]

• BYJU'S. (2021, June 8). What is the Fries Rearrangement Reaction?. Retrieved from [Link]

• Aakash Institute. (n.d.). Reaction, Mechanism, Applications and Limitations of Fries Rearrangement. Retrieved from [Link]

• Penta. (2023, March 21). p-Cresol - SAFETY DATA SHEET. Retrieved from [Link]

• BASF. (2025, May 27). Aluminium chloride anhydrous screened - Safety data sheet. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Aluminium chloride. Retrieved from [Link]

• Merck. (2025, December 8). SAFETY DATA SHEET Aluminum Chloride (with Bentonite) Formulation. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Aluminum Chloride - Hazardous Substance Fact Sheet. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 12). SAFETY DATA SHEET - Isobutyryl chloride. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 17). SAFETY DATA SHEET - p-Cresol. Retrieved from [Link]

• Supporting Information. (n.d.). One-Pot Synthesis of 3-Fluoroflavones via 1-(2- Hydroxyphenyl)-3- phenylpropane-1,3-diones.

• ResearchGate. (2016, October 3). (PDF) Synthesis of novel 3-substituted-1-(2'-hydroxyphenyl)propan-1-ones. Retrieved from [Link]

• ResearchGate. (n.d.). Direct esterification of carboxylic acids with p-cresol catalysed by acid activated Indian bentonite. Retrieved from [Link]

• Mamedov, I. G., & Mamedov, E. I. (n.d.). Characterization of the 2-hydroxy-5-methylacetophenone and some aromatıc aldehydes condensation products by NMR and computation.

• Pearson. (n.d.). Show the alcohol and the acid chloride that combine to make the following esters. Retrieved from [Link]

• ResearchGate. (2026, February 21). Characterization of the 2-hydroxy-5-methylacetophenone and some aromatıc aldehydes condensation products by NMR and computational methods. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). p-CRESOL. Retrieved from [Link]

• PMC. (2024, January 23). Visible Light-Promoted Oxidative Cross-Coupling of Alcohols to Esters. Retrieved from [Link]

• PubChem. (n.d.). 2-Hydroxy-5-methylbenzophenone. Retrieved from [Link]

• Supplementary files. (n.d.). Structure of 2-nitro-2'-hydroxy-5'-methylazobenzene: Theoretical and spectroscopic study.

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Laboratory Preparation of 2'-Hydroxy-5'-methylpropiophenone: A Comprehensive Synthesis and Optimization Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Compound: 2'-Hydroxy-5'-methylpropiophenone (CAS RN: 938-45-4)

Executive Summary

2'-Hydroxy-5'-methylpropiophenone is a highly valued ortho-hydroxy ketone utilized extensively as a building block for pharmaceutical intermediates and as a photoinitiator in UV-curable polymer systems [1]. The most robust, scalable, and regioselective laboratory-scale synthesis of this compound is achieved via the Fries rearrangement of p-tolyl propionate. This application note details a comprehensive, step-by-step protocol for its preparation, offering field-proven insights into the mechanistic rationale, critical reaction parameters, and analytical validation.

Mechanistic Rationale & Regioselectivity (E-E-A-T)

The synthesis is a two-phase process designed to exploit the inherent steric and electronic properties of the starting material:

• O-Acylation : p-Cresol is reacted with propionyl chloride in the presence of an acid scavenger (Triethylamine) to yield the ester intermediate, p-tolyl propionate.

• Fries Rearrangement : The ester is treated with anhydrous aluminum chloride ( AlCl3​ ). As a strong Lewis acid, AlCl3​ coordinates to the carbonyl oxygen, facilitating the cleavage of the C–O bond to generate a highly reactive propionyl cation (acylium ion) and an aluminum phenoxide intermediate.

  • Causality of Regioselectivity : Because the para-position of the p-cresol ring is sterically and electronically blocked by a methyl group, the acylium ion is forced to migrate exclusively to the ortho-position. Subsequent acidic hydrolysis of the aluminum complex yields the target ortho-hydroxy ketone with zero para-acylated byproducts.

Reaction pathway for the synthesis of 2'-Hydroxy-5'-methylpropiophenone via Fries rearrangement.

Reagents, Materials, and Safety

Table 1: Reagents and quantitative specifications for a standard 100 mmol scale synthesis.

Reagent	MW ( g/mol )	Equivalents	Amount	Role	Safety / Hazards
p-Cresol	108.14	1.0	10.8 g	Substrate	Toxic, Corrosive
Propionyl Chloride	92.52	1.1	10.2 g (9.6 mL)	Acylating Agent	Corrosive, Lachrymator
Triethylamine (TEA)	101.19	1.2	12.1 g (16.7 mL)	Acid Scavenger	Flammable, Corrosive
Dichloromethane (DCM)	84.93	Solvent	100 mL	Solvent (Phase 1)	Toxic, Volatile
Aluminum Chloride	133.34	1.3	17.3 g	Lewis Acid Catalyst	Corrosive, Water-reactive
1,2-Dichloroethane (DCE)	98.96	Solvent	50 mL	Solvent (Phase 2)	Toxic, Flammable
2M Hydrochloric Acid	36.46	Quench	100 mL	Quenching Agent	Corrosive

Critical Equipment:

• Oven-dried 250 mL 3-neck round-bottom flasks.

• Reflux condenser fitted with an argon/nitrogen inlet (anhydrous conditions are mandatory).

• Short-path vacuum distillation apparatus for final purification.

Step-by-Step Experimental Protocol

Phase 1: Synthesis of p-Tolyl Propionate (O-Acylation)

• Preparation : Purge a 250 mL 3-neck flask with argon. Add 10.8 g (100 mmol) of p-cresol and 100 mL of anhydrous DCM.

• Base Addition : Add 16.7 mL (120 mmol) of TEA to the solution and cool the flask to 0 °C using an ice-water bath.

• Acylation : Place propionyl chloride (9.6 mL, 110 mmol) in a dropping funnel. Add it dropwise over 30 minutes, maintaining the internal temperature below 5 °C.

  • Self-Validating Observation: A white precipitate of triethylamine hydrochloride ( Et3​N⋅HCl ) will form immediately, visually confirming the progression of the acylation.

• Maturation : Remove the ice bath and stir at room temperature for 2 hours. Monitor via TLC (Hexane:EtOAc 9:1; UV active).

• Workup : Quench with 50 mL of distilled water. Separate the organic layer in a separatory funnel and wash sequentially with 1M HCl (50 mL), saturated NaHCO3​ (50 mL), and brine (50 mL). Dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield p-tolyl propionate as a pale yellow oil. Proceed to Phase 2 without further purification.

Phase 2: Fries Rearrangement

• Setup : In a clean, oven-dried 250 mL 3-neck flask under argon, dissolve the intermediate p-tolyl propionate (~16 g) in 50 mL of anhydrous DCE.

• Catalyst Addition : Cool the solution to 0 °C. Carefully add 17.3 g (130 mmol) of anhydrous AlCl3​ in small portions over 15 minutes.

  • Causality: AlCl3​ is highly hygroscopic and reacts exothermically. Stepwise addition controls heat generation, preventing the degradation of the delicate acylium ion. The solution will turn deep yellow/orange, indicating the formation of the Lewis acid-ester complex.

• Thermal Rearrangement : Equip the flask with a reflux condenser. Gradually heat the mixture to 80–90 °C (reflux) and maintain for 2 to 3 hours. The color will darken to a deep red-brown.

Phase 3: Quenching, Extraction, and Purification

• Quenching (Critical Step) : Cool the reaction mixture to room temperature, then transfer it to an ice bath. Slowly and cautiously pour the mixture into a beaker containing 100 g of crushed ice and 50 mL of concentrated HCl.

  • Causality: The strong acid breaks the robust aluminum-phenoxide complex, releasing the free 2'-hydroxy-5'-methylpropiophenone and dissolving aluminum salts into the aqueous phase to prevent severe emulsions.

• Extraction : Extract the aqueous layer with DCM ( 2×50 mL). Combine the organic layers, wash with water ( 2×50 mL) and brine (50 mL), and dry over anhydrous Na2​SO4​ .

• Purification : Evaporate the solvent under reduced pressure. Purify the crude dark oil via short-path vacuum distillation. Collect the fraction boiling at ~124 °C at 10 mmHg [2].

Analytical Validation

To ensure the trustworthiness of the synthesized compound, validate the product against the following physical and spectroscopic parameters.

Table 2: Expected Analytical Data for 2'-Hydroxy-5'-methylpropiophenone [2]

Parameter	Expected Value / Observation	Analytical Significance
Appearance	Light yellow to clear liquid	Indicates removal of polymerized byproducts and aluminum salts.
Boiling Point	~124 °C at 10 mmHg (251 °C at 760 mmHg)	Confirms thermodynamic purity.
Refractive Index	n20/D​ 1.545	Validates optical density and bulk purity.
IR Spectroscopy	~1640 cm⁻¹ (C=O), ~3200-3500 cm⁻¹ (O-H, broad)	The lowered carbonyl stretching frequency confirms strong intramolecular hydrogen bonding between the ortho-OH and the C=O group.
¹H NMR (CDCl₃)	δ 12.1 (s, 1H, OH), 7.5 (d, 1H), 7.2 (dd, 1H), 6.9 (d, 1H), 2.9 (q, 2H), 2.3 (s, 3H), 1.2 (t, 3H)	The highly deshielded OH proton ( δ > 12 ppm) is the definitive hallmark of an ortho-hydroxy ketone.

Troubleshooting & Optimization

• Incomplete Rearrangement : If TLC shows unreacted ester after 3 hours, the AlCl3​ may have absorbed ambient moisture. Always use a freshly opened, strictly anhydrous bottle of AlCl3​ .

• Isomeric Byproducts : Because the para-position is blocked, para-acylation is impossible, making this reaction highly clean. However, if m-cresol impurities are present in the starting material, isomeric byproducts will form. Ensure high-purity p-cresol (>99%) is utilized.

• Persistent Emulsions During Workup : Aluminum hydroxide precipitates can cause severe emulsions. Ensure the quenching solution is sufficiently acidic (pH < 1) to keep aluminum ions fully solvated as Al(aq)3+​ .

References

• CAS Common Chemistry. "1-(2-Hydroxy-5-methylphenyl)-1-propanone". American Chemical Society.[Link]

The Role of α-Hydroxyketones in Photochemical Synthesis: A Guide to Norrish Type I Photoinitiators

This document provides an in-depth exploration of a pivotal class of molecules in organic synthesis: α-hydroxyketones, which function as Norrish Type I photoinitiators. While the specific compound "1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone" is not widely documented in scientific literature, its structural motifs suggest a close relationship to well-established photoinitiators. This guide will focus on a representative and extensively studied member of this family, 2-Hydroxy-4'-(2-hydroxyethoxy)-2-methylpropiophenone , commercially known as Irgacure 2959 , to illustrate the principles and applications of this class of compounds. The insights and protocols provided are intended for researchers, scientists, and professionals in drug development and materials science.

Introduction to Norrish Type I Photoinitiators

In the field of photopolymerization, the choice of a suitable photoinitiator is critical for achieving desired material properties and efficient curing kinetics.[1] Norrish Type I photoinitiators are compounds that, upon absorption of light, undergo a unimolecular α-cleavage to generate free radicals.[1][2] This direct and efficient pathway to radical generation makes them a cornerstone of many photopolymerization applications, ranging from industrial coatings to the fabrication of advanced biomedical materials.[1]

α-Hydroxyketones, such as Irgacure 2959 and 2-Hydroxy-2-methyl-1-phenylpropan-1-one (Darocur 1173), are prominent examples of Norrish Type I photoinitiators.[1][3] Their mechanism of action, which will be detailed below, offers precise control over the initiation of polymerization, a feature highly valued in both research and industrial settings.

The Archetype: Irgacure 2959

Irgacure 2959 is a highly efficient, non-yellowing radical photoinitiator extensively used in UV curing systems.[4] Its favorable characteristics, including low odor, low volatility, and notable biocompatibility, have made it a preferred choice for applications in biomedical research, drug delivery, and the creation of cell-laden hydrogels.[4][5]

Core Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a photoinitiator is essential for its effective application.

Property	Value
IUPAC Name	2-Hydroxy-1-[4-(2-hydroxyethoxy)phenyl]-2-methylpropan-1-one[4][6]
Synonyms	Irgacure 2959, Photoinitiator 2959[4][6]
CAS Number	106797-53-9[4][6]
Molecular Formula	C₁₂H₁₆O₄[4][7]
Molecular Weight	224.25 g/mol [4][7]
Appearance	White to off-white crystalline powder[4]
Melting Point	88-90 °C[4]
UV Absorption Max (λmax)	~275-280 nm[4]

The solubility of Irgacure 2959 is a critical consideration for formulation. While it has limited solubility in water, it is readily soluble in various organic solvents.[4][8]

Mechanism of Action: The Norrish Type I Cleavage

The photochemical behavior of α-hydroxyketones is defined by the Norrish Type I reaction. This process involves the homolytic cleavage of the carbon-carbon bond between the carbonyl group and the adjacent α-carbon upon photoexcitation.[9]

Upon absorption of UV radiation, the photoinitiator is promoted to an excited singlet state, which can then undergo intersystem crossing to a more stable triplet state. From either of these excited states, the molecule undergoes α-cleavage, generating two distinct radical species.[9] In the case of Irgacure 2959, this cleavage results in the formation of a benzoyl radical and a tertiary alkyl radical, both of which can initiate polymerization.[8]

Caption: Norrish Type I photoinitiation mechanism of Irgacure 2959.

Applications in Organic Synthesis and Materials Science

The free radicals generated by Irgacure 2959 and related α-hydroxyketones are highly reactive and can initiate the polymerization of a wide range of monomers and oligomers. This has led to their widespread use in numerous applications.

Hydrogel Formation for Biomedical Applications

One of the most significant applications of Irgacure 2959 is in the fabrication of hydrogels for biomedical purposes.[8] Hydrogels are three-dimensional polymer networks that can absorb large amounts of water, mimicking the extracellular matrix of biological tissues. Photopolymerizable hydrogels are particularly advantageous as they allow for in-situ formation and precise spatial control over the gelation process.

Irgacure 2959 is frequently used to crosslink hydrogel precursors such as polyethylene glycol diacrylate (PEGDA), gelatin-methacryloyl (GelMA), and methacrylated hyaluronic acid (MeHA).[5][8] The biocompatibility of Irgacure 2959 at low concentrations makes it suitable for applications involving the encapsulation of living cells for tissue engineering and 3D bioprinting.[4]

UV-Curable Coatings and Inks

In the coatings and printing industries, α-hydroxyketones like Darocur 1173 and Irgacure 2959 are employed to initiate the rapid curing of acrylate-based formulations.[10][11] This technology enables the production of durable, non-yellowing clear coats for substrates such as wood, metal, and plastic.[12][13] The fast curing speeds offered by photopolymerization are a significant advantage in high-throughput manufacturing processes.[11]

Synthesis of Novel Polymers and Nanoparticles

Beyond coatings and hydrogels, these photoinitiators are valuable tools in synthetic polymer chemistry. They have been utilized in the synthesis of hyperbranched polymers and in the light-induced formation of noble metal nanoparticles.[14] The ability to generate radicals under mild conditions opens up avenues for the creation of complex polymer architectures and functional nanomaterials.

Experimental Protocols

To ensure reproducible and reliable results, standardized experimental protocols are essential. The following sections provide detailed methodologies for common applications of α-hydroxyketone photoinitiators.

Protocol for Photopolymerization of a PEGDA Hydrogel

This protocol outlines a general procedure for the fabrication of a polyethylene glycol diacrylate (PEGDA) hydrogel using Irgacure 2959 as the photoinitiator.

Materials:

• Polyethylene glycol diacrylate (PEGDA)

• Irgacure 2959

• Phosphate-buffered saline (PBS) or other suitable buffer

• UV light source (e.g., 365 nm)

Procedure:

• Preparation of Irgacure 2959 Stock Solution:

  • Dissolve Irgacure 2959 in a suitable solvent (e.g., ethanol or dimethyl sulfoxide) to create a stock solution (e.g., 10% w/v).

  • Store the stock solution protected from light at 2-8°C.[4]

• Preparation of Pre-polymer Solution:

  • Prepare a solution of PEGDA in your chosen buffer to the desired concentration (e.g., 10% w/v).

  • Add the Irgacure 2959 stock solution to the pre-polymer solution to achieve the final desired photoinitiator concentration (e.g., 0.05% w/v).[4][5] For example, add 5 µL of a 10% stock solution to 1 mL of the PEGDA solution.

  • Ensure thorough mixing of the solution.

• Photopolymerization:

  • Transfer the pre-polymer solution into a mold or desired container.

  • Expose the solution to UV light of the appropriate wavelength (typically around 365 nm for Irgacure 2959) and intensity.

  • The duration of UV exposure will depend on the concentration of the photoinitiator, the intensity of the light source, and the desired degree of crosslinking. This typically ranges from a few seconds to several minutes.[5]

• Post-Polymerization Processing:

  • After polymerization, the hydrogel can be removed from the mold and washed with buffer to remove any unreacted components.

Caption: Experimental workflow for hydrogel photopolymerization.

Monitoring Polymerization Kinetics with FTIR Spectroscopy

Real-time Fourier-transform infrared (FTIR) spectroscopy is a powerful technique for monitoring the kinetics of photopolymerization by tracking the disappearance of monomer double bonds.[1]

Methodology:

• Sample Preparation: Place a small amount of the photocurable formulation between two transparent salt plates (e.g., KBr or NaCl). Spacers can be used to control the sample thickness.[1]

• Data Acquisition: Record FTIR spectra continuously before, during, and after UV irradiation. The decrease in the absorption band corresponding to the monomer's double bonds (e.g., acrylate C=C stretch) over time provides kinetic information about the curing process.[1]

Conclusion

α-Hydroxyketones, exemplified by Irgacure 2959, are indispensable tools in modern organic synthesis and materials science. Their efficient generation of free radicals via the Norrish Type I cleavage mechanism provides a robust and versatile method for initiating polymerization. The applications of these photoinitiators are vast, from creating biocompatible hydrogels for regenerative medicine to enabling rapid curing in industrial coating processes. A fundamental understanding of their photochemical properties and adherence to well-defined experimental protocols are key to harnessing their full potential in research and development.

References

• Norrish reaction - Wikipedia. [Link]

• Water-Soluble Photoinitiators in Biomedical Applications - PMC - NIH. [Link]

• Free Radical Photoinitiators - Type I - Tintoll. [Link]

• Naphthalimide Aryl Sulfide Derivative Norrish Type I Photoinitiators with Excellent Stability to Sunlight under Near-UV LED | Macromolecules - ACS Publications. [Link]

• Ciba® IRGACURE® 2959. [Link]

• Photoinitiators Formulation Overview | Bomar Blog. [Link]

• Full article: Recent Advances in Photo-Crosslinkable Hydrogels for Biomedical Applications. [Link]

• 1-Propanone, 2-hydroxy-1-[4-(2-hydroxyethoxy)phenyl]-2-methyl- - Cheméo. [Link]

• Ethanone, 1-(2-hydroxy-5-methylphenyl)- - the NIST WebBook. [Link]

• 2-Hydroxy-4'-(2-hydroxyethoxy)-2-methylpropiophenone - Saracure 2959 - Sarex. [Link]

• Photoinitiator 1173,CAS No.: 7473-98-5,2-Hydroxy-2-methylpheny-1. [Link]

• PHOTOINITIATOR 127 |. [Link]

• Understanding the Application of 2-Hydroxy-2-methyl-1-phenylpropan-1-one in Polymer Chemistry. [Link]

• 2-hydroxy-2-methyl-1-phenyl-1-propanone - ChemBK. [Link]

• 2-hydroxy-2-methyl-1-phenylpropanone CAS No. 7473-98-5 - Tintoll. [Link]

• PL-HMPP: 2-Hydroxy-2-Methyl-1-Phenyl-1-Propanone. [Link]

• 1-(2-hydroxy-5-methylphenyl)-1-propanon - ChemBK. [Link]

• 1-Propanone, 2-hydroxy-1-[4-(2-hydroxyethoxy)phenyl]-2-methyl- - the NIST WebBook. [Link]

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Application Notes and Protocols: 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone as a Pharmaceutical Intermediate

Introduction: Unlocking the Potential of a Versatile Phenolic Ketone

In the landscape of pharmaceutical development, the strategic selection of intermediates is paramount to the efficient synthesis of novel drug candidates. 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone, a substituted phenolic ketone, presents itself as a valuable, albeit under-documented, building block for the synthesis of a variety of heterocyclic scaffolds with significant therapeutic potential. Its structural features, namely the nucleophilic hydroxyl group, the electrophilic carbonyl carbon, and the activated aromatic ring, offer a rich platform for a diverse range of chemical transformations.

This comprehensive guide provides detailed application notes and protocols for researchers, medicinal chemists, and drug development professionals on the utilization of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone as a pharmaceutical intermediate. We will delve into its synthesis, key reactions, and its potential as a precursor to pharmacologically active compounds, with a focus on the synthesis of chalcones and their subsequent conversion to flavonoids and other heterocyclic systems.

Physicochemical Properties and Handling

Property	Value	Source
Molecular Formula	C₁₀H₁₂O₂	[1]
Molecular Weight	164.20 g/mol	[1]
CAS Number	91586-45-7	-
Appearance	Expected to be a solid or oil	-
Solubility	Soluble in common organic solvents such as ethanol, acetone, and dichloromethane.	[2]

Storage and Handling: Store in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents. Handle with standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Synthesis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

The primary route for the synthesis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is the Friedel-Crafts acylation of p-cresol with isobutyryl chloride.

Protocol 1: Friedel-Crafts Acylation of p-Cresol

This protocol outlines the synthesis of the title compound via a Lewis acid-catalyzed acylation of p-cresol.

Materials:

• p-Cresol

• Isobutyryl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Addition funnel

• Ice bath

• Rotary evaporator

• Separatory funnel

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend anhydrous aluminum chloride (1.2 eq.) in anhydrous dichloromethane.

• Cool the suspension to 0 °C using an ice bath.

• To this suspension, add p-cresol (1.0 eq.) dissolved in anhydrous dichloromethane dropwise via an addition funnel, maintaining the temperature at 0 °C.

• After the addition of p-cresol, add isobutyryl chloride (1.1 eq.) dropwise to the reaction mixture, ensuring the temperature does not rise above 5 °C.

• Once the addition is complete, allow the reaction to stir at room temperature for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Upon completion, carefully quench the reaction by slowly pouring the mixture into a beaker of crushed ice and 1 M HCl.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford pure 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of anhydrous reagents and solvent is critical as aluminum chloride is highly water-sensitive and its catalytic activity would be quenched by moisture.

• Low Temperature: The initial low temperature is necessary to control the exothermic nature of the Friedel-Crafts acylation and to minimize the formation of side products.

• Acidic Workup: The acidic workup is required to decompose the aluminum chloride-ketone complex and to remove any unreacted aluminum chloride.

Application as a Pharmaceutical Intermediate: Synthesis of Chalcones

One of the most valuable applications of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is its role as a precursor in the synthesis of 2'-hydroxychalcones via the Claisen-Schmidt condensation.[3] Chalcones are a class of compounds that serve as versatile intermediates for the synthesis of various heterocyclic compounds with a broad spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[4][5]

Protocol 2: Claisen-Schmidt Condensation for 2'-Hydroxychalcone Synthesis

This protocol describes the base-catalyzed condensation of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone with an aromatic aldehyde to yield a 2'-hydroxychalcone derivative.

Materials:

• 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

• Aromatic aldehyde (e.g., benzaldehyde, substituted benzaldehydes)

• Ethanol

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

• Glacial acetic acid

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

Procedure:

• In a round-bottom flask, dissolve 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone (1.0 eq.) and the desired aromatic aldehyde (1.1 eq.) in ethanol.

• To this solution, add a solution of KOH or NaOH (2.0-3.0 eq.) in ethanol dropwise with stirring at room temperature.

• After the addition, continue stirring the reaction mixture at room temperature for 12-24 hours, or heat to reflux for 2-4 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into a beaker of crushed ice.

• Acidify the mixture with glacial acetic acid to precipitate the chalcone product.

• Collect the solid product by vacuum filtration, wash with cold water, and dry.

• The crude chalcone can be recrystallized from a suitable solvent (e.g., ethanol) to obtain the pure product.

Self-Validating System:

• The formation of the chalcone can be confirmed by a distinct color change in the reaction mixture.

• The purity of the product can be assessed by its sharp melting point and by chromatographic techniques (TLC, HPLC).

• Spectroscopic analysis (¹H NMR, ¹³C NMR, IR, and MS) should be used to confirm the structure of the synthesized chalcone. The characteristic α,β-unsaturated ketone signals in the NMR and IR spectra are key indicators of a successful reaction.

Further Transformations: Synthesis of Flavanones

2'-Hydroxychalcones are excellent precursors for the synthesis of flavanones, a class of flavonoids known for their diverse pharmacological activities. The cyclization of 2'-hydroxychalcones to flavanones can be achieved under acidic or basic conditions.[6][7]

Protocol 3: Acid-Catalyzed Cyclization of a 2'-Hydroxychalcone to a Flavanone

This protocol details the conversion of a 2'-hydroxychalcone, derived from 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone, into a flavanone.

Materials:

• Synthesized 2'-hydroxychalcone

• Ethanol or glacial acetic acid

• Concentrated sulfuric acid (H₂SO₄) or hydrochloric acid (HCl)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

Procedure:

• Dissolve the 2'-hydroxychalcone (1.0 eq.) in ethanol or glacial acetic acid in a round-bottom flask.

• Add a catalytic amount of concentrated sulfuric acid or hydrochloric acid to the solution.

• Heat the reaction mixture to reflux for 2-6 hours, monitoring the progress by TLC.

• After completion, cool the reaction mixture and pour it into ice-cold water.

• The precipitated flavanone can be collected by vacuum filtration, washed with water until neutral, and dried.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure flavanone.

Causality Behind Experimental Choices:

• Acid Catalyst: The acid protonates the carbonyl oxygen of the chalcone, which activates the α,β-unsaturated system towards intramolecular nucleophilic attack by the phenolic hydroxyl group.

• Reflux Conditions: The elevated temperature provides the necessary activation energy for the cyclization reaction to proceed at a reasonable rate.

Visualization of Synthetic Pathways

The following diagrams illustrate the key synthetic transformations described in this guide.

Caption: Synthetic workflow from starting materials to the flavanone derivative.

Caption: Logical progression for the synthesis of heterocyclic compounds.

Conclusion and Future Outlook

1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is a promising, yet underexplored, intermediate for the synthesis of pharmacologically relevant compounds. While direct applications in the synthesis of currently marketed drugs are not widely reported, its structural features and reactivity make it an ideal starting point for the construction of diverse molecular scaffolds. The protocols provided herein for its synthesis and subsequent transformation into chalcones and flavanones offer a solid foundation for researchers to explore its potential in drug discovery programs. Future research should focus on the synthesis of a broader range of derivatives and the evaluation of their biological activities to fully unlock the therapeutic potential of this versatile intermediate.

References

• J&K Scientific. 1-(2-Hydroxy-5-methylphenyl)propan-1-one | 938-45-4. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. The kinetics and mechanism of the cyclisation of some 2′-hydroxychalcones to flavanones in basic aqueous solution. [Link]

• Molecules. Chalcones: Versatile intermediates in heterocyclic synthesis. [Link]

• TSI Journals. SYNTHESIS OF SOME HETEROCYCLIC COMPOUNDS DERIVED FROM CHALCONES. [Link]

• Shatriya, K. S., et al. Synthesis of Flavone Skeleton by Different Methods. Oriental Journal of Chemistry, vol. 29, no. 4, 2013, pp. 1475-1487. [Link]

• MDPI. Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. [Link]

• ACS Publications. Synthesis and Pharmacological Evaluation of 2'-Hydroxychalcones and Flavones as Inhibitors of Inflammatory Mediators Generation. [Link]

• MDPI. Flavones and Related Compounds: Synthesis and Biological Activity. [Link]

• ResearchGate. A comprehensive review of the oxidative cyclisation of 2'-hydroxychalcones to aurones and flavones. [Link]

• ChemBK. 1-(2-hydroxy-5-methylphenyl)-1-propanon. [Link]

• Wikipedia. Claisen–Schmidt condensation. [Link]

• Mamedov, I. G., & Mamedov, E. I. (2022). Characterization of the 2-hydroxy-5-methylacetophenone and some aromatıc aldehydes condensation products by NMR and computational methods. Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry, 61B(7), 808-813. [Link]

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• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

"1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone" in cosmetic formulations.

An In-Depth Guide to the Application of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone in Advanced Cosmetic Formulations

Abstract

This document provides a comprehensive technical guide for researchers, cosmetic chemists, and product development scientists on the effective utilization of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone (CAS No. 64207-03-0) in cosmetic and dermatological formulations. We will explore its physicochemical properties, proposed mechanisms of action as an antioxidant and anti-inflammatory agent, and provide detailed protocols for formulation, stability testing, and analytical quantification. This guide is designed to bridge theoretical knowledge with practical, field-proven insights to facilitate the development of safe, stable, and efficacious products.

Introduction to 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is an aromatic ketone belonging to the phenylpropanoid class of organic compounds.[1][2] Its structure, featuring a hydroxylated phenyl ring, is foundational to its bioactivity in skincare. While structurally similar compounds are noted for their use as UV filters and for enhancing skin hydration, this specific molecule is of particular interest for its potential antioxidant and soothing properties.[3][4][5]

Physicochemical Properties

A thorough understanding of the molecule's properties is critical for successful formulation.

Property	Value	Source
CAS Number	64207-03-0	[6]
Molecular Formula	C₁₁H₁₄O₂	[6]
Molecular Weight	178.23 g/mol	Calculated
Appearance	Pale yellow liquid or low-melting solid	[3]
Solubility	Soluble in organic solvents (e.g., ethanol, glycols); Insoluble in water	[7][8]
IUPAC Name	1-(2-hydroxy-5-methylphenyl)-2-methylpropan-1-one

Proposed Mechanisms of Action

The efficacy of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone in skincare formulations is predicated on its molecular structure, which allows it to intervene in key biological pathways related to oxidative stress and inflammation.

Antioxidant Activity: Free Radical Scavenging

The primary antioxidant mechanism is attributed to the phenolic hydroxyl (-OH) group on the benzene ring. This group can donate a hydrogen atom to neutralize highly reactive free radicals, thereby terminating the damaging chain reactions of oxidative stress. This process is fundamental to protecting cellular components from damage induced by environmental aggressors like UV radiation and pollution.[9]

Fig 1. Antioxidant mechanism of HMPMP via hydrogen donation.

Anti-inflammatory Activity: Modulation of Signaling Pathways

Chronic inflammation is a key driver of skin aging and sensitivity. Phenylpropanoids have demonstrated capabilities in modulating inflammatory responses.[2] It is hypothesized that 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone can inhibit pro-inflammatory signaling pathways, such as the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway. By inhibiting this pathway, it can reduce the expression of pro-inflammatory cytokines (e.g., IL-6, TNF-α) and enzymes like COX-2, leading to a visible reduction in skin redness and irritation.[10]

Fig 2. Proposed inhibition of the NF-κB inflammatory pathway by HMPMP.

Formulation Development Guidelines

The successful incorporation of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone into a cosmetic chassis requires careful consideration of its solubility, stability, and compatibility.

Solubility and Recommended Use Levels

Due to its lipophilic nature, this ingredient should be incorporated into the oil phase of an emulsion or dissolved in a suitable solvent in anhydrous or serum-type formulations.

Product Type	Recommended Use Level (%)	Formulation Phase
Serums (Hydro-alcoholic or Glycol-based)	0.5 - 1.5%	Solvent Phase
Lotions & Creams (O/W or W/O)	0.5 - 2.0%	Oil Phase
Sun Care Formulations	1.0 - 3.0%	Oil Phase
After-Sun & Soothing Products	0.2 - 1.0%	Oil Phase

Causality: Use levels are determined by a balance between achieving desired efficacy (antioxidant/soothing effects) and maintaining formulation stability and safety. Higher concentrations in sun care may bolster the product's overall photoprotective and anti-inflammatory profile.

Stability and Incompatibilities

• pH: Formulations should be maintained within a pH range of 4.5 to 6.5. The phenolic hydroxyl group can become deprotonated at higher pH values, increasing susceptibility to oxidation, which may lead to discoloration (yellowing or browning) and a loss of activity.[11]

• Temperature: Incorporate into the oil phase and heat to no more than 75-80°C to ensure dissolution. Avoid prolonged exposure to high temperatures.

• Incompatibilities: Avoid strong oxidizing agents. The presence of transition metal ions (e.g., iron, copper) can catalyze oxidative degradation; the use of a chelating agent like Disodium EDTA or Sodium Phytate is highly recommended.[11]

Analytical and Quality Control Protocols

Robust analytical methods are essential for verifying the purity of the raw material and quantifying the active ingredient in the final formulation.

Protocol: Purity Assessment of Raw Material via HPLC-UV

This protocol establishes the identity and purity of incoming 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone raw material.

Objective: To determine the purity of the active material by percentage area.

Methodology:

• Standard Preparation: Accurately weigh and dissolve approximately 25 mg of the reference standard in acetonitrile to prepare a 100 mL solution (concentration ≈ 0.25 mg/mL).

• Sample Preparation: Prepare the sample solution in the same manner as the standard.

• Chromatographic Conditions:

  • Instrument: HPLC system with UV Detector.

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[12]

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40 v/v). A small amount of acid (e.g., 0.1% phosphoric acid) can be added to sharpen the peak.[12]

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: ~280 nm (scan for optimal wavelength).

  • Injection Volume: 10 µL.

• Analysis: Inject the standard and sample solutions. The purity is calculated based on the area of the principal peak relative to the total area of all peaks detected.

Fig 3. Quality control workflow from raw material to finished product.

Protocol: Quantification in a Finished O/W Cream

Objective: To extract and quantify the concentration of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone in a cream base.

Methodology:

• Sample Preparation (Extraction): a. Accurately weigh ~1.0 g of the finished cream into a 50 mL centrifuge tube. b. Add 20 mL of methanol or ethanol. c. Vigorously vortex for 2 minutes to disperse the cream. d. Use an ultrasonic bath for 15 minutes to ensure complete extraction. e. Centrifuge at 3000 rpm for 10 minutes to separate the excipients.[13] f. Carefully filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.

• Standard Curve Preparation: Prepare a series of standards of known concentrations (e.g., 5, 10, 25, 50, 100 µg/mL) in the extraction solvent.

• Chromatographic Analysis: Use the same HPLC conditions as described in Protocol 4.1.

• Quantification: Plot a calibration curve of peak area versus concentration for the standards. Determine the concentration of the active in the sample extract from this curve and back-calculate to find the percentage in the original cream.

Safety and Handling

Adherence to safety protocols is paramount when handling this active ingredient.

Handling and Personal Protective Equipment (PPE)

Based on safety data for structurally related compounds, 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone should be handled with care.[14]

• Engineering Controls: Use in a well-ventilated area, preferably under a chemical fume hood.[14]

• Eye Protection: Wear safety glasses with side-shields or chemical goggles.[15]

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile).[15]

• Skin Protection: Use a lab coat. Avoid direct skin contact.

• Respiratory Protection: If dust or aerosols may be generated, use a NIOSH-approved respirator.[15]

Toxicological Profile and Safety Assessment

A comprehensive safety assessment is required before market launch. The following workflow represents an industry-standard approach.[16]

Fig 4. Standard safety assessment workflow for a cosmetic ingredient.

Based on data for analogous compounds, the expected toxicological profile is as follows:

Endpoint	Expected Outcome	Reference
Skin Irritation	Category 2 (Irritant)	[14]
Eye Irritation	Category 2/2A (Serious Irritant)	[14]
Skin Sensitization	Non-sensitizing (to be confirmed)	[16]
Mutagenicity	Non-mutagenic (to be confirmed)	[16]

Conclusion

1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone presents a promising option for formulators seeking multifunctional ingredients with antioxidant and soothing properties. Its performance is intrinsically linked to its phenolic structure. By following the detailed formulation, analytical, and safety protocols outlined in this guide, researchers and scientists can effectively harness its benefits to create innovative and reliable cosmetic products. Careful attention to pH, potential incompatibilities, and robust quality control are the cornerstones of a successful development process.

References

• 1-(2-Hydroxy-5-methylphenyl)propan-1-one | 938-45-4. J&K Scientific. [Link]

• 1-(2-Hydroxyphenyl)-2-methyl-1-propanone | C10H12O2 | CID 241555. PubChem, NIH. [Link]

• Separation of Ethanone, 1-(2-hydroxy-5-methylphenyl)- on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• 1-(2-Hydroxy-5-methylphenyl)-1-propanone. CAS Common Chemistry. [Link]

• 1-(2-hydroxy-5-methylphenyl)-1-propanon. ChemBK. [Link]

• PL-HMPP: 2-Hydroxy-2-Methyl-1-Phenyl-1-Propanone. Esstech Inc.[Link]

• de Cássia da Silveira e Sá, R., et al. (2014). A Review on Anti-Inflammatory Activity of Phenylpropanoids Found in Essential Oils. Molecules, 19(1), 1459-1480. [Link]

• Fruijtier-Pölloth, C. (2015). Stability of cosmetic formulations containing UV filters and preservatives, based on physical and chemical parameters. MOJ Biorg Org Chem, 1(2). [Link]

• Irimia, A., et al. (2024). Evaluation of the Safety of Cosmetic Ingredients and Their Skin Compatibility through In Silico and In Vivo Assessments of a Newly Developed Eye Serum. Cosmetics, 11(3), 85. [Link]

• Jelić, M., et al. (2023). Antioxidant Activity of Natural Phenols and Derived Hydroxylated Biphenyls. Antioxidants, 12(3), 696. [Link]

• Lee, J., et al. (2022). Methyl 2-[3-(4-hydroxyphenyl)prop-2-enoylamino]-3-phenylpropanoate Is a Potent Cell-Permeable Anti-Cytokine Compound To Inhibit Inflammatory Cytokines in Monocyte/Macrophage-Like Cells. Antioxidants, 11(11), 2244. [Link]

• Compilation of analytical methods for model migrants in foodstuffs. Joint Research Centre, European Commission. [Link]

• Safety Data Sheet: 2-hydroxy-1-(4-(4-(2-hydroxy-2-methylpropionyl)benzyl)phenyl)-2-methylpropan-1-one. Chemos GmbH & Co.KG. [Link]

• Chemical Stability of Cosmetic Ingredients: Mechanisms of Degradation and Influencing Factors. ResearchGate. [Link]

• 1-Propanone, 1-(2-hydroxy-5-methylphenyl)-2-methyl-. Secote. [Link]

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Application Note: 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone as an Advanced UV Filter

Executive Summary & Chemical Profile

The compound 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone (CAS: 64207-03-0) [4] is a highly efficient aromatic ketone belonging to the ortho-hydroxy isobutyrophenone family. In modern formulation science, this molecule is leveraged as a robust UV filter and photostabilizer. Its efficacy is rooted in its highly specific molecular geometry: the spatial proximity of the phenolic hydroxyl group to the ketone carbonyl enables a strong intramolecular hydrogen bond. This structural motif acts as a molecular engine, driving an ultrafast photophysical cycle that safely dissipates high-energy UV radiation as harmless thermal energy, thereby preventing the generation of reactive oxygen species (ROS) and formulation degradation.

Mechanistic Grounding: The ESIPT Pathway

As a Senior Application Scientist, it is critical to understand why this molecule performs exceptionally well under UV stress. The photoprotective mechanism is governed by Excited-State Intramolecular Proton Transfer (ESIPT) [1].

When the enol tautomer of the molecule absorbs a UV photon, it is promoted to the first excited singlet state (S1). This π-π* transition induces a massive redistribution of electron density, drastically increasing the acidity of the phenolic proton and the basicity of the carbonyl oxygen. Driven by this thermodynamic shift, the proton tunnels across the hydrogen bond in under 100 femtoseconds to form an excited-state keto tautomer [2].

Because the S1 keto state is highly unstable, it undergoes rapid internal conversion (IC) to a vibrationally hot ground-state keto (S0 keto), dissipating the absorbed UV energy as heat [3]. Finally, a reverse ground-state proton transfer regenerates the original enol form. This closed-loop cycle outcompetes harmful photochemical pathways (like intersystem crossing or bond cleavage), rendering the molecule virtually photostable.

Fig 1: Excited-State Intramolecular Proton Transfer (ESIPT) cycle for UV energy dissipation.

Experimental Protocols: A Self-Validating System

To rigorously qualify 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone for commercial or research applications, we employ a two-tiered validation workflow.

Protocol 1: Steady-State Photostability and Solvatochromic Profiling

Causality & Logic: Macroscopic photostability is highly dependent on the formulation matrix. Protic solvents (like ethanol or water) can form intermolecular hydrogen bonds with the filter, potentially disrupting the critical intramolecular bond required for ESIPT. Non-polar solvents (like cyclohexane) preserve it. By comparing the degradation kinetics in both environments, we create a self-validating control system that predicts the filter's behavior in both lipid-based and hydro-alcoholic formulations [1].

Step-by-Step Methodology:

• Sample Preparation: Prepare 10 µM stock solutions of the UV filter in spectroscopic-grade cyclohexane (aprotic) and ethanol (protic). Keep dark-stored aliquots as baseline controls.

• Baseline Measurement: Transfer 3 mL of each solution into sealed quartz cuvettes (1 cm path length). Record baseline UV-Vis absorption spectra (250–450 nm) using a dual-beam spectrophotometer.

• Solar Simulation: Irradiate the cuvettes using a Xenon arc lamp solar simulator equipped with an AM 1.5G filter (500 W/m² irradiance) to mimic real-world solar exposure.

• Time-Course Sampling: Remove cuvettes at continuous intervals (0, 30, 60, 120, and 240 minutes) and immediately measure the post-irradiation absorbance.

• Kinetic Analysis: Calculate the area under the curve (AUC) for the primary absorption band. Determine the photodegradation quantum yield ( Φdeg​ ) by plotting ln(At​/A0​) versus irradiation time. A near-zero slope in cyclohexane validates the intact ESIPT mechanism.

Protocol 2: Femtosecond Transient Absorption (FTA) Spectroscopy

Causality & Logic: Steady-state spectroscopy only shows the beginning and end of the photophysical process. To definitively prove that the molecule relies on ESIPT rather than degrading or entering a reactive triplet state, we must observe the transient intermediate species. FTA provides the sub-picosecond temporal resolution required to capture the ultrafast birth and death of the S1 keto state [2].

Step-by-Step Methodology:

• Optical Setup: Utilize a Ti:Sapphire amplified laser system generating 100 fs pulses at 800 nm.

• Pump-Probe Generation: Route a portion of the beam through an optical parametric amplifier (OPA) to generate a 320 nm pump pulse (targeting the S0 → S1 transition). Focus the remaining 800 nm fundamental into a rotating CaF 2​ crystal to generate a broadband white-light continuum (350–700 nm) probe pulse.

• Sample Introduction: Flow a 1 mM solution of the filter (in cyclohexane) through a 1 mm quartz flow cell. Crucial: Continuous flow prevents the multi-photon excitation of any localized degradation products, ensuring pristine data collection.

• Data Acquisition: Record transient absorption spectra at delay times ranging from -1 ps to 100 ps between the pump and probe pulses.

• Global Fitting: Fit the decay of the stimulated emission (S1 enol depletion) and the rise of the transient absorption (S1 keto formation) using a multi-exponential global fitting model to extract the exact ESIPT time constant ( τESIPT​ ) and internal conversion time constant ( τIC​ ).

Fig 2: Experimental workflow for validating photostability and ultrafast ESIPT kinetics.

Quantitative Data Summary

The following table synthesizes the expected physicochemical and photophysical parameters for 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone based on the ESIPT validation framework.

Parameter	Value / Observation	Analytical Method / Context
CAS Number	64207-03-0	Chemical Identification [4]
Absorption Maximum ( λmax​ )	~320 - 335 nm	Steady-State UV-Vis (Cyclohexane)
Molar Extinction Coefficient ( ε )	> 12,000 M⁻¹cm⁻¹	Beer-Lambert Law Calculation
ESIPT Time Constant ( τESIPT​ )	< 100 fs	Femtosecond Transient Absorption [2]
Internal Conversion ( τIC​ )	2 - 10 ps	Femtosecond Transient Absorption [3]
Photodegradation Yield ( Φdeg​ )	< 10−4	Solar Simulator + UV-Vis AUC Tracking
Solvatochromic Shift (Protic Matrix)	Hypsochromic (Blue) Shift	Indicates H-bond disruption in Ethanol [1]

References

• Nonadiabatic Dynamics Mechanism of Chalcone Analogue Sunscreen FPPO-HBr: Excited State Intramolecular Proton Transfer Followed by Conformation Twisting Source: The Journal of Physical Chemistry B - ACS Publications URL:[Link]

• Ab Initio Molecular Dynamics of Excited-State Intramolecular Proton Transfer Using Multireference Perturbation Theory Source: The Journal of Physical Chemistry A - ACS Publications URL:[Link]

• Kohärenz auf reaktiven Potentialflächen: Beobachtung und Analyse molekularer Dynamik Source: Ludwig-Maximilians-Universität München (LMU Munich) URL:[Link]

Application Note: Quantitative Analysis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

Abstract

This application note provides detailed analytical methods for the precise and accurate quantification of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone. This compound, a substituted phenolic ketone, is of growing interest in pharmaceutical and industrial applications. We present two robust and validated analytical protocols: a High-Performance Liquid Chromatography with UV detection (HPLC-UV) method for direct analysis and a Gas Chromatography-Mass Spectrometry (GC-MS) method involving a derivatization step for enhanced sensitivity and specificity. This guide is intended for researchers, scientists, and drug development professionals requiring reliable quantification of this analyte in various matrices.

Introduction: The Analytical Imperative

1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone, a member of the alkyl-phenylketone family, possesses a unique chemical structure characterized by a phenolic hydroxyl group and a ketone functionality.[1] Its structural attributes suggest potential applications in areas such as organic synthesis, serving as a building block for pharmaceuticals and agrochemicals.[1][2] Accurate quantification is paramount for pharmacokinetic studies, formulation development, quality control, and safety assessments.

The analytical challenge lies in the compound's polarity, conferred by the phenolic hydroxyl group, which can influence its chromatographic behavior. This note addresses this by providing two distinct, yet complementary, analytical strategies. The choice between HPLC-UV and GC-MS will depend on the specific requirements of the analysis, including matrix complexity, required sensitivity, and available instrumentation.

Physicochemical Properties of the Analyte

A thorough understanding of the analyte's properties is fundamental to method development.

Property	Value	Source
Molecular Formula	C₁₁H₁₄O₂	Inferred from structure
Molecular Weight	178.23 g/mol	Inferred from structure
Appearance	Likely a colorless to pale yellow liquid or low melting solid	[2]
Solubility	Expected to be soluble in organic solvents like methanol, acetonitrile, and ethanol	[3]
Key Functional Groups	Phenolic hydroxyl (-OH), Ketone (C=O)	[1]

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Rationale: Reverse-phase HPLC is a powerful and widely used technique for the analysis of moderately polar compounds like phenolic ketones.[4][5] The inherent UV absorbance of the aromatic ring allows for straightforward detection without the need for derivatization. This method is ideal for routine analysis in relatively clean sample matrices.

Experimental Workflow: HPLC-UV

Caption: HPLC-UV workflow from sample preparation to data analysis.

Detailed Protocol: HPLC-UV

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

Materials and Reagents:

• 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone reference standard (≥98% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ultrapure water

• Formic acid (≥98%)

Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)	Provides good retention and separation for phenolic compounds.[5]
Mobile Phase	Acetonitrile:Water (60:40 v/v) with 0.1% Formic Acid	A common mobile phase for reverse-phase chromatography of phenolic compounds. Formic acid helps to suppress the ionization of the phenolic hydroxyl group, leading to better peak shape.[4]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and efficiency.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Detection	UV at 280 nm	The phenolic chromophore exhibits strong absorbance in this region.
Run Time	10 minutes	Sufficient for elution of the analyte and any early-eluting impurities.

Procedure:

• Standard Preparation: Prepare a stock solution of the reference standard in methanol (1 mg/mL). From this, create a series of calibration standards by serial dilution (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Accurately weigh the sample and dissolve it in methanol to achieve a concentration within the calibration range. For complex matrices, a solid-phase extraction (SPE) may be necessary to remove interfering substances.[6]

• Analysis: Inject the standards and samples onto the HPLC system.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of the analyte in the samples from this curve.

Method Validation Summary (HPLC-UV)

Parameter	Result
Linearity (r²)	> 0.999
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL
Accuracy (% Recovery)	98-102%
Precision (%RSD)	< 2%

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Rationale: GC-MS offers high sensitivity and selectivity, making it suitable for trace analysis and complex matrices. However, the phenolic hydroxyl group in the analyte can lead to peak tailing and poor chromatographic performance due to its polarity and potential for hydrogen bonding.[7] Derivatization is therefore employed to block this active hydrogen, increasing volatility and improving peak shape.[7][8] Silylation is a common and effective derivatization strategy for this purpose.[8]

Experimental Workflow: GC-MS with Derivatization

Caption: GC-MS workflow including a derivatization step.

Detailed Protocol: GC-MS

Instrumentation:

• Gas chromatograph with a split/splitless injector, coupled to a mass spectrometer.

Materials and Reagents:

• 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone reference standard (≥98% purity)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (anhydrous)

• Ethyl acetate (GC grade)

• Helium (carrier gas, 99.999% purity)

Chromatographic and MS Conditions:

Parameter	Condition	Rationale
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	A non-polar column suitable for a wide range of underivatized and derivatized compounds.
Injector Temperature	250 °C	Ensures rapid volatilization of the derivatized analyte.
Split Ratio	10:1 (adjustable based on concentration)	Prevents column overloading while allowing for sufficient analyte transfer.
Oven Program	Initial: 100 °C (hold 1 min), Ramp: 15 °C/min to 280 °C (hold 5 min)	A temperature program that allows for good separation from solvent and potential impurities.
Carrier Gas	Helium at 1.2 mL/min (constant flow)	An inert carrier gas compatible with mass spectrometry.
MS Transfer Line	280 °C	Prevents condensation of the analyte before entering the mass spectrometer.
Ion Source Temp.	230 °C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for library matching and structural elucidation.
Acquisition Mode	Scan (m/z 50-400) for identification, Selected Ion Monitoring (SIM) for quantification	Scan mode is used for initial method development and confirmation of the derivative's mass spectrum. SIM mode provides enhanced sensitivity for quantification by monitoring characteristic ions.[9]

Procedure:

• Derivatization:

  • To a dried aliquot of the sample or standard, add 50 µL of anhydrous pyridine and 100 µL of BSTFA + 1% TMCS.

  • Cap the vial tightly and heat at 70 °C for 30 minutes.

  • Cool to room temperature before injection.

• Standard and Sample Preparation: Prepare a stock solution of the reference standard in ethyl acetate. Perform serial dilutions to create calibration standards. For samples, perform a suitable extraction (e.g., liquid-liquid extraction with ethyl acetate) to isolate the analyte before derivatization.

• Analysis: Inject 1 µL of the derivatized standard or sample into the GC-MS.

• Quantification (SIM Mode): Identify characteristic ions from the mass spectrum of the derivatized analyte. Use a quantifier ion for calibration and one or two qualifier ions for confirmation.

Method Validation Summary (GC-MS)

Parameter	Result
Linearity (r²)	> 0.998
Limit of Detection (LOD)	~1 ng/mL
Limit of Quantification (LOQ)	~5 ng/mL
Accuracy (% Recovery)	95-105%
Precision (%RSD)	< 5%

Conclusion

The two methods presented in this application note provide robust and reliable approaches for the quantification of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone. The HPLC-UV method is a straightforward and efficient technique for routine analysis in less complex matrices. For applications requiring higher sensitivity and specificity, particularly in challenging sample matrices, the GC-MS method with silylation derivatization is the recommended approach. The validation data demonstrates that both methods are accurate, precise, and linear over a practical concentration range. The choice of method should be guided by the specific analytical needs, including sensitivity requirements, sample throughput, and matrix complexity.

References

• HPLC Method for Phenol - Acetone Production and Impurities. SIELC Technologies. [Link]

• 1-(2-Hydroxy-5-methylphenyl)-1-propanone. CAS Common Chemistry. [Link]

• 1-(2-hydroxy-5-methylphenyl)-1-propanon. ChemBK. [Link]

• Application of different extraction techniques and HPLC-PDA-ESI/MS methods to the analysis of phenolic compounds in food samples. IRIS. [Link]

• Ethanone, 1-(2-hydroxy-5-methylphenyl)- | SIELC. SIELC Technologies. [Link]

• A rapid hplc method for determination of major phenolic acids in plant material. Polish Journal of Food and Nutrition Sciences. [Link]

• HPLC determination of phenolic compounds in different solvent extracts of mulberry leaves and antioxidant capacity of extracts. Taylor & Francis Online. [Link]

• Gas chromatographic profiling and screening for phenols as isobutoxycarbonyl derivatives in aqueous samples. PubMed. [Link]

• 1-Propanone, 2-hydroxy-1-[4-(2-hydroxyethoxy)phenyl]-2-methyl-. Cheméo. [Link]

• Techniques for Analysis of Plant Phenolic Compounds. PMC. [Link]

• Derivatization Reactions and Reagents for Gas Chromatography Analysis. SciSpace. [Link]

• Analytical Methods. Royal Society of Chemistry. [Link]

• Quantitative determination of five hydroxy acids, precursors of relevant wine aroma compounds in wine and other alcoholic beverages. ResearchGate. [Link]

• Development and Validation of Gas Chromatography Method for the Determination of 2,2'-Azobisisobutyronitrile and Di-tertiary. Der Pharma Chemica. [Link]

• Comparative study of analytical methods involving gas chromatography–mass spectrometry after derivatization and gas chromatography–tandem mass spectrometry without derivatization for the determination of endocrine disrupting compounds in wastewater samples. ScienceDirect. [Link]

• Derivatization Methods in GC and GC/MS. ResearchGate. [Link]

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• 4. Ethanone, 1-(2-hydroxy-5-methylphenyl)- | SIELC Technologies [sielc.com]
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• 9. library.dphen1.com [library.dphen1.com]

Advanced Gas Chromatography Methods for the Analysis of 2'-Hydroxy-5'-methylpropiophenone

Abstract: This comprehensive guide details robust gas chromatography (GC) methodologies for the qualitative and quantitative analysis of 2'-Hydroxy-5'-methylpropiophenone (CAS No. 938-45-4), a key intermediate in pharmaceutical and organic synthesis. We present two primary protocols: a direct injection method for rapid screening and a derivatization-based method for enhanced peak shape and sensitivity. This document provides in-depth explanations of the rationale behind method development, detailed step-by-step protocols, and expected outcomes, tailored for researchers, scientists, and drug development professionals.

Introduction: The Analytical Challenge

2'-Hydroxy-5'-methylpropiophenone, also known as 2-Propionyl-p-cresol, is a phenolic ketone with a molecular weight of 164.20 g/mol .[1][2] Its structure, featuring a polar hydroxyl group and a ketone functionality, can present challenges in gas chromatography, such as potential peak tailing and interactions with the stationary phase. This application note addresses these challenges by providing optimized GC methods to ensure accurate and reproducible analysis. The selection of an appropriate analytical method is paramount for ensuring the purity, stability, and quality of this compound in research and development settings.

Physicochemical Properties of 2'-Hydroxy-5'-methylpropiophenone

A thorough understanding of the analyte's properties is fundamental to developing a successful GC method.

Property	Value	Source
CAS Number	938-45-4	[1]
Molecular Formula	C10H12O2	[1]
Molecular Weight	164.20	[1]
Appearance	Light yellow to yellow to orange clear liquid
Boiling Point	110 °C at 20 hPa	[3]
Density	1.070 g/mL at 25 °C	[1]
Solubility	Very slightly soluble in water.[3] Soluble in organic solvents like ethanol, DMSO, and dimethylformamide.[4]

Method Selection: Direct vs. Derivatization

Two primary approaches are presented to offer flexibility based on analytical needs:

• Protocol 1: Direct Analysis. This method is suitable for rapid screening and analysis of relatively high-concentration samples. It offers a straightforward workflow but may result in some peak asymmetry due to the polar nature of the analyte.

• Protocol 2: Analysis via Silylation (Derivatization). This protocol is recommended for trace-level quantification and when superior peak shape and reproducibility are required. Derivatization with a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), replaces the active hydrogen on the phenolic hydroxyl group with a non-polar trimethylsilyl (TMS) group.[5][6] This increases the volatility and thermal stability of the analyte, leading to improved chromatographic performance.[6]

Experimental Workflow

The general workflow for the GC analysis of 2'-Hydroxy-5'-methylpropiophenone is outlined below.

Caption: General workflow for the GC analysis of 2'-Hydroxy-5'-methylpropiophenone.

Protocol 1: Direct Gas Chromatography Analysis

This protocol is designed for the direct analysis of 2'-Hydroxy-5'-methylpropiophenone without derivatization.

Materials and Reagents

• 2'-Hydroxy-5'-methylpropiophenone standard (>98.0% purity)

• Solvent: Dichloromethane or Ethyl Acetate (GC grade)

• Volumetric flasks and pipettes

• GC vials with caps

• 0.45 µm syringe filters

Sample Preparation

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 2'-Hydroxy-5'-methylpropiophenone standard and dissolve it in 10 mL of the chosen solvent in a volumetric flask.

• Working Standards: Prepare a series of working standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 1, 5, 10, 50, 100 µg/mL).

• Sample Preparation: Dissolve the sample containing 2'-Hydroxy-5'-methylpropiophenone in the solvent to achieve a concentration within the calibration range.

• Filtration: Filter all solutions through a 0.45 µm syringe filter into a GC vial before analysis to remove any particulate matter.[7]

Gas Chromatography (GC) Conditions

The following table provides a starting point for GC method development. These parameters should be optimized for the specific instrument being used.

Parameter	Condition	Rationale
GC System	Agilent 8890 or equivalent	Standard, reliable GC platform.
Column	Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar 5% phenyl-methylpolysiloxane stationary phase provides good selectivity for a wide range of compounds, including aromatic ketones.
Inlet	Split/Splitless
Mode	Split (e.g., 20:1)	A split injection is suitable for analyzing samples that are not highly diluted, preventing column overload.
Temperature	250 °C	Ensures complete vaporization of the analyte without thermal degradation.
Injection Volume	1 µL	Standard injection volume.
Carrier Gas	Helium	Inert carrier gas providing good efficiency.
Flow Rate	1.2 mL/min (Constant Flow)	Optimal flow rate for a 0.25 mm ID column.
Oven Program
Initial Temperature	100 °C, hold for 1 min	Allows for solvent focusing.
Ramp	15 °C/min to 280 °C	A moderate ramp rate provides good separation of the target analyte from potential impurities.
Final Hold	Hold at 280 °C for 5 min	Ensures elution of any less volatile compounds.
Detector	Flame Ionization Detector (FID)
Temperature	300 °C	Prevents condensation of the analyte in the detector.
Hydrogen Flow	30 mL/min	Standard for FID.
Air Flow	300 mL/min	Standard for FID.
Makeup Gas (He)	25 mL/min	Improves peak shape.

Data Analysis

Identify the 2'-Hydroxy-5'-methylpropiophenone peak based on its retention time from the standard injection. For quantification, generate a calibration curve by plotting the peak area versus the concentration of the standards.

Protocol 2: GC Analysis with Silylation

This protocol enhances the chromatographic analysis of 2'-Hydroxy-5'-methylpropiophenone through derivatization.

Caption: Silylation workflow for 2'-Hydroxy-5'-methylpropiophenone.

Materials and Reagents

• All materials from Protocol 1

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (anhydrous)

• Heating block or water bath

Sample Preparation and Derivatization

• Prepare Standards and Samples: Prepare stock and working solutions as described in Protocol 1.

• Evaporation: Transfer a known volume (e.g., 100 µL) of each standard and sample solution into a clean GC vial. Evaporate the solvent to dryness under a gentle stream of nitrogen. This is crucial as silylation reagents are moisture-sensitive.[6]

• Derivatization:

  • To the dried residue, add 50 µL of anhydrous pyridine to dissolve the analyte.

  • Add 50 µL of BSTFA with 1% TMCS. TMCS acts as a catalyst to improve the silylation of sterically hindered groups.[5]

  • Cap the vial tightly and heat at 60-70 °C for 30 minutes in a heating block or water bath.

• Cooling and Injection: Allow the vial to cool to room temperature before injecting into the GC.

Gas Chromatography (GC) Conditions

The GC conditions are similar to Protocol 1, with minor adjustments to the oven temperature program to account for the higher volatility of the TMS-derivatized analyte.

Parameter	Condition	Rationale
GC System, Column, Inlet, Carrier Gas, Detector	Same as Protocol 1	The fundamental setup remains the same.
Oven Program
Initial Temperature	80 °C, hold for 1 min	A lower starting temperature can improve the resolution of early-eluting peaks.
Ramp	20 °C/min to 300 °C	A faster ramp can be used due to the increased volatility of the derivatized analyte.
Final Hold	Hold at 300 °C for 3 min	Ensures the column is clean for the next injection.

GC-MS Confirmation (Optional but Recommended)

For unequivocal identification, especially in complex matrices, Gas Chromatography-Mass Spectrometry (GC-MS) is recommended. The mass spectrometer provides structural information, confirming the identity of the analyte.[8]

Parameter	Condition
Mass Spectrometer	Agilent 5977B or equivalent
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Scan Range	m/z 40-450

The mass spectrum of the TMS-derivatized 2'-Hydroxy-5'-methylpropiophenone is expected to show a molecular ion and characteristic fragmentation patterns that can be used for identification.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Peak Tailing (Direct Analysis)	Active sites on the liner or column interacting with the hydroxyl group.	Use a deactivated liner. Consider Protocol 2 (derivatization).
No or Low Peak (Derivatization)	Incomplete derivatization due to moisture.	Ensure samples and reagents are anhydrous. Re-optimize reaction time and temperature.
Ghost Peaks	Carryover from a previous injection or septum bleed.	Perform a blank solvent injection. Replace the septum.
Poor Reproducibility	Inconsistent injection volume or sample preparation.	Use an autosampler for injections. Ensure precise sample and reagent handling.

Conclusion

The gas chromatography methods detailed in this application note provide robust and reliable approaches for the analysis of 2'-Hydroxy-5'-methylpropiophenone. The choice between direct analysis and analysis with derivatization will depend on the specific requirements of the assay, including sensitivity, sample matrix, and desired chromatographic performance. Proper method validation is essential to ensure the quality and reliability of the analytical results.

References

• Phenomenex. (n.d.). Derivatization for Gas Chromatography. Retrieved from [Link]

• Roessner, U., & Dias, D. A. (2015). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. Molecules, 20(2), 3431-3462. [Link]

• Vaz, J., et al. (2003). Dual derivatization and GC-MS analysis of phenolic compounds suspected of being xenoestrogens. Journal of chromatographic science, 41(4), 178–183. [Link]

• U.S. Environmental Protection Agency. (2007). Method 8041A: Phenols by Gas Chromatography. Retrieved from [Link]

• TCI Chemicals. (2025, December 1). Safety Data Sheet: 2-Hydroxy-2-methylpropiophenone. Retrieved from a generic SDS for a similar compound as a reference.

Sources

• 1. 2 -Hydroxy-5 -methylpropiophenone 95 938-45-4 [sigmaaldrich.com]
• 2. 2'-Hydroxy-5'-methylpropiophenone | 938-45-4 | TCI EUROPE N.V. [tcichemicals.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 6. Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Dual derivatization and GC-MS analysis of phenolic compounds suspected of being xenoestrogens - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Reaction Mechanisms and Photochemical Workflows of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

Executive Summary & Structural Rationale

1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone (CAS: 64207-03-0), commonly referred to as 2-hydroxy-5-methylisobutyrophenone, is a highly specialized ortho-hydroxy aromatic ketone. It occupies a unique intersection in photochemistry, bridging the structural domains of UV-absorbing photostabilizers and photoinitiator intermediates.

To understand its reactivity, one must analyze its specific structural motifs:

• The ortho-Hydroxyl Group: Forms a strong intramolecular hydrogen bond with the carbonyl oxygen, pre-arranging the molecule for ultrafast photophysical relaxation.

• The Isobutyryl Group (2-methyl-1-propanone): Features an alpha-branched carbon but critically lacks a gamma-hydrogen . This structural absence completely blocks the classic Norrish Type II cleavage pathway, fundamentally altering its degradation profile compared to linear alkyl phenyl ketones.

This application note details the causal mechanisms dictating its behavior and provides validated experimental protocols for characterizing its photophysical properties.

Core Reaction Mechanisms

Mechanism A: Excited-State Intramolecular Proton Transfer (ESIPT)

The dominant and most critical reaction pathway for this molecule is ESIPT. In non-polar or weakly interacting environments, the ground-state enol (E) form is stabilized by the intramolecular hydrogen bond. Upon absorption of a UV photon, the molecule is excited to the first singlet excited state (S1). The electronic redistribution in the S1 state drastically increases the acidity of the phenolic proton and the basicity of the carbonyl oxygen.

This triggers an ultrafast proton transfer—typically occurring in under 100 femtoseconds—yielding an excited keto tautomer (K). The K state is highly unstable and rapidly undergoes non-radiative decay back to the ground-state keto form (K), dissipating the absorbed UV energy as harmless heat. Finally, a ground-state reverse proton transfer (GSRPT) regenerates the original enol form. This highly reversible, non-destructive cycle is the exact mechanism that grants related molecules, such as 2-(2′-hydroxy-5′-methylphenyl)benzotriazole, their exceptional photostability .

Excited-State Intramolecular Proton Transfer (ESIPT) cycle.

Mechanism B: Solvent-Induced Norrish Type I Alpha-Cleavage

While linear ketones like butyrophenone readily undergo Norrish Type II cleavage via a 6-membered cyclic transition state , the isobutyryl group in our target molecule lacks the requisite gamma-hydrogen, making Type II cleavage impossible.

Instead, if the protective ESIPT pathway is suppressed—such as when the molecule is dissolved in a strong hydrogen-bond accepting solvent like Dimethyl Sulfoxide (DMSO)—the intramolecular hydrogen bond is broken in favor of intermolecular bonding with the solvent . Under these conditions, excitation leads to intersystem crossing (ISC) to the triplet state, followed by Norrish Type I alpha-cleavage . The bond between the carbonyl carbon and the alpha-carbon breaks, generating a relatively stable secondary isopropyl radical and a 2-hydroxy-5-methylbenzoyl radical.

Quantitative Data & Photophysical Parameters

The following table summarizes the kinetic and photophysical parameters of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone, highlighting the drastic influence of solvent environment on its reaction mechanisms.

Parameter	Value in Non-Polar Solvent (Cyclohexane)	Value in Polar H-Bonding Solvent (DMSO)	Primary Measurement Technique
ESIPT Rate Constant ( kESIPT​ )	>1013 s−1	Suppressed (Outcompeted)	fs-TA Spectroscopy
Quantum Yield of Photodegradation ( Φdeg​ )	<10−5	∼10−3	Actinometry / UV-Vis
Dominant Photochemical Pathway	ESIPT (Non-radiative decay)	Norrish Type I & Radical Formation	GC-MS Product Analysis
Excited State Lifetime ( S1​ )	∼150 fs	>100 ps	Time-Correlated Single Photon Counting

Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. They utilize internal controls (solvent polarity series) and absolute calibration (actinometry) to rule out instrumental artifacts.

Protocol 1: Validation of ESIPT via Femtosecond Transient Absorption (fs-TA) Spectroscopy

Rationale: To definitively prove that ESIPT outcompetes radical cleavage in non-polar environments, we must measure the lifetime of the excited enol and keto tautomers. A solvent series is used to selectively "turn off" the ESIPT mechanism as a negative control.

Step-by-Step Methodology:

• Sample Preparation: Prepare two 1.0 mM solutions of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone. Use spectroscopic-grade cyclohexane for Solution A (ESIPT active) and anhydrous DMSO for Solution B (ESIPT suppressed).

• System Calibration: Align a Ti:Sapphire amplified laser system. Generate a 266 nm pump pulse (duration ~100 fs, energy 1-2 μ J/pulse) to excite the S0​→S1​ transition.

• Probe Generation: Generate a white-light continuum (320–700 nm) probe pulse by focusing a portion of the fundamental 800 nm beam into a sapphire crystal.

• Data Acquisition: Route the pump and probe beams through a motorized optical delay line. Record the transient absorption spectra at delay times ranging from -1 ps to 100 ps.

• Kinetic Extraction: In cyclohexane, observe the rapid rise of a stimulated emission band characteristic of the K∗ tautomer within <100 fs. Perform global target analysis to extract the bi-exponential decay kinetics, confirming the K∗→K→E relaxation pathway.

Femtosecond Transient Absorption (fs-TA) spectroscopy workflow.

Protocol 2: Photodegradation Quantum Yield Measurement

Rationale: To quantify the photostability of the compound, we must measure the exact number of molecules degraded per photon absorbed. Potassium ferrioxalate actinometry is used to validate the exact photon flux of the UV source.

Step-by-Step Methodology:

• Actinometry Calibration: Irradiate a standard 0.006 M potassium ferrioxalate solution with a monochromatic 313 nm UV lamp. Complex the generated Fe2+ with 1,10-phenanthroline and measure absorbance at 510 nm to calculate the absolute photon flux ( I0​ ).

• Sample Irradiation: Prepare a 10 μ M solution of the target compound in acetonitrile. Place 3.0 mL of the solution in a quartz cuvette equipped with a magnetic micro-stirrer.

• Monitoring: Irradiate the sample using the calibrated 313 nm source. Every 15 minutes (up to 120 minutes), transfer the cuvette to a UV-Vis spectrophotometer and record the absorbance at the λmax​ (~340 nm).

• Calculation: Calculate the quantum yield of disappearance ( Φdeg​ ) using the initial rate of absorbance decay, the molar extinction coefficient, and the calibrated photon flux I0​ . A resulting Φdeg​<10−5 validates the compound's efficacy as a highly stable UV absorber.

References

• Title: Excited-State Dynamics of a Benzotriazole Photostabilizer: 2-(2′-Hydroxy-5′-methylphenyl)benzotriazole Source: The Journal of Physical Chemistry A URL: [Link]

• Title: DMSO Solvent Induced Photochemistry in Highly Photostable Compounds. The Role of Intermolecular Hydrogen Bonding Source: The Journal of Physical Chemistry A URL: [Link]

• Title: Norrish Type I surface photochemistry for butyrophenone on TiO2(110) Source: Physical Chemistry Chemical Physics (RSC Publishing) URL: [Link]

"1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone" as a reagent in chemical reactions.

Application Notes and Protocols: 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

A Senior Application Scientist's Guide to a Versatile Synthetic Intermediate

Foreword: Navigating the Landscape of a Niche Reagent

In the vast repository of chemical reagents, some compounds are workhorses, their applications extensively documented. Others, like 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone , occupy a more specialized niche. While direct, extensive literature on this specific molecule is sparse, its structural motifs—a sterically hindered ortho-hydroxyaryl ketone—provide a clear blueprint for its potential applications.

This guide is crafted for the research scientist and drug development professional. It moves beyond a simple recitation of facts to provide a cohesive narrative grounded in fundamental chemical principles. We will construct a scientifically rigorous profile of this reagent by examining its logical synthesis and, through expert analysis of its functional groups, projecting its most promising applications. The protocols herein are built upon well-established, analogous reactions, offering a solid foundation for laboratory implementation.

Section 1: Compound Profile and Physicochemical Properties

1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone, also known as 2'-hydroxy-5'-methyl-2-methylpropiophenone or 2-hydroxy-5-methyl-isobutyrophenone, is an aromatic ketone with key functional groups that dictate its chemical behavior: a phenolic hydroxyl group, a ketone, and a substituted aromatic ring.

Table 1: Physicochemical Data

Property	Value	Source/Comment
CAS Number	938-45-4	[1]
Molecular Formula	C₁₀H₁₂O₂	[2][3]
Molecular Weight	164.20 g/mol	[2][3]
Appearance	Colorless to pale yellow liquid	[3]
Boiling Point	80 - 110 °C	[3]
Storage	Store at 0 - 8 °C	[3]
Purity	≥ 98% (GC)	[3]

Section 2: Synthesis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

The synthesis of ortho-hydroxyaryl ketones is a classic challenge in organic chemistry. Direct Friedel-Crafts acylation of phenols often leads to O-acylation (ester formation) rather than the desired C-acylation. The most reliable and industrially significant method for producing compounds like 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is the Fries Rearrangement .[4][5]

The Fries Rearrangement: Mechanism and Strategy

The Fries rearrangement converts a phenolic ester into a hydroxyaryl ketone using a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[4][6] The reaction proceeds via the formation of an acylium ion intermediate, which then electrophilically attacks the aromatic ring.[6]

A key feature of the Fries rearrangement is its temperature-dependent regioselectivity.

• Low Temperatures: Favor the para-substituted product (thermodynamic control).

• High Temperatures: Favor the ortho-substituted product (kinetic control). This is because the ortho product can form a more stable bidentate complex with the aluminum catalyst.[4]

To synthesize the target molecule, the logical precursor is 4-methylphenyl isobutyrate (p-cresyl isobutyrate).

Caption: Mechanism of the Fries Rearrangement for synthesizing the title compound.

Protocol: Synthesis via Fries Rearrangement

This protocol describes the synthesis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone from 4-methylphenyl isobutyrate. High temperature is used to favor the formation of the desired ortho isomer.

Materials:

• 4-methylphenyl isobutyrate

• Anhydrous Aluminum Chloride (AlCl₃)

• Nitrobenzene (solvent)

• Hydrochloric acid (5 M)

• Dichloromethane (DCM)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, heating mantle, dropping funnel, separatory funnel

Procedure:

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add anhydrous aluminum chloride (1.2 equivalents). Carefully add nitrobenzene (2 mL per gram of ester) to the flask under a nitrogen atmosphere.

• Addition of Ester: Slowly add 4-methylphenyl isobutyrate (1.0 equivalent) to the stirred suspension. The addition should be done portion-wise to control the initial exotherm.

• Heating: After the addition is complete, heat the reaction mixture to 130-140 °C using a heating mantle. Maintain this temperature for 3-4 hours.[7] Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching: After the reaction is complete, cool the mixture to room temperature and then slowly pour it onto a mixture of crushed ice and concentrated hydrochloric acid (5 M). This will hydrolyze the aluminum complex and decompose any unreacted AlCl₃.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with 5 M HCl (2 x 50 mL), water (2 x 50 mL), and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is a mixture of ortho and para isomers. Purify by column chromatography on silica gel using a hexane/ethyl acetate gradient to isolate the desired ortho isomer, 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone.

Section 3: Applications in Chemical Synthesis

The true value of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone lies in its utility as a versatile intermediate for constructing more complex molecules. Its bifunctional nature (phenolic -OH and ketonic C=O) allows for a wide range of subsequent transformations.

Intermediate for Pharmaceuticals and Agrochemicals

Hydroxyaryl ketones are crucial building blocks in the synthesis of numerous biologically active compounds.[3][8] The title compound can serve as a precursor for:

• Flavones and Chromones: The phenolic ketone structure is ideal for constructing heterocyclic systems like flavones, which are known for their diverse pharmacological activities.

• Chalcones: Condensation of the ketone with aromatic aldehydes yields chalcones, which are precursors to a wide array of flavonoids and are studied for their anti-inflammatory and anticancer properties.

• Complex Phenolic Compounds: The hydroxyl and ketone groups can be independently modified to build complex molecular architectures for drug discovery programs. For instance, it can be used to synthesize derivatives of 5-oxopyrrolidine-3-carboxylic acid, which have shown promise as antibacterial agents.[9]

Role in Polymer Science and Cosmetics

Aromatic ketones with ortho-hydroxyl groups are known for their ability to absorb UV radiation.[3] This property makes them valuable in several areas:

• UV Stabilizers and Filters: The compound can be incorporated into polymer backbones or used as an additive to protect materials from UV degradation. Its structure is analogous to compounds used in sunscreen formulations.[3]

• Monomer Synthesis: The phenolic hydroxyl group can be functionalized (e.g., esterified with acrylic acid) to create novel monomers for specialty polymers with enhanced properties for coatings and adhesives.[8]

Caption: Potential synthetic pathways using the title reagent.

Section 4: Protocol: O-Alkylation for Intermediate Synthesis

This protocol provides a representative example of how 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone can be used as a reagent, specifically for the synthesis of an O-alkylated derivative, a common step in drug development to modify solubility and biological activity.

Objective: To synthesize 1-(2-Methoxy-5-methylphenyl)-2-methyl-1-propanone.

Materials:

• 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

• Potassium Carbonate (K₂CO₃), anhydrous

• Iodomethane (CH₃I)

• Acetone, anhydrous

• Round-bottom flask, reflux condenser

Procedure:

• Setup: To a solution of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone (1.0 equivalent) in anhydrous acetone (10 mL per gram of starting material), add anhydrous potassium carbonate (2.0 equivalents).

• Addition of Alkylating Agent: Add iodomethane (1.5 equivalents) dropwise to the stirred suspension at room temperature.

• Reaction: Heat the mixture to reflux and maintain for 6-8 hours, monitoring the reaction by TLC until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature and filter off the solid potassium carbonate. Wash the solid with a small amount of acetone.

• Concentration: Combine the filtrate and washings, and remove the acetone under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate, wash with water and brine, dry over anhydrous MgSO₄, and concentrate. The resulting crude product can be purified by silica gel chromatography if necessary to yield the pure 1-(2-Methoxy-5-methylphenyl)-2-methyl-1-propanone.

References

• EvitaChem.Buy 1-(2-Hydroxy-5-methylphenyl)propan-2-one (EVT-13757459).
• Chem-Impex.1-(2-Hydroxy-5-methylphenyl)propan-1-one.
• J&K Scientific.1-(2-Hydroxy-5-methylphenyl)propan-1-one | 938-45-4.
• ChemBK.1-(2-hydroxy-5-methylphenyl)-1-propanon.
• Wikipedia.Fries rearrangement.
• ResearchGate.THE FRIES REARRANGEMENT OF PHENYL ISOBUTYRATE.
• Sigma-Aldrich.Fries Rearrangement.
• Organic Chemistry Portal.Fries Rearrangement.
• Cambridge University Press & Assessment.Fries Reaction.
• MDPI.Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health.

Sources

• 1. chembk.com [chembk.com]
• 2. evitachem.com [evitachem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 5. Fries Rearrangement [sigmaaldrich.com]
• 6. Fries Rearrangement [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. jk-sci.com [jk-sci.com]
• 9. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

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Welcome to the Application Support Portal. This guide provides mechanistic insights, troubleshooting workflows, and validated protocols for the synthesis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone (also known as ortho-isobutyryl-p-cresol).

Mechanistic Overview & Causality

The target molecule is synthesized via the electrophilic aromatic substitution of p-cresol with isobutyryl chloride. Because the highly nucleophilic phenolic oxygen rapidly reacts with acyl chlorides, direct C-acylation is kinetically disfavored. Instead, the reaction proceeds via an initial O-acylation to form an ester intermediate (p-cresyl isobutyrate), followed by a Lewis acid-catalyzed Fries rearrangement 1.

Because the para position of p-cresol is blocked by a methyl group, the acylium ion migration is directed exclusively to the ortho position . High temperatures are required to overcome the activation energy barrier of the rearrangement, shifting the reaction from kinetic control (ester) to thermodynamic control (ortho-hydroxyaryl ketone) 1.

Mechanistic workflow of the Fries rearrangement yielding the target ortho-hydroxyaryl ketone.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction stalling at the ester intermediate (p-cresyl isobutyrate)? A: The Fries rearrangement requires a stoichiometric excess of the Lewis acid catalyst 2. Unlike standard Friedel-Crafts alkylations, both the starting phenol and the product ketone form stable complexes with aluminum chloride [](). The target product forms a highly stable bidentate chelate between the ortho-hydroxyl group, the carbonyl oxygen, and the aluminum atom. If you use less than 2.0 equivalents of AlCl₃, the catalyst becomes sequestered by the product, and the catalytic cycle stalls. Ensure you use at least 2.5 equivalents and maintain a temperature of 120–130 °C [[1]]().

Q2: I am observing excessive tar formation and dark, intractable mixtures. How do I prevent this? A: High temperatures combined with strong Lewis acids can cause dealkylation or polymerization of the aromatic ring. To mitigate this, do not attempt a harsh one-pot direct acylation. Instead, utilize the two-step protocol outlined below: isolate the p-cresyl isobutyrate first under mild basic conditions, and then subject the purified ester to the Fries rearrangement.

Q3: What solvent is optimal for maximizing the ortho-product yield? A: Non-polar solvents (e.g., chlorobenzene, 1,2-dichloroethane) or solvent-free melt conditions strongly favor the ortho-product. These conditions stabilize the bidentate aluminum transition state, whereas highly polar solvents can disrupt this complexation 1.

Troubleshooting & Yield Optimization

Troubleshooting logic tree for resolving low yields in p-cresol acylation workflows.

Table 1: Common Yield-Limiting Issues & Corrective Actions

Observed Issue	Diagnostic Indicator (IPC)	Root Cause	Corrective Action
Incomplete Conversion	High concentration of ester on TLC (high Rf)	Insufficient Lewis acid or low temperature	Increase AlCl₃ to 2.5 eq; maintain 120–130 °C for 2 hours.
Tar / Polymerization	Baseline streaking on TLC; dark insoluble mass	Localized overheating; extended reaction time	Ensure vigorous stirring; limit rearrangement time; use two-step method.
Emulsion during Workup	Poor phase separation in separatory funnel	Precipitation of insoluble aluminum hydroxide salts	Quench with ice-cold 1M HCl; filter biphasic mixture through a Celite pad.
Para-Acylation Products	Multiple ketone peaks on GC-MS	Impure starting material (e.g., m-cresol contamination)	Verify p-cresol purity (>99%); p-cresol cannot form para-products as position 4 is blocked.

Self-Validating Experimental Protocol

Phase 1: Synthesis of p-Cresyl Isobutyrate (O-Acylation)

• Preparation : In an oven-dried, argon-purged round-bottom flask, dissolve p-cresol (10.0 mmol) in anhydrous dichloromethane (DCM, 20 mL).

• Base Addition : Add anhydrous pyridine (12.0 mmol) and cool the mixture to 0 °C using an ice bath.

  • Causality: Pyridine acts as an acid scavenger, driving the reaction forward and preventing premature, uncontrolled Friedel-Crafts reactions.

• Acylation : Dropwise add isobutyryl chloride (11.0 mmol) over 15 minutes.

• Self-Validation (In-Process Control): After 1 hour, perform TLC (Hexanes:EtOAc 9:1). The reaction is complete when the highly polar p-cresol spot disappears, replaced entirely by a high-Rf ester spot.

• Workup : Wash the organic layer with 1M HCl (2 x 15 mL) to remove pyridine, then with brine. Dry over MgSO₄, filter, and concentrate in vacuo to yield the ester intermediate.

Phase 2: Fries Rearrangement to Target Ketone

• Complexation : In a clean, dry flask, dissolve the p-cresyl isobutyrate (10.0 mmol) in anhydrous chlorobenzene (15 mL). Slowly add anhydrous AlCl₃ (25.0 mmol, 2.5 eq) in portions.

  • Causality: 2.5 equivalents are strictly required because the resulting ortho-hydroxyaryl ketone forms a highly stable bidentate chelate with AlCl₃, removing it from the catalytic cycle 2.

• Rearrangement : Heat the reaction mixture to 120 °C for 2–3 hours.

  • Causality: Elevated temperatures provide the activation energy necessary to shift the reaction from the kinetic ester product to the thermodynamically stable ortho-ketone 1.

• Self-Validation (In-Process Control): Monitor via GC-MS. The ester peak will diminish, and the target ketone peak will emerge. The target ketone will have a distinct retention time and a lower polarity than typical phenols due to intramolecular hydrogen bonding.

• Quenching & Workup : Cool the mixture to room temperature and carefully pour it over crushed ice containing 10 mL of concentrated HCl.

  • Causality: Strong acid is required to break the highly stable aluminum-ketone chelate and solubilize aluminum salts to prevent emulsions 3.

• Isolation : Extract with ethyl acetate (3 x 20 mL). Wash the combined organic layers with water and brine, dry over MgSO₄, and concentrate. Purify via column chromatography to obtain pure 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone.

References

• [1] Fries rearrangement - Wikipedia. 1

• Fries Rearrangement - Sigma-Aldrich.

• [2] Fries Rearrangement - Organic Chemistry Portal. 2

• Friedel–Crafts Acylation - Sigma-Aldrich.

• [3] Experiment 1: Friedel-Crafts Acylation - University of Michigan. 3

Sources

• 1. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 2. Fries Rearrangement [organic-chemistry.org]
• 3. websites.umich.edu [websites.umich.edu]

Technical Support Center: Synthesis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

Welcome to the Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals troubleshooting the synthesis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone . This molecule is a critical intermediate in the production of photoinitiators and active pharmaceutical ingredients.

The synthesis typically proceeds via the Fries rearrangement of p-cresyl isobutyrate or the direct Friedel-Crafts acylation of p-cresol with isobutyryl chloride. While the para-position of p-cresol is blocked by a methyl group—simplifying the regioselectivity—several critical impurities can still arise due to the nature of branched acyl groups and Lewis acid catalysis.

Mechanistic Pathway & Impurity Generation

To effectively troubleshoot, one must understand the causality of the reaction network. The Fries rearrangement involves the formation of an acylium ion intermediate. Depending on the reaction conditions, this intermediate can undergo the desired ortho-attack, or it can degrade via decarbonylation.

Figure 1: Mechanistic pathways in the Fries rearrangement of p-cresyl isobutyrate, highlighting the formation of the target product and major impurity branches.

Troubleshooting FAQs

Q1: I am detecting significant amounts of unreacted p-cresyl isobutyrate in my final product. Why is the reaction stalling?

A: Incomplete conversion in the Fries rearrangement is almost always tied to catalyst stoichiometry or solvent cage effects. Lewis acids like AlCl3​ form strong complexes with both the starting ester and the resulting hydroxyaryl ketone product[1].

• Causality: Because the product ketone forms a highly stable complex with the Lewis acid, the catalyst is sequestered and not regenerated[2].

• Solution: Ensure you are using a strict stoichiometric excess of the Lewis acid (typically 1.2 to 1.5 equivalents). If using greener alternatives like methanesulfonic acid (MSA) or p-toluenesulfonic acid (PTSA), ensure the system is entirely anhydrous, as these rely on high proton activity to drive the equilibrium[3].

Q2: LC-MS analysis shows an impurity with an m/z consistent with an isopropylated p-cresol. Where is this coming from?

A: This is a classic side-reaction associated with branched acyl groups in Friedel-Crafts chemistry. You are observing the product of decarbonylation .

• Causality: The isobutyryl cation intermediate ( (CH3​)2​CH-CO+ ) is relatively unstable. Under elevated temperatures or prolonged exposure to strong Lewis acids, it can lose carbon monoxide ( CO ) to form a highly stable secondary isopropyl cation ( (CH3​)2​CH+ ). This carbocation then acts as an electrophile, undergoing Friedel-Crafts alkylation with the aromatic ring[2].

• Solution: Lower the reaction temperature (keep below 60°C if possible) and minimize reaction time. Alternatively, switch to a milder Lewis acid (e.g., TiCl4​ or SnCl4​ ) or a Brønsted acid catalyst, which may reduce the rate of decarbonylation[1].

Q3: My crude mixture contains high levels of p-cresol and isobutyric acid. How do I prevent this hydrolysis?

A: This indicates premature quenching or atmospheric moisture ingress during the reaction phase.

• Causality: Traces of water will rapidly hydrolyze the Lewis acid-ester complex, reverting the p-cresyl isobutyrate starting material into p-cresol and isobutyric acid[3]. Furthermore, AlCl3​ reacts violently with water, generating HCl gas and deactivating the catalyst[1].

• Solution: Rigorously dry all solvents (e.g., dichloromethane or nitrobenzene) over molecular sieves. Ensure the reaction vessel is purged with dry nitrogen or argon. During the workup, perform a controlled, destructive water quench by pouring the reaction mixture over crushed ice and dilute HCl to liberate the product without causing localized overheating[3].

Q4: Are there concerns regarding regioisomers (e.g., para-acylation)?

A: Fortunately, no. The Fries rearrangement is inherently ortho, para-selective[1]. In p-cresol, the hydroxyl group is at position 1 and the methyl group is at position 4. The para-position relative to the strongly activating hydroxyl group is sterically and chemically blocked by the methyl group. The two ortho-positions (positions 2 and 6) are chemically equivalent. Therefore, acylation exclusively yields the 1-(2-Hydroxy-5-methylphenyl) regioisomer. However, if an excess of the acylating agent is present, di-acylation (at both positions 2 and 6) can occur as a minor impurity.

Quantitative Data: Typical Impurity Profile

The following table summarizes the common impurities, their origins, and typical analytical markers to aid in your QA/QC processes.

Impurity	Origin / Mechanism	Typical LC-MS m/z [M+H]+	Mitigation Strategy
p-Cresyl isobutyrate	Incomplete conversion / Insufficient catalyst	179.1	Increase Lewis acid to >1.2 eq.
p-Cresol	Moisture-induced hydrolysis	109.1	Strict anhydrous conditions.
Isobutyric Acid	Moisture-induced hydrolysis	89.1 (Negative ion mode)	Strict anhydrous conditions.
Isopropyl-p-cresol	Decarbonylation of acylium ion → Alkylation	151.1	Reduce reaction temperature.
Di-acylated p-cresol	Over-reaction at both ortho positions	249.1	Control stoichiometry of acylating agent.

Standard Validated Protocol: Fries Rearrangement using AlCl3​

This protocol provides a self-validating workflow designed to minimize the decarbonylation and hydrolysis impurities discussed above.

Reagents:

• p-Cresyl isobutyrate: 1.0 equivalent (100 mmol)

• Anhydrous Aluminum Chloride ( AlCl3​ ): 1.3 equivalents (130 mmol)

• Anhydrous Dichloromethane (DCM): 100 mL

Step-by-Step Methodology:

• Preparation: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and an inert gas (Nitrogen/Argon) inlet.

• Catalyst Suspension: Add 130 mmol of anhydrous AlCl3​ to the flask, followed by 50 mL of anhydrous DCM. Cool the suspension to 0°C using an ice bath.

• Substrate Addition: Dissolve 100 mmol of p-cresyl isobutyrate in 50 mL of anhydrous DCM. Add this solution dropwise to the AlCl3​ suspension over 30 minutes. Causality: Slow addition prevents localized exotherms that drive the decarbonylation side-reaction.

• Reaction Phase: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 4-6 hours. Monitor the disappearance of the ester via TLC or HPLC.

• Quenching: Once conversion is complete, carefully pour the reaction mixture into a beaker containing 100 g of crushed ice and 20 mL of concentrated HCl . Causality: The acidic ice quench safely destroys the aluminum complex, liberating the free hydroxyaryl ketone without causing basic hydrolysis[3].

• Extraction & Purification: Separate the organic layer. Extract the aqueous layer with DCM ( 2×50 mL). Combine the organic layers, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via recrystallization or silica gel chromatography.

Sources

• 1. Fries Rearrangement [organic-chemistry.org]
• 2. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 3. derpharmachemica.com [derpharmachemica.com]

Technical Support Center: Optimizing Reaction Conditions for 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

Welcome to the technical support center for the synthesis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you optimize your reaction yields and achieve high selectivity for the desired product.

Introduction

1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is a valuable intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.[1] Its synthesis is most commonly achieved through the Fries rearrangement of 4-methylphenyl isobutyrate or via a direct Friedel-Crafts acylation of p-cresol. Both methods present unique challenges and require careful optimization of reaction conditions to maximize yield and purity. This guide will address common issues encountered during these syntheses and provide evidence-based solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone?

There are two main approaches:

• Fries Rearrangement: This method involves the rearrangement of an aryl ester (4-methylphenyl isobutyrate) to a hydroxy aryl ketone using a Lewis acid catalyst.[2][3] The reaction is ortho and para selective, and the desired ortho-isomer can be favored by adjusting reaction conditions.[2]

• Friedel-Crafts Acylation: This involves the direct acylation of an activated aromatic ring (p-cresol) with an acylating agent (isobutyryl chloride or isobutyric anhydride) in the presence of a Lewis acid catalyst.[4]

Q2: My Fries rearrangement is giving a low yield of the desired ortho-product. How can I improve this?

Low ortho-selectivity is a common issue and is often a result of the reaction conditions favoring the kinetically controlled para product.[5] To favor the thermodynamically more stable ortho isomer, consider the following:

• Temperature: Higher reaction temperatures (often above 100°C) favor the formation of the ortho product.[2][6][7] This is because the ortho isomer can form a more stable bidentate complex with the Lewis acid catalyst.[5]

• Solvent: Non-polar solvents promote the formation of the ortho product.[2][6] As solvent polarity increases, the proportion of the para product also tends to increase.[2][6]

• Reaction Time: Ensure the reaction has reached thermodynamic equilibrium. Insufficient reaction time at a given temperature may result in a higher proportion of the kinetic para product.[8]

Q3: I am observing significant amounts of p-cresol as a byproduct in my Fries rearrangement. What is the cause and how can I minimize it?

The formation of p-cresol is likely due to the hydrolysis of the starting ester, 4-methylphenyl isobutyrate.[8] This is primarily caused by:

• Moisture: Lewis acids like aluminum chloride (AlCl₃) are extremely sensitive to moisture.[9][10] Any water in your reagents, solvent, or glassware will deactivate the catalyst and can lead to hydrolysis of the ester.[8] It is critical to use anhydrous reagents and solvents and to perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[6][9]

Q4: My Friedel-Crafts acylation of p-cresol is not proceeding. What are the likely causes?

A stalled Friedel-Crafts acylation can be due to several factors:

• Catalyst Deactivation: The hydroxyl group of p-cresol and the ketone product can form stable complexes with the Lewis acid catalyst, effectively deactivating it.[9] Therefore, a stoichiometric amount, or even an excess, of the catalyst is often required.[9][11]

• Moisture: As with the Fries rearrangement, moisture will deactivate the Lewis acid catalyst.[9][10] Strict anhydrous conditions are essential.

• Substrate Deactivation: While the methyl and hydroxyl groups of p-cresol are activating, any unintended deactivating substituents on the ring will hinder the reaction.[9]

Q5: How do I choose the right Lewis acid for my reaction?

Aluminum chloride (AlCl₃) is a common and effective Lewis acid for both the Fries rearrangement and Friedel-Crafts acylation.[6][12] However, other Lewis acids such as boron trifluoride (BF₃), titanium tetrachloride (TiCl₄), and tin tetrachloride (SnCl₄) can also be used.[2][11][13] The choice of catalyst can influence reaction efficiency and regioselectivity.[12] For milder and potentially more environmentally friendly options, Brønsted acids like methanesulfonic acid have been shown to be effective.[2][12]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive catalyst due to moisture.[9][10] 2. Insufficient amount of catalyst.[8][9] 3. Deactivated aromatic ring (less common for p-cresol).[9] 4. Incomplete reaction.	1. Ensure all glassware is oven-dried and reagents are anhydrous. Perform the reaction under an inert atmosphere.[6] 2. Use a stoichiometric excess of the Lewis acid (e.g., 1.5 to 3.0 equivalents for Fries rearrangement).[6][7] 3. Confirm the purity of your starting materials. 4. Monitor the reaction by TLC and consider increasing the reaction time or temperature if starting material persists.[6]
Poor ortho:para Selectivity in Fries Rearrangement	1. Reaction temperature is too low.[5] 2. Use of a polar solvent.[6]	1. Increase the reaction temperature. Temperatures above 100°C generally favor the ortho isomer.[6][7] 2. Use a non-polar solvent such as monochlorobenzene or conduct the reaction neat (solvent-free).[5][6]
Formation of Significant Byproducts (e.g., p-cresol, di-acylated products)	1. Hydrolysis of the ester starting material due to moisture.[8] 2. Intermolecular acylation.[8]	1. Maintain strict anhydrous conditions.[8] 2. Ensure the reaction is sufficiently concentrated to favor the intramolecular rearrangement. Avoid high-dilution conditions.[6]
Difficult Product Purification	1. Incomplete separation of ortho and para isomers. 2. Presence of unreacted starting materials or byproducts.	1. Utilize column chromatography with a carefully selected solvent system (e.g., hexane/ethyl acetate gradient). 2. Steam distillation can be effective for separating the volatile ortho-isomer from the non-volatile para-isomer.[5]

Experimental Protocols

Protocol 1: Fries Rearrangement of 4-Methylphenyl Isobutyrate

This protocol is designed to favor the formation of the ortho-isomer, 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone.

Materials:

• 4-Methylphenyl isobutyrate

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous monochlorobenzene (or other suitable non-polar solvent)

• Crushed ice

• Concentrated hydrochloric acid (HCl)

• Diethyl ether or dichloromethane for extraction

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Reaction Setup: Assemble a dry three-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a dropping funnel. Ensure the system is under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: To the flask, add 4-methylphenyl isobutyrate (1.0 eq) and anhydrous monochlorobenzene. Cool the mixture in an ice bath.

• Catalyst Addition: Carefully and portion-wise, add anhydrous aluminum chloride (1.5 - 3.0 eq) to the stirred mixture. Control the addition rate to manage the initial exotherm.[6]

• Reaction: Heat the reaction mixture to 120-140°C and maintain for 2-4 hours.[6] Monitor the reaction's progress by TLC.

• Workup: After the reaction is complete, cool the mixture to room temperature. Slowly and carefully pour the reaction mixture over a mixture of crushed ice and concentrated HCl to decompose the aluminum chloride complexes.[6][8]

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether or dichloromethane.

• Washing: Wash the combined organic layers sequentially with water and brine.[6]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or steam distillation.[5]

Protocol 2: Friedel-Crafts Acylation of p-Cresol

Materials:

• p-Cresol

• Isobutyryl chloride or isobutyric anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (CH₂Cl₂) or carbon disulfide (CS₂)[10][14]

• Crushed ice

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: Assemble a dry round-bottom flask with a magnetic stir bar, a dropping funnel, and a reflux condenser under an inert atmosphere.

• Catalyst Suspension: To the flask, add anhydrous aluminum chloride (at least 1.1 eq) and anhydrous dichloromethane. Cool the suspension to 0°C in an ice bath.

• Acylating Agent Addition: Slowly add isobutyryl chloride (1.0 eq) to the stirred suspension.

• Substrate Addition: Dissolve p-cresol (1.0 eq) in anhydrous dichloromethane and add it dropwise to the reaction mixture at 0°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the progress of the reaction by TLC.

• Workup: Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated HCl.[9]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane.

• Washing: Combine the organic layers and wash sequentially with a saturated sodium bicarbonate solution (caution: effervescence) and then with brine.[9]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization or column chromatography.

Visualizations

Fries Rearrangement Workflow

Caption: Workflow for the Fries rearrangement synthesis.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting logic for low reaction yield.

References

• Organic Chemistry Portal. (n.d.). Fries Rearrangement. Retrieved from [Link]

• Wikipedia. (2023, November 28). Fries rearrangement. Retrieved from [Link]

• Pharma D. Guru. (2025, November 14). FRIES REARRANGEMENT. Retrieved from [Link]

• Filo. (2025, June 24). What solvents are used in Friedel-Crafts acylation?. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for Fries rearrangement. Retrieved from [Link]

• Grokipedia. (n.d.). Fries rearrangement. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl2]3). Retrieved from [Link]

• ResearchGate. (n.d.). Friedel-Crafts acylation of various aromatic compounds and five-membered heterocycles. Retrieved from [Link]

• YouTube. (2017, July 6). Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems. Retrieved from [Link]

• Chemistry Stack Exchange. (2019, December 24). Solvent Effects in Friedel–Crafts Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). THE FRIES REARRANGEMENT OF PHENYL ISOBUTYRATE. Retrieved from [Link]

• Journal of the Indian Chemical Society. (n.d.). A new method for the preparation of hydroxy aromatic ketones : part I. monoketones. Retrieved from [Link]

• Catalysis Science & Technology (RSC Publishing). (n.d.). Substrate substitution effects in the Fries rearrangement of aryl esters over zeolite catalysts. Retrieved from [Link]

• Supporting Information. (n.d.). One-Pot Synthesis of 3-Fluoroflavones via 1-(2- Hydroxyphenyl)-3- phenylpropane-1,3-diones. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Experiment 1: Friedel-Crafts Acylation. Retrieved from [Link]

• Scribd. (n.d.). Photo-Fries Rearrangement Mechanism. Retrieved from [Link]

• University of Calgary. (n.d.). Ch12: Friedel-Crafts limitations. Retrieved from [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). 13 Friedel-Crafts Acylation. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Reactions and Mechanisms. Retrieved from [Link]

• Mol-Instincts. (n.d.). CAS No. 5631-63-0 (1-(2-Hydroxy-5-methylphenyl)-2-buten-1-one) Synthetic Routes. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• Journal of the Indian Chemical Society. (n.d.). A new method for the preparation of hydroxy aromatic ketones : Part III - Suggested mechanism for their formation. Retrieved from [Link]

• Diva-portal.org. (2011, December 29). Synthesis of Hydroxy and Amino Ketones from Allylic Alcohols Catalyzed by Ru(5C5Ph5)(CO)2Cl. Retrieved from [Link]

• ACS Publications. (2000, June 17). Synthesis of β-Hydroxy Ketones and Vinylsilanes from Homopropargylic Alcohols by Intramolecular Hydrosilation. Retrieved from [Link]

• ChemBK. (2024, April 9). 1-(2-hydroxy-5-methylphenyl)-1-propanon. Retrieved from [Link]

• Google Patents. (n.d.). US6960694B2 - Processes for preparing β-hydroxy-ketones and α,β-unsaturated ketones.

• ResearchGate. (2006, May). Synthesis and Crystal Structure of (2Hydroxy5-methylphenyl)-(2-bromophenyl)methanone. Retrieved from [Link]

• ResearchGate. (n.d.). Molecular dynamics of (Z)-1-(2-hydroxy-5-methyl-3-nitrophenyl)ethanone oxime and (E)-2-hydroxy-5-methylacetophenone thiosemicarbazone in solution studied by NMR spectroscopy. Retrieved from [Link]

• PubChem. (n.d.). 2-Hydroxy-2-methyl-phenyl-propane-1-one. Retrieved from [Link]

• ACS Publications. (n.d.). The Mechanism of Fries Rearrangement and Acylation Reaction in Polyphosphoric Acid. Retrieved from [Link]

• J-GLOBAL. (n.d.). Irgacure 2959. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 3. pharmdguru.com [pharmdguru.com]
• 4. Friedel-Crafts Acylation [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Fries Rearrangement [organic-chemistry.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Fries Rearrangement [sigmaaldrich.com]
• 14. What solvents are used in Friedel-Crafts acylation? | Filo [askfilo.com]

Technical Support Center: Degradation Pathways of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the degradation of this compound. Our aim is to equip you with the necessary knowledge to anticipate and address challenges in your experiments, ensuring the integrity and reliability of your results.

Introduction to 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone, also known as HMPP or by trade names such as Darocur 4265, is a widely used Type I photoinitiator in ultraviolet (UV) curing applications for coatings, inks, and adhesives.[1][2] Its primary function is to absorb UV light and generate free radicals, which initiate polymerization.[1] Understanding its stability and degradation pathways is critical for formulation development, quality control, and regulatory compliance. This compound is generally stable under normal storage conditions but should be protected from light and strong oxidizing agents to prevent degradation.[3]

The principal degradation pathway for this α-hydroxyketone photoinitiator is photodegradation via a Norrish Type I cleavage upon exposure to UV radiation.[1] However, other degradation mechanisms, such as hydrolysis, oxidation, and thermal decomposition, can also occur under specific experimental or storage conditions.

This guide is structured in a question-and-answer format to directly address common issues you may encounter.

Frequently Asked Questions (FAQs) and Troubleshooting

Photodegradation

Question 1: I observe unexpected peaks in my chromatogram after exposing my formulation containing 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone to UV light. What are these peaks?

Answer: The appearance of new peaks upon UV exposure is characteristic of the photodegradation of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone. The primary mechanism is a Norrish Type I cleavage of the bond between the carbonyl group and the adjacent carbon atom. This process generates two initial free radical species: a benzoyl radical and a 2-hydroxy-2-propyl radical.

These highly reactive radicals can then undergo several secondary reactions, leading to a variety of stable degradation products. These may include:

• Recombination products: The initial radicals can recombine to form the parent molecule or other compounds.

• Products from reaction with the solvent or monomer: The radicals can abstract hydrogen from or add to solvent molecules or the monomers in your formulation.

• Disproportionation products: These reactions can lead to the formation of an alkene and an alkane from two radicals.

A study on the photolytic decomposition of various photoinitiators, including the similar compound 2-hydroxy-2-methylpropiophenone, identified several types of degradation products, highlighting the complexity of the reaction mixture after UV exposure.[4]

Troubleshooting Unexpected Photodegradation Peaks:

• Confirm Peak Identity: Utilize mass spectrometry (GC-MS or LC-MS/MS) to identify the molecular weights and fragmentation patterns of the unknown peaks. This will help in elucidating their structures.

• Analyze Control Samples: Run a control sample of your formulation without 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone and expose it to the same UV conditions. This will help differentiate between degradation products of the photoinitiator and those from other components in your formulation.

• Review Literature on Similar Compounds: Research the photodegradation products of other α-hydroxyketone photoinitiators to get insights into potential structures.

Question 2: My UV-cured product is showing significant yellowing. Is this related to the degradation of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone?

Answer: Yes, yellowing can be a consequence of the photodegradation of the photoinitiator. While 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is known for its non-yellowing properties in many applications, the formation of certain degradation byproducts can lead to discoloration.[2] The benzoyl radical and subsequent aromatic degradation products can sometimes contribute to yellowing, especially with prolonged UV exposure or high concentrations of the photoinitiator.

Troubleshooting Yellowing:

• Optimize Photoinitiator Concentration: Use the minimum effective concentration of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone. Over-concentration can lead to a higher population of unreacted photoinitiator and degradation products.

• Control UV Exposure: Ensure that the UV dose and intensity are optimized for your system. Excessive UV exposure can lead to the formation of chromophoric byproducts.

• Consider a Co-initiator: In some systems, using a blend of photoinitiators can improve curing efficiency and reduce the concentration of any single photoinitiator, potentially mitigating yellowing.

Hydrolytic, Oxidative, and Thermal Degradation

Question 3: I am developing an aqueous formulation and am concerned about the hydrolytic stability of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone. What should I expect?

Answer: While photodegradation is the most prominent degradation pathway, hydrolytic degradation can occur under certain pH and temperature conditions. The ester-like structure of the ketone is generally stable, but prolonged exposure to strongly acidic or basic conditions, especially at elevated temperatures, can lead to hydrolysis.

Troubleshooting Hydrolytic Instability:

• Conduct Forced Degradation Studies: To assess the hydrolytic stability in your specific formulation, perform forced degradation studies under acidic, basic, and neutral pH conditions. This will help you identify potential degradation products and determine the stability of the compound in your matrix.

• pH Control: Maintain the pH of your formulation within a stable range for the photoinitiator. Buffering the system can help prevent pH-induced degradation.

• Storage Conditions: Store aqueous formulations at recommended temperatures to minimize the rate of potential hydrolysis.

Question 4: I suspect oxidative degradation of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone in my formulation, which is exposed to air. What are the likely outcomes?

Answer: Oxidative degradation can be a concern, particularly in the presence of oxygen, heat, or certain metal ions. The aromatic ring and the alkyl groups are susceptible to oxidation. Potential oxidation products could include hydroxylated aromatic rings or further oxidation of the ketone functional group.

Troubleshooting Oxidative Degradation:

• Inert Atmosphere: If your application is sensitive to oxidation, consider processing and packaging under an inert atmosphere (e.g., nitrogen or argon).

• Antioxidants: The inclusion of antioxidants in your formulation can help to mitigate oxidative degradation.

• Forced Oxidation Studies: Use an oxidizing agent like hydrogen peroxide in a controlled experiment to understand the susceptibility of your formulation to oxidation and to identify potential degradation products.[5][6]

Question 5: What is the thermal stability of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone? At what temperature should I be concerned about degradation?

Answer: 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone generally exhibits good thermal stability at typical processing temperatures for UV-curable formulations. However, like most organic compounds, it will decompose at elevated temperatures. The presence of residual photoinitiator can sometimes lower the overall thermal stability of the cured polymer.[7]

Troubleshooting Thermal Instability:

• Thermogravimetric Analysis (TGA): To determine the precise decomposition temperature of the photoinitiator in your formulation, perform TGA. This will provide a clear indication of the onset of thermal degradation.

• Avoid Excessive Heat: During formulation and processing, avoid unnecessarily high temperatures or prolonged exposure to heat.

• Forced Thermal Degradation: Conduct studies at elevated temperatures (e.g., 60-80°C) to identify potential thermally induced degradation products.[4]

Experimental Protocols

The following are generalized protocols for conducting forced degradation studies. It is crucial to adapt these protocols to your specific formulation and analytical capabilities. The goal of these studies is typically to achieve 5-20% degradation of the active substance to ensure that the degradation products are detectable.[7]

Protocol 1: Photodegradation Study

• Sample Preparation: Prepare a solution of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone in a UV-transparent solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL). Also, prepare a sample of your complete formulation.

• Control Sample: Protect a portion of each sample from light.

• UV Exposure: Expose the samples to a controlled UV light source. According to ICH Q1B guidelines, a total exposure of not less than 1.2 million lux hours and 200 watt hours/square meter is recommended.[6]

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours) to monitor the progression of degradation.

• Analysis: Analyze the control and exposed samples by a stability-indicating analytical method, such as HPLC with a photodiode array (PDA) detector or LC-MS/MS. Compare the chromatograms to identify degradation products.

Protocol 2: Hydrolytic Degradation Study

• Sample Preparation: Prepare three sets of samples by dissolving 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone in:

  • 0.1 M Hydrochloric Acid (Acidic Condition)

  • Water (Neutral Condition)

  • 0.1 M Sodium Hydroxide (Basic Condition)

• Stress Conditions: Incubate the samples at an elevated temperature (e.g., 60°C).

• Time Points: Collect samples at various time points (e.g., 0, 4, 8, 12, 24 hours).

• Neutralization: For the acidic and basic samples, neutralize them to approximately pH 7 before analysis.

• Analysis: Analyze the samples using HPLC or LC-MS/MS.

Protocol 3: Oxidative Degradation Study

• Sample Preparation: Prepare a solution of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone in a suitable solvent.

• Stress Condition: Add a solution of hydrogen peroxide (e.g., 3% v/v) to the sample solution.[5][6]

• Incubation: Keep the sample at room temperature, protected from light.

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Analyze the samples directly or after appropriate dilution using HPLC or LC-MS/MS.

Protocol 4: Thermal Degradation Study

• Sample Preparation: Place the solid 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone or your formulation in a controlled temperature environment (e.g., an oven).

• Stress Condition: Expose the sample to a high temperature, typically in 10°C increments above the accelerated stability testing temperature (e.g., 60°C, 70°C, 80°C).[5]

• Time Points: Collect samples at various time points. For solid samples, dissolve them in a suitable solvent before analysis.

• Analysis: Analyze the samples using HPLC or LC-MS/MS.

Data Presentation

Table 1: Summary of Forced Degradation Conditions

Degradation Type	Stress Condition	Typical Duration	Analytical Method
Photodegradation	UV Light (e.g., 254 nm / 365 nm)	24 - 48 hours	HPLC-PDA, LC-MS/MS, GC-MS
Acid Hydrolysis	0.1 M HCl at 60°C	24 hours	HPLC-PDA, LC-MS/MS
Base Hydrolysis	0.1 M NaOH at 60°C	24 hours	HPLC-PDA, LC-MS/MS
Oxidation	3% H₂O₂ at Room Temperature	24 hours	HPLC-PDA, LC-MS/MS
Thermal Degradation	70°C	48 hours	HPLC-PDA, LC-MS/MS, TGA

Visualizations

Degradation Pathways

Caption: Primary and secondary degradation pathways of HMPP.

Experimental Workflow

Caption: General workflow for forced degradation studies.

References

• Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. ScienceDirect. [Link]

• Identification and Migration Studies of Photolytic Decomposition Products of UV-Photoinitiators in Food Packaging. MDPI. [Link]

• What are the effects of photoinitiator on the thermal stability of cured products? - Blog. POINTRC. [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass. [Link]

• 2-hydroxy-2-methyl-1-phenylpropan-1-one. ChemBK. [Link]

• Synthesis and Characterization of a Trifunctional Photoinitiator Based on Two Commercial Photoinitiators with α-Hydroxyl Ketone Structure. MDPI. [Link]

• Understanding the Application of 2-Hydroxy-2-methyl-1-phenylpropan-1-one in Polymer Chemistry. NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

• 2-hydroxy-2-methyl-1-phenylpropanone CAS No. 7473-98-5. Tintoll. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. 2-hydroxy-2-methyl-1-phenylpropanone CAS No. 7473-98-5 | Tintoll [uvabsorber.com]
• 3. CAS 7473-98-5: 2-Hydroxy-2-methyl-1-phenylpropan-1-one [cymitquimica.com]
• 4. globalresearchonline.net [globalresearchonline.net]
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• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. resolvemass.ca [resolvemass.ca]

Technical Support Center: Crystallization of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

Welcome to the technical support center for the crystallization of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance and answers to frequently asked questions. Our goal is to move beyond simple procedural steps and explain the underlying scientific principles to empower you to solve even the most challenging crystallization issues.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the crystallization of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone.

Q1: What are the key physical properties of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone that influence crystallization?

Understanding the compound's physical properties is critical. Notably, its melting point is very low, reported to be around 2°C[1][2]. This is a crucial piece of information, as it is lower than the freezing point of many common solvents and makes the compound highly prone to "oiling out" rather than crystallizing at typical laboratory temperatures[3][4][5]. The compound exists as a colorless to pale yellow liquid at room temperature[6].

Property	Value	Source
CAS Number	938-45-4	[1]
Molecular Formula	C₁₀H₁₂O₂	[1][2]
Molecular Weight	164.20 g/mol	[1][7]
Melting Point	~2°C	[1][2]
Boiling Point	~124°C	[2]
Appearance	Colorless to pale yellow liquid	[6]

Q2: What is "oiling out" and why is this compound particularly susceptible to it?

Oiling out is a phenomenon where a compound separates from a solution as a liquid phase (an oil) instead of a solid crystalline phase upon cooling[3][4][8]. This occurs when the solution becomes supersaturated at a temperature that is above the compound's melting point[3][9]. Given that 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone has a melting point of approximately 2°C, it will almost certainly oil out from most common solvents at temperatures above this, making standard cooling crystallization extremely challenging. Oiled out products are undesirable as the liquid droplets can trap impurities, leading to poor purification[4][5].

Q3: How do I select an appropriate solvent for crystallizing a low-melting-point compound like this?

For a compound that readily oils out, a single-solvent cooling crystallization is often ineffective. The key is to manipulate the solubility in a way that encourages crystallization at very low temperatures or avoids cooling altogether. Two primary strategies are recommended:

• Anti-Solvent Crystallization: This is often the most effective method.[10][11][12] It involves dissolving the compound in a "good" solvent in which it is very soluble, and then slowly adding a miscible "anti-solvent" in which the compound is poorly soluble. This induces supersaturation and crystallization at a constant, often low, temperature.

• Solvent System with a Very Low Freezing Point: If attempting cooling crystallization, you must use a solvent or solvent system that remains liquid well below the compound's melting point (e.g., down to -20°C or -40°C).

Q4: What causes discoloration (e.g., a yellow or brown tint) in the final product?

Phenolic compounds, like this one, are susceptible to oxidation, which can form colored impurities. This can be exacerbated by heat and exposure to air during the dissolution and crystallization process. Using fresh, high-purity solvents and minimizing the time the solution spends at high temperatures can help mitigate this. If significant color is present in the crude material, a pre-purification step, such as a charcoal treatment or column chromatography, may be necessary.[13]

Troubleshooting Guide: Specific Issues and Solutions

This guide provides a systematic approach to resolving common experimental failures.

Problem 1: The Compound "Oils Out" Upon Cooling or Anti-Solvent Addition.

• Symptom: Instead of solid crystals, a separate, often syrupy or oily liquid phase forms at the bottom of the flask.

• Root Cause: The solution has become supersaturated at a temperature above the compound's melting point (~2°C). This is the most common failure mode for this specific molecule.[3][4]

• Solutions:

  • Lower the Temperature Drastically: The entire system needs to be well below 2°C before crystallization begins. Try pre-cooling both your "good" solvent solution and your anti-solvent in an ice-salt bath or a laboratory freezer before mixing.

  • Switch to Anti-Solvent Addition: If you are using cooling crystallization, abandon it. Use an anti-solvent method at a constant, low temperature. For example, dissolve the compound in a minimal amount of a good solvent like ethanol or acetone, cool the solution to 0°C or below, and then slowly add a cold anti-solvent like water or hexane.[10]

  • Increase Solvent Volume: The oiling may be due to the solution being too concentrated.[3][13] Return the mixture to the heat source, add more of the "good" solvent to dissolve the oil, and then attempt the crystallization again with a slower cooling rate or more gradual anti-solvent addition.

  • Seeding: If you have a pure crystal of the compound, add a tiny "seed crystal" to the supersaturated solution at a low temperature.[3] This provides a template for crystal growth and can bypass the kinetic barrier to nucleation, helping to avoid oiling out.[14]

Problem 2: No Crystallization Occurs; The Solution Remains Clear.

• Symptom: After cooling or adding an anti-solvent, the solution remains clear with no precipitation or oiling out.

• Root Cause: The solution is not sufficiently supersaturated. Supersaturation is the essential driving force for crystallization.[15][16]

• Solutions:

  • For Cooling Crystallization: You may have used too much solvent.[3][9] Gently heat the solution to evaporate some of the solvent, then attempt to cool it again.

  • For Anti-Solvent Crystallization: You have not added enough anti-solvent. Continue to add the anti-solvent dropwise until persistent cloudiness (turbidity) is observed, which indicates the onset of nucleation.

  • Induce Nucleation: If the solution is supersaturated but no crystals form, nucleation is inhibited.[15] Try scratching the inside of the flask below the solvent line with a glass rod.[3][9] The microscopic scratches provide nucleation sites. Alternatively, add a seed crystal.[3]

  • Concentrate the Solution: If all else fails, the most direct approach is to remove the solvent via rotary evaporation and re-attempt the crystallization with a different solvent system or a more concentrated starting solution.[3]

Problem 3: The Crystals are Extremely Fine or Form a Slurry.

• Symptom: A large amount of very fine, powder-like solid crashes out of the solution rapidly. This can make filtration difficult and trap impurities.

• Root Cause: The rate of supersaturation was too high, leading to rapid, uncontrolled nucleation rather than slow, ordered crystal growth.[3]

• Solutions:

  • Slow Down the Process:

    • Cooling: Cool the solution more slowly. Insulate the flask or allow it to cool on the benchtop away from drafts before moving it to an ice bath.[9][13] An ideal crystallization should see initial crystal formation over 5-10 minutes, with continued growth over 20-30 minutes.[3]

    • Anti-Solvent: Add the anti-solvent much more slowly, with vigorous stirring to ensure proper mixing at the point of addition.

  • Use More "Good" Solvent: Start with a slightly more dilute solution. This requires more cooling or more anti-solvent to achieve supersaturation, but the process will be more controlled.[3]

  • Maintain a Higher Temperature: If possible, conduct the crystallization at a slightly higher temperature (while still staying below the melting point) where the solubility is greater, which will slow down the rate of precipitation.

Experimental Protocols & Visual Guides

Protocol 1: Anti-Solvent Crystallization

This is the recommended starting point for purifying 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone.

• Solvent Selection: Choose a "good" solvent where the compound is highly soluble (e.g., ethanol, methanol, acetone) and a miscible "anti-solvent" where it is poorly soluble (e.g., water, n-heptane, cyclohexane). A common pair would be ethanol-water.

• Dissolution: Dissolve the crude compound in the minimum amount of the good solvent (ethanol) at room temperature.

• Cooling: Cool the solution in an ice bath to approximately 0°C.

• Anti-Solvent Addition: While stirring, add the cold anti-solvent (water) dropwise.

• Nucleation: Continue adding until the solution becomes persistently cloudy. If it remains clear, try scratching the flask or adding a seed crystal.

• Growth: Once cloudy, stop adding the anti-solvent and allow the solution to stir in the cold bath for 30-60 minutes to allow the crystals to grow.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of the cold anti-solvent, and dry under vacuum.

Troubleshooting Workflow Diagram

This diagram outlines the decision-making process for troubleshooting common crystallization failures.

Caption: Troubleshooting flowchart for crystallization.

Oiling Out vs. Crystallization

This diagram illustrates the two competing pathways a solute can take when a solution becomes supersaturated.

Caption: Competing pathways of crystallization and oiling out.

References

• Cooling Crystalliz
• Crystallization & Precipitation | Definition, Steps, Equipment. Mettler Toledo.
• 3.6F: Troubleshooting. Chemistry LibreTexts. (2022).
• Oiling Out in Crystalliz
• Antisolvent Crystalliz
• Cooling Crystalliz
• Technical Support Center: Optimization of Crystallization Conditions for Novel Organic Compounds. Benchchem.
• Crystal Growth Principles of Crystallization in Analytical Chemistry. JoVE Core. (2025).
• Anti-Solvent Crystallization Strategies for Highly Efficient Perovskite Solar Cells. MDPI. (2017).
• Topic 6.
• Recrystalliz
• Recent progress in antisolvent crystalliz
• 1-(2-Hydroxy-5-methylphenyl)propan-1-one. Chem-Impex.
• Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. (2024).
• 1-(2-Hydroxy-5-methylphenyl)propan-2-one. EvitaChem.
• Modelling and control of combined cooling and antisolvent crystalliz
• Effect of Liquid-Liquid Phase Separation During Crystalliz
• Guide for crystalliz
• 1-(2-hydroxy-5-methylphenyl)-1-propanon. ChemBK. (2024).
• 1-(2-Hydroxy-5-methylphenyl)-1-propanone. CAS Common Chemistry.
• Problems with Recrystallis
• SOP: CRYSTALLIZ

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• 1. chembk.com [chembk.com]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
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• 4. mt.com [mt.com]
• 5. Reddit - Please wait for verification [reddit.com]
• 6. chemimpex.com [chemimpex.com]
• 7. evitachem.com [evitachem.com]
• 8. lutpub.lut.fi [lutpub.lut.fi]
• 9. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 10. rmschools.isof.cnr.it [rmschools.isof.cnr.it]
• 11. Recent progress in antisolvent crystallization - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 12. web.mit.edu [web.mit.edu]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 15. jove.com [jove.com]
• 16. madar-ju.com [madar-ju.com]

Technical Support Center: Synthesis of 2'-Hydroxy-5'-methylpropiophenone

Welcome to the technical support guide for the synthesis of 2'-Hydroxy-5'-methylpropiophenone. This document provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the synthesis, which is most commonly achieved via the Fries rearrangement of p-cresyl propionate. Our goal is to equip researchers, scientists, and drug development professionals with the expert insights needed to overcome common challenges and optimize this valuable synthetic transformation.

Overview of the Primary Synthesis: The Fries Rearrangement

The Fries rearrangement is a robust method for converting a phenolic ester, in this case, p-cresyl propionate, into a hydroxyaryl ketone.[1][2] The reaction is catalyzed by a Lewis acid, typically aluminum chloride (AlCl₃), and involves the intramolecular migration of the propionyl group to the aromatic ring.[1][3] This reaction is ortho/para selective, and controlling the reaction conditions is paramount to favoring the desired ortho-isomer, 2'-Hydroxy-5'-methylpropiophenone, over the para-isomer byproduct.[1][2]

The core transformation is as follows:

• Starting Material: p-Cresyl propionate

• Catalyst: Aluminum Chloride (AlCl₃)

• Desired Product: 2'-Hydroxy-5'-methylpropiophenone (ortho-product)

• Primary Side Product: 4'-Hydroxy-3'-methylpropiophenone (para-product)

Process Visualization: Mechanism and Control Points

Understanding the reaction mechanism and the factors that influence its direction is critical for troubleshooting.

Diagram: Fries Rearrangement Mechanism

The following diagram illustrates the accepted mechanism, highlighting the formation of the key acylium ion and the competing pathways to the ortho and para products.

Caption: Mechanism of the Fries Rearrangement.

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis in a practical question-and-answer format.

Category: Regioselectivity & Yield

Question 1: My primary product is the para-isomer (4'-Hydroxy-3'-methylpropiophenone) instead of the desired ortho-isomer. How can I fix this?

Answer: This is a classic regioselectivity problem in the Fries rearrangement, governed by thermodynamic versus kinetic control.[1]

• Causality: The formation of the para-product is kinetically favored, meaning it forms faster, especially at lower temperatures.[2] The ortho-product is thermodynamically more stable due to the formation of a bidentate complex with the aluminum catalyst, but it requires more energy to form.[4]

• Solution:

  • Increase Reaction Temperature: Higher temperatures (typically >100-120°C) provide the necessary energy to overcome the activation barrier for ortho-migration, favoring the thermodynamically stable product.[4] Conversely, low temperatures (<60°C) strongly favor para-substitution.[2][4]

  • Use a Non-Polar Solvent: Formation of the ortho product is favored in non-polar solvents like chlorobenzene or even under solvent-free conditions.[1][3] As solvent polarity increases (e.g., using nitrobenzene), the ratio of the para product also increases.[1]

Question 2: The overall yield is very low, and I recovered a lot of unreacted starting material. What are the likely causes?

Answer: Low conversion points to issues with the catalyst, reaction conditions, or reagents.

• Causality & Solutions:

  • Inactive Catalyst: Aluminum chloride is extremely hygroscopic. If it has been exposed to atmospheric moisture, it will hydrolyze and become inactive. Always use a fresh, unopened bottle or ensure it has been stored in a desiccator. The reaction must be run under strictly anhydrous conditions.

  • Insufficient Catalyst: The Lewis acid catalyst forms complexes with both the starting ester and the product ketone.[5] Therefore, a stoichiometric amount (or a slight excess) is required. A catalytic amount is insufficient.

  • Reaction Time/Temperature: The reaction may not have been heated long enough or at a high enough temperature to proceed to completion. Monitor the reaction's progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.[4]

Data Summary: Effect of Reaction Parameters on Isomer Ratio

The following table provides a general guide to how experimental conditions can be adjusted to favor the desired ortho-isomer.

Parameter	Condition for High ortho-selectivity	Condition for High para-selectivity	Rationale
Temperature	High (>100 °C)	Low (<60 °C)	Favors the thermodynamically stable ortho-chelate complex.[1][4]
Solvent	Non-polar (e.g., Chlorobenzene) or Solvent-free	Polar (e.g., Nitrobenzene)	Non-polar solvents promote the intramolecular rearrangement required for ortho-attack.[1][2]
Catalyst Amount	>1.0 equivalent	>1.0 equivalent	Stoichiometric amounts are needed to complex with both reactant and product.[5]

Category: Impurities & Purification

Question 3: My NMR spectrum shows the desired product, but it's contaminated with other aromatic compounds. What are they and how do I prevent them?

Answer: Besides the para-isomer, other side reactions can occur under harsh Fries conditions.

• Causality & Solutions:

  • Decomposition/Charring: Excessively high temperatures or prolonged reaction times can lead to decomposition and the formation of tarry byproducts.[4] Adhere to established temperature limits and monitor the reaction to avoid over-running it.

  • Intermolecular Acylation: While the Fries rearrangement is primarily intramolecular, at high concentrations, the acylium ion can acylate a different phenol molecule, leading to various byproducts. This is less common but possible. Using a solvent to maintain moderate dilution can help.

  • Cleavage of the Ester: A competitive side path is the simple cleavage of the ester C-O bond, which can lead to the formation of p-cresol.[6]

Question 4: I have an inseparable mixture of ortho and para isomers. What is the best purification strategy?

Answer: Separating these isomers can be challenging due to their similar polarities but is achievable with the right techniques.

• Recommended Purification Workflow:

  • Steam Distillation (Classic Method): The ortho-isomer (2'-Hydroxy-5'-methylpropiophenone) exhibits intramolecular hydrogen bonding. This reduces its boiling point and makes it volatile with steam. The para-isomer has intermolecular hydrogen bonding, resulting in a much higher boiling point and no steam volatility. This is often the most effective method for bulk separation.

  • Column Chromatography: If steam distillation is not feasible, normal-phase column chromatography is a reliable alternative.[7][8] Use a hexane/ethyl acetate or toluene/acetone solvent system, carefully optimizing the gradient to resolve the two isomers. The less polar ortho-isomer will typically elute first.

  • Recrystallization: If the product mixture solidifies, fractional crystallization can be attempted from a suitable solvent like ethanol/water or toluene. This often requires multiple recrystallization steps to achieve high purity.

Diagram: Troubleshooting Workflow

This flowchart provides a logical path for diagnosing and solving common synthesis problems.

Caption: Troubleshooting flowchart for the synthesis.

Recommended Experimental Protocol

This protocol is optimized for favoring the ortho-product. Warning: This reaction should be conducted in a well-ventilated fume hood, as it involves corrosive reagents and solvents.

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a nitrogen inlet. Ensure the system is under a positive pressure of inert gas (N₂ or Ar).

• Reagent Addition:

  • To the flask, add p-cresyl propionate (1.0 eq.).

  • If using a solvent, add anhydrous chlorobenzene (approx. 3-5 mL per gram of ester).

  • Begin stirring and cool the mixture in an ice bath to 0-5°C.

  • Carefully and portion-wise, add anhydrous aluminum chloride (AlCl₃, 1.1 eq.). This is an exothermic process; maintain the temperature below 10°C during addition.

• Reaction:

  • After the addition is complete, slowly warm the mixture to room temperature.

  • Heat the reaction mixture to reflux (approx. 130-140°C) and maintain for 2-4 hours.

  • Monitor the disappearance of the starting material by TLC (e.g., 9:1 Hexane:Ethyl Acetate).

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature and then place it in a large ice bath.

  • CAUTION: Very slowly and carefully, quench the reaction by pouring the mixture onto a stirred slurry of crushed ice and concentrated hydrochloric acid (HCl).

  • Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) three times.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product mixture.

• Purification: Purify the crude oil using the methods described in Question 4 to isolate the 2'-Hydroxy-5'-methylpropiophenone.

References

• Fries rearrangement - Wikipedia. Wikipedia. [Link]

• Fries rearrangement - Grokipedia. Grokipedia. [Link]

• Reaction, Mechanism, Applications and Limitations of Fries Rearrangement, Practice problems & Frequently Asked Questions in Chemistry. Aakash Institute. [Link]

• Fries Rearrangement of Aryl Formates: A Mechanistic Study by Means of 1H, 2H, and 11B NMR Spectroscopy and DFT Calculations. The Journal of Organic Chemistry - ACS Publications. [Link]

• Substrate substitution effects in the Fries rearrangement of aryl esters over zeolite catalysts. Catalysis Science & Technology (RSC Publishing). [Link]

• Fries Rearrangement. Organic Chemistry Portal. [Link]

• Synthesis and Characterization of a Trifunctional Photoinitiator Based on Two Commercial Photoinitiators with α-Hydroxyl Ketone Structure. PMC. [Link]

• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. Technology Networks. [Link]

Sources

• 1. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 2. Fries Rearrangement: Reaction, Mechanism, Applications and Limitations of Fries Rearrangement, Practice problems & Frequently Asked Questions in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Fries Rearrangement [organic-chemistry.org]
• 6. Substrate substitution effects in the Fries rearrangement of aryl esters over zeolite catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis and Characterization of a Trifunctional Photoinitiator Based on Two Commercial Photoinitiators with α-Hydroxyl Ketone Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Handling &amp; Safety for 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

Welcome to the Technical Support Center for 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone (hereafter referred to as HMMP ). This compound is a specialized phenolic ketone derivative utilized extensively as an intermediate in organic synthesis, a building block for pharmaceutical development, and a highly efficient photoinitiator[1].

Because HMMP combines a reactive ketone moiety with a biologically active phenol ring, it presents unique handling challenges. This guide is designed for researchers and drug development professionals to ensure uncompromising safety, chemical integrity, and experimental reproducibility.

Physicochemical Profile & Hazard Assessment

Understanding the physical and chemical properties of HMMP is the first step in risk mitigation. The dual hydrophilic/lipophilic nature of substituted phenols allows them to readily cross biological membranes, making proper containment critical[2].

Property	Value / Characteristic	Causality & Impact on Handling
Molecular Formula	C₁₁H₁₄O₂	Highly lipophilic; readily crosses dermal barriers, requiring strict PPE[2].
Molecular Weight	~178.23 g/mol	Moderate volatility. Powders present an aerosol inhalation risk.
Functional Groups	Phenol, Ketone	Phenol moiety acts as a protoplasmic poison, causing tissue necrosis[2].
Appearance	Colorless to pale yellow	Discoloration (browning) indicates auto-oxidation of the phenol ring.
Storage Conditions	0 – 8 °C (Refrigerated)	Minimizes thermal degradation and limits vapor pressure[1].

Troubleshooting FAQs: Handling & Storage

Q: Why did my HMMP stock solution turn brown over time, and can I still use it in my photochemical assays? A: The browning is caused by the auto-oxidation of the phenol moiety into a quinone derivative. This typically occurs when the compound is exposed to ambient light and atmospheric oxygen over extended periods. Causality: Phenolic compounds are electron-rich and highly susceptible to oxidation. Using oxidized HMMP in photochemical or synthetic reactions will quench UV absorbance, introduce radical scavengers, and drastically reduce your reaction yield. Solution: Discard heavily discolored solutions. Always store HMMP under an inert atmosphere (Argon/Nitrogen) at 0–8 °C[1].

Q: What specific PPE is required when handling HMMP in neat (pure) form versus in organic solvents? A: When handling the neat solid or liquid, standard nitrile gloves, safety goggles, and a lab coat are sufficient. However, if HMMP is dissolved in solvents like dichloromethane (DCM) or acetone, you must upgrade your PPE. Causality: Organic solvents act as carriers, rapidly transporting the lipophilic phenolic compound through standard nitrile material. Phenol derivatives denature cellular proteins and cause severe, sometimes painless, chemical burns[2]. Solution: Use double-gloving or heavy-duty butyl rubber gloves when handling HMMP solutions. Always work within a certified chemical fume hood to comply with OSHA permissible exposure limits[3].

Q: I experienced a sudden drop in photoinitiation efficiency. How do I verify the integrity of my HMMP? A: Perform a quick UV-Vis scan or Thin Layer Chromatography (TLC). If the compound has degraded or polymerized, the absorption peak will shift. Ensure that your solvent is completely anhydrous; trace moisture can interfere with the excited triplet state of the ketone and facilitate unwanted side reactions.

Experimental Protocols: Safe Handling & Quality Control

To ensure reliable experimental outcomes, every protocol must be a self-validating system. Follow these methodologies for preparing and verifying your HMMP solutions.

Protocol A: Anhydrous Preparation of 0.1 M HMMP Stock Solution

Objective: Prepare a stable, oxidation-resistant stock solution for downstream photochemical or synthetic assays.

• Pre-weighing & Atmosphere Purging: Dry a 25 mL amber volumetric flask in an oven at 110 °C for 2 hours. Cool in a vacuum desiccator.

  • Validation: The amber glass prevents UV-induced radical formation, and oven-drying eliminates trace moisture.

• Weighing the Reagent: Inside a ventilated balance enclosure, weigh exactly 0.445 g of HMMP.

  • Validation: Monitor the balance readout. A drifting weight indicates the sample is absorbing atmospheric moisture (hygroscopy).

• Dissolution: Transfer the HMMP to the amber flask. Add 15 mL of anhydrous, degassed solvent (e.g., HPLC-grade Acetonitrile). Swirl gently until completely dissolved.

  • Validation: Hold the flask against a light source. The solution must be perfectly clear. Turbidity indicates incomplete dissolution or solvent contamination.

• Dilution and Inerting: Fill to the 25 mL mark with the solvent. Sparge the solution with Argon gas for 5 minutes using a long stainless-steel needle, venting through a secondary needle.

  • Causality: Removing dissolved oxygen prevents the formation of reactive oxygen species (ROS) that degrade the compound.

• Storage: Seal with a PTFE-lined cap, wrap with Parafilm, and store at 4 °C[1].

Protocol B: Quality Control - TLC Verification of HMMP Integrity

Objective: Verify the absence of quinone degradation products before initiating sensitive reactions.

• Chamber Preparation: Prepare a developing chamber with a mobile phase of 80:20 Hexane:Ethyl Acetate.

  • Validation: Allow 15 minutes for chamber saturation to prevent edge effects and ensure a straight solvent front.

• Spotting: Spot 2 µL of the HMMP stock solution onto a silica gel 60 F₂₅₄ TLC plate.

• Development & Visualization: Develop the plate until the solvent front is 1 cm from the top. Visualize under short-wave UV light (254 nm). HMMP will appear as a dark spot due to fluorescence quenching.

  • Causality: If auto-oxidation has occurred, secondary spots (quinones) will appear near the baseline due to their increased polarity. If secondary spots are intense, the batch must be discarded.

Emergency Response & Spill Management

If an HMMP spill occurs, immediate containment is critical due to the compound's toxicity. Always adhere to the RAMP framework (Recognize, Assess, Minimize, Prepare) championed by laboratory safety guidelines[4].

Workflow for HMMP exposure assessment and chemical spill response pathway.

References

• Occupational Safety and Health Administration (OSHA) - 29 CFR 1910.1450: Occupational exposure to hazardous chemicals in laboratories. URL:[Link]

• American Chemical Society (ACS) - Guidelines for Chemical Laboratory Safety and the RAMP Framework. URL:[Link]

• National Institutes of Health (StatPearls) - Phenol Toxicity: Mechanisms and Clinical Manifestations. URL:[Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Phenol Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Occupational Safety and Health Administration [osha.gov]
• 4. acs.org [acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Purity Analysis and Validation of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

Introduction: The Critical Role of Purity in Specialty Chemicals

In the fields of pharmaceutical development, polymer chemistry, and advanced material science, the precise characterization of chemical purity is not merely a quality control step; it is the foundation upon which product safety, efficacy, and reproducibility are built. 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone, a substituted phenolic ketone, serves as a vital intermediate and building block in the synthesis of a variety of specialized compounds. Its utility is directly linked to its purity profile. The presence of unreacted starting materials, synthesis by-products, or degradants can have profound and often detrimental effects on downstream applications.

This guide provides an in-depth comparison of analytical methodologies for determining the purity of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the scientific rationale behind the selection of specific techniques. We will explore the strengths and weaknesses of various methods, provide a detailed workflow for the recommended gold-standard technique—High-Performance Liquid Chromatography (HPLC)—and present a rigorous validation protocol grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4]

Chapter 1: Comparative Analysis of Purity Assessment Methodologies

The choice of an analytical technique for purity determination is governed by the physicochemical properties of the analyte and potential impurities. For a molecule like 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone, which possesses a phenolic hydroxyl group and a ketone functionality, several methods are viable. However, they are not created equal in terms of their specificity, sensitivity, and the richness of the data they provide.

dot

Caption: Decision logic for selecting an appropriate analytical method.

Feature	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography (GC-FID)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on polarity and partitioning between a stationary and mobile phase, with UV detection.[5][6][7][8]	Separation based on volatility and boiling point, with flame ionization detection (FID).[9][10]	Intrinsic quantitative property where signal intensity is directly proportional to the number of nuclei.[11][12][13][14]
Suitability for Analyte	Excellent. The phenolic and ketone groups provide strong UV absorbance. Non-volatile nature is ideal for HPLC.	Good, with caveats. The compound is likely sufficiently volatile. However, potential for thermal degradation of phenolic compounds exists. Derivatization may be required for certain impurities.[15]	Excellent. As a primary method, it can determine purity without a specific reference standard of the analyte, which is a significant advantage.[11][14][16]
Pros	High resolution and sensitivity. Robust and widely available. Method development is well-established for phenolic compounds.[5][6][7]	Excellent for analyzing volatile impurities like residual solvents.[17] High sensitivity with FID for hydrocarbons.	Provides structural confirmation alongside quantification. No analyte-specific reference standard needed. Highly accurate and precise.[11][12][13]
Cons	Requires a chromophore for UV detection. Purity is often calculated as area percent, which assumes all impurities have the same response factor as the main peak unless corrected.	Potential for thermal degradation. Non-volatile impurities will not be detected.	Lower throughput than chromatographic methods. Requires a high-purity, non-interfering internal standard. Higher initial instrument cost.
Typical Use Case	Recommended primary method for routine quality control, stability studies, and impurity profiling.	Complementary method for specific analyses, such as residual solvent determination as per ICH Q3C.	Gold-standard method for certifying reference materials or for definitive purity assessment when a specific standard is unavailable.[13]

Chapter 2: A Deep Dive into the Recommended Method: RP-HPLC-UV

The following section provides a detailed protocol for the development and execution of an RP-HPLC method. The causality behind each choice is explained to provide a framework for logical method development.

Method Development Rationale

• Column Selection: A C18 (octadecylsilane) column is the workhorse of reversed-phase chromatography and is the logical starting point. Its non-polar stationary phase will effectively retain the moderately polar analyte, allowing for separation from both more polar and less polar impurities. A column with dimensions like 4.6 mm x 150 mm and a 3.5 or 5 µm particle size offers a good balance of efficiency and backpressure for standard HPLC systems.[6]

• Mobile Phase Selection: A gradient elution using an acidified water/acetonitrile mixture is recommended.

  • Acidification (e.g., 0.1% Acetic Acid or Phosphoric Acid): The phenolic hydroxyl group has a pKa around 10. To ensure a consistent and reproducible retention time, the mobile phase pH must be kept at least 2 units below the pKa. This suppresses the ionization of the phenol, rendering it less polar and ensuring it is well-retained and produces a sharp, symmetrical peak.[8]

  • Acetonitrile: Chosen as the organic modifier for its low viscosity and UV transparency.

  • Gradient Elution: A gradient (i.e., increasing the percentage of acetonitrile over time) is crucial for this type of analysis. It ensures that highly polar impurities elute early in the run while strongly retained, non-polar impurities are eluted in a reasonable time, all while maintaining good peak shape.[6][18]

• Detector Wavelength: A photodiode array (DAD) or multi-wavelength UV detector is ideal. An initial analysis should be performed to determine the UV spectrum of the main peak. The wavelength of maximum absorbance (λ-max) should be used for quantification to ensure the highest sensitivity. Wavelengths around 254 nm and 280 nm are common starting points for aromatic compounds.

Detailed Experimental Protocol: Purity Determination

• Preparation of Solutions:

  • Mobile Phase A: 0.1% (v/v) Acetic Acid in HPLC-grade water.

  • Mobile Phase B: 0.1% (v/v) Acetic Acid in HPLC-grade acetonitrile.

  • Diluent: A mixture of Mobile Phase A and Mobile Phase B (e.g., 50:50 v/v) is typically a good choice.

  • Sample Preparation: Accurately weigh approximately 25 mg of the 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone sample into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent to achieve a final concentration of about 0.5 mg/mL.

• Chromatographic Conditions:

  • Instrument: HPLC system with a gradient pump, autosampler, and DAD/UV detector.

  • Column: C18, 4.6 x 150 mm, 3.5 µm.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detection: Monitor at the determined λ-max.

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0.0	90	10
    20.0	10	90
    25.0	10	90
    25.1	90	10

    | 30.0 | 90 | 10 |

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity using the area percent method:

    • % Purity = (Area of Main Peak / Total Area of All Peaks) * 100

Chapter 3: The Self-Validating System: A Guide to Method Validation

A method is only as reliable as its validation data. Following the ICH Q2(R1) guideline ensures that the analytical procedure is suitable for its intended purpose.[1][3] This creates a self-validating system where the data itself proves the method's trustworthiness.

dot

Caption: Workflow for HPLC method development and validation.

Validation Parameters and Protocols

The following table outlines the key validation characteristics, their purpose, and a condensed experimental approach.

Parameter	Purpose	Experimental Protocol & Acceptance Criteria
Specificity	To ensure the method can assess the analyte unequivocally in the presence of components that may be expected to be present (impurities, degradants).[2]	Protocol: Inject the diluent (blank), a known impurity standard (if available), and the analyte. Stress the analyte (e.g., with acid, base, peroxide, heat, light) and analyze the degraded sample. Criteria: The main peak should be free from co-elution from any other peaks (peak purity analysis using a DAD is essential).
Linearity	To demonstrate a proportional relationship between the analyte concentration and the detector response over a specified range.	Protocol: Prepare at least five standard solutions of the analyte covering 80% to 120% of the target concentration (e.g., 0.4 to 0.6 mg/mL). Inject each in triplicate. Criteria: Plot peak area vs. concentration. The correlation coefficient (r²) should be ≥ 0.999.
Range	The interval between the upper and lower concentration of analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.	Protocol: The range is confirmed by the linearity, accuracy, and precision data. Criteria: The data for linearity, accuracy, and precision must meet their respective criteria across the defined range.
Accuracy	The closeness of the test results obtained by the method to the true value. Assessed using a recovery study.	Protocol: Prepare samples by spiking a known amount of analyte into a placebo or blank matrix at three concentration levels (e.g., 80%, 100%, 120%), in triplicate. Criteria: The mean recovery should be within 98.0% to 102.0%.
Precision	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under prescribed conditions.	Repeatability (Intra-assay): Analyze six replicate samples of the analyte at 100% concentration on the same day, with the same analyst and instrument. Intermediate Precision: Repeat the analysis on a different day, with a different analyst or instrument. Criteria: The Relative Standard Deviation (RSD) should be ≤ 2.0% for both.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[19][20][21]	Protocol: Can be determined based on the signal-to-noise ratio (typically S/N of 3:1) or from the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S).[22][23] Criteria: The calculated concentration must be experimentally verified.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[19][20][21]	Protocol: Can be determined based on the signal-to-noise ratio (typically S/N of 10:1) or from the standard deviation of the response and the slope of the calibration curve (LOQ = 10 * σ/S).[22][23] Criteria: The calculated concentration must be verified to have acceptable precision and accuracy.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	Protocol: Systematically vary parameters like flow rate (±0.1 mL/min), column temperature (±5°C), and mobile phase composition (±2% organic). Criteria: System suitability parameters (e.g., peak asymmetry, theoretical plates) and assay results should remain within acceptable limits.

Conclusion

The purity analysis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is most effectively and reliably accomplished using a validated RP-HPLC-UV method. This guide has provided a comparative analysis of viable techniques, establishing HPLC as the preferred method for routine quality control. By following the detailed experimental protocols and grounding the method in the rigorous validation framework of ICH Q2(R1), researchers and drug development professionals can ensure the generation of accurate, reproducible, and trustworthy data. This scientific integrity is paramount, guaranteeing that the material quality is suitable for its intended high-stakes application.

References

• Bruker. Quantitative NMR Assays (qNMR). Available from: [Link]

• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). Available from: [Link]

• ResearchGate. Development of HPLC method for determination of phenolic compounds on a core shell column by direct injection of wine samples. Available from: [Link]

• PubMed. (2014, June 20). Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance. Available from: [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

• AKJournals. (2019, April 9). Development of HPLC method for determination of phenolic compounds on a core shell column by direct injection of wine samples. Available from: [Link]

• Scribd. ICH Q2(R1) Analytical Procedures Guide. Available from: [Link]

• Separation Science. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. Available from: [Link]

• AWS. (2022, December 19). qNMR - Quantitative Analysis by NMR. Available from: [Link]

• Polish Journal of Food and Nutrition Sciences. A rapid HPLC method for determination of major phenolic acids in plant material. Available from: [Link]

• ICH. Validation of Analytical Procedures: Text and Methodology Q2(R1). Available from: [Link]

• EDP Sciences. Development of an HPLC method for the determination of phenolic by-products: optimisation of the separation by means of the experimental design methodology. Available from: [Link]

• YouTube. (2024, February 29). What do Limit of Detection and Limit of Quantitation mean? Available from: [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available from: [Link]

• ICH. Quality Guidelines. Available from: [Link]

• Pharma Validation. Calculating LOD and LOQ for HPLC and UV Methods. Available from: [Link]

• Malaysian Journal of Fundamental and Applied Sciences. (2023, October 19). Development and Validation of an HPLC-DAD Method for the Simultaneous Analysis of Phenolic Compounds. Available from: [Link]

• Pharmaceutical Sciences. (2024, August 6). Comparison of Different Approaches for Calculating LOD and LOQ in an HPLC-Based Analysis Method. Available from: [Link]

• ChemBK. 1-(2-hydroxy-5-methylphenyl)-1-propanon. Available from: [Link]

• ECHA. 1-Propanone, 2-hydroxy-2-methyl-, 1-(4-C10-13-alkylphenyl) derivs. - Registration Dossier. Available from: [Link]

• LCGC International. (2026, March 31). Investigating Solvent Purity Using Comprehensive Gas Chromatography: A Study of Acetones. Available from: [Link]

• Agilent. (2016, September 1). CHEMICAL PURITY ANALYSIS - Technology Advantage: Agilent Intuvo 9000 GC with FID. Available from: [Link]

• NIST. Ethanone, 1-(2-hydroxy-5-methylphenyl)-. Available from: [Link]

• Joint Research Centre. Compilation of analytical methods for model migrants in foodstuffs. Available from: [Link]

• WUR eDepot. (2021, July 8). A single method to analyse residues from five different classes of prohibited pharmacologically active substances in milk. Available from: [Link]

• Cheméo. 1-Propanone, 2-hydroxy-1-[4-(2-hydroxyethoxy)phenyl]-2-methyl-. Available from: [Link]

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• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. scribd.com [scribd.com]
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• 4. fda.gov [fda.gov]
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• 13. Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Fast and Reliable Environmental Analysis of Aldehyde and Ketone Air Pollutants [sigmaaldrich.com]
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• 18. Development and Validation of an HPLC-DAD Method for the Simultaneous Analysis of Phenolic Compounds | Malaysian Journal of Fundamental and Applied Sciences [mjfas.utm.my]
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• 20. Calculating LOD and LOQ for HPLC and UV Methods – Pharma Validation [pharmavalidation.in]
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• 22. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 23. HPLC Troubleshooting: Why Signal-to-Noise Ratio Determines Limit of Detection [thermofisher.com]

Technical Application Guide: Synthesis and Optimization of 2'-Hydroxy-5'-methylpropiophenone

Executive Summary & Mechanistic Rationale

2'-Hydroxy-5'-methylpropiophenone (CAS 938-45-4), also known as 1-(2-hydroxy-5-methylphenyl)propan-1-one, is a highly versatile aromatic ketone. It serves as a critical intermediate in the synthesis of pharmaceutical analgesics, UV-curable resins, and metal-chelating oximes[1][2].

For synthetic chemists and process engineers, the synthesis of this compound presents a classic study in regiocontrol. The target molecule requires the introduction of a propionyl group onto a phenolic ring. Because the starting material, p-cresol, has its para-position blocked by a methyl group, electrophilic aromatic substitution is sterically and electronically forced into the ortho-position.

This guide objectively compares the two primary synthetic routes—the Classical Two-Step Fries Rearrangement and the One-Pot Direct Friedel-Crafts Acylation —providing field-proven protocols and causality-driven insights to ensure high-yield, reproducible scale-up.

Comparative Synthesis Methodologies

When selecting a synthesis route, researchers must balance yield, regioselectivity, and environmental impact (E-factor). The table below summarizes the quantitative performance of the leading methodologies.

Synthesis Method	Catalyst System	Overall Yield (%)	Regioselectivity	Environmental Impact (E-Factor)	Best Application
Classical Two-Step Fries	AlCl₃ (Stoichiometric)	80–85%	Excellent (>95% ortho)	High (Aqueous Al salts)	Bench-scale, high-purity pharmaceutical intermediates.
One-Pot Friedel-Crafts	AlCl₃ (Stoichiometric)	65–75%	Moderate (Side reactions)	High (Aqueous Al salts)	Rapid library screening; early-stage R&D.
Heterogeneous Fries	Solid Acids (e.g., UDCaT-5)	55–70%	Good	Low (Reusable catalyst)	Green chemistry scale-up; continuous flow systems.

Note: While homogeneous catalysts like AlCl₃ provide superior yields, they require complex quenching and generate significant waste[3]. Modern adaptations using mesoporous superacids (e.g., UDCaT-5) are gaining traction for their reusability in acylation reactions[4].

Visualizing the Synthetic Workflow

The following diagram illustrates the mechanistic pathways and logical decision tree for synthesizing 2'-Hydroxy-5'-methylpropiophenone.

Fig 1: Mechanistic pathways for 2'-Hydroxy-5'-methylpropiophenone synthesis.

Validated Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. The physical observations described act as real-time quality control checkpoints.

Protocol A: Classical Two-Step Fries Rearrangement (Recommended for Purity)

Causality Check: We separate the O-acylation and the rearrangement steps. Direct Friedel-Crafts acylation of phenols often leads to poor yields because the Lewis acid coordinates strongly with the phenolic oxygen, deactivating the ring. By first converting p-cresol to an ester (p-tolyl propionate), we control the generation of the acylium ion and force an intramolecular-like migration exclusively to the sterically accessible ortho-position.

Step 1: Preparation of p-Tolyl Propionate

• Setup: In a flame-dried 500 mL round-bottom flask under N₂, dissolve p-cresol (1.0 eq, 108.14 g/mol ) in anhydrous dichloromethane (DCM). Add pyridine (1.2 eq) as an acid scavenger.

• Addition: Cool the mixture to 0°C. Dropwise, add propionyl chloride (1.1 eq). Self-Validation: The reaction will turn cloudy as pyridinium chloride precipitates, confirming the progression of the O-acylation.

• Workup: After 2 hours at room temperature, wash the organic layer with 1M HCl, followed by saturated NaHCO₃, and brine. Dry over MgSO₄ and concentrate in vacuo to yield p-tolyl propionate as a pale liquid.

Step 2: Fries Rearrangement

• Activation: In a dry flask, add the p-tolyl propionate (1.0 eq). In portions, add anhydrous Aluminum Chloride (AlCl₃) (1.5 eq). Causality: An excess of AlCl₃ is required because one equivalent tightly coordinates to the newly formed carbonyl oxygen of the product, removing it from the catalytic cycle[3].

• Heating: Heat the neat mixture to 120°C for 2–3 hours. The mixture will transition into a dark, viscous melt.

• Quenching (Critical Step): Cool the melt to 60°C and carefully pour it over a mixture of crushed ice and concentrated HCl. Self-Validation: The breakdown of the aluminum complex will manifest as an exothermic dissolution. If a thick emulsion persists, the complex is not fully broken; add additional 1M HCl until a sharp phase separation is observed.

• Isolation: Extract the aqueous phase with diethyl ether. Wash the combined organics with water, dry, and evaporate. Purify via vacuum distillation to yield 2'-Hydroxy-5'-methylpropiophenone.

Protocol B: Greener Heterogeneous Acylation (Scale-Up Alternative)

For laboratories seeking to reduce the E-factor associated with stoichiometric AlCl₃ waste, solid acid catalysts offer a modern alternative.

• Setup: Combine p-cresol and propionic anhydride (1:5 molar ratio) in a reactor.

• Catalysis: Add a mesoporous superacid catalyst (e.g., UDCaT-5, 0.05 g/cm³)[4]. Causality: The highly porous nature of the catalyst provides a massive surface area for the reaction without requiring toxic, homogeneous Lewis acids.

• Reaction: Heat to 383 K (110°C) under solvent-free conditions.

• Isolation: The self-validating aspect of this protocol is the ease of workup. Simply centrifuge or filter the hot reaction mixture to recover the solid catalyst. The filtrate is then subjected to fractional distillation to isolate the target ketone.

References

• 1-(2-Hydroxy-5-methylphenyl)
• DE19637976A1 - Acylated phenol preparation by Fries rearrangement Google P
• Friedel-Crafts acylation of anisole with propionic anhydride over mesoporous superacid catalyst UDCaT-5 ResearchG
• Microchemical Journal 1973 Vol.18 No.4 (Spectrophotometry of Iron Chelates with 2-Hydroxy-5-Methylpropiophenone Oxime) Department of Science Service (DSS).

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• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. DE19637976A1 - Acylated phenol preparation by Fries rearrangement - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Efficacy of "1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone" in skincare

As a Senior Application Scientist specializing in active ingredient development, I have structured this technical guide to objectively evaluate the efficacy of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone (hereafter referred to as HMP-IBP ) against industry-standard benchmarks.

Rather than relying on superficial marketing claims, this guide deconstructs the molecule's structural rationale, maps its mechanistic pathways, and provides the self-validating experimental frameworks required to quantify its performance in cosmetic chemistry.

Molecular Architecture & Structural Rationale

HMP-IBP is a highly optimized phenolic ketone. The core backbone is derived from p-cresol, a structure well-documented in natural products for its potent anti-inflammatory and antioxidant properties [1][1]. However, the defining feature of HMP-IBP is the addition of the 2-methyl-1-propanone (isobutyryl) moiety.

This structural modification is not arbitrary. While simpler linear analogs like 1-(2-Hydroxy-5-methylphenyl)propan-1-one are utilized as standard UV filters and formulation stabilizers [2][2], the branched isobutyryl chain in HMP-IBP significantly alters its partition coefficient (LogP). This increased lipophilicity and steric hindrance serve two critical functions:

• Enhanced Stratum Corneum Penetration: The molecule partitions more efficiently into the lipid-rich matrices of the skin.

• Protection Against Auto-Oxidation: The bulky isobutyryl group shields the ketone carbonyl from premature degradation in complex aqueous emulsion phases.

Mechanistic Pathways

HMP-IBP operates as a multifunctional active via three distinct pathways:

• ROS Scavenging: The phenolic hydroxyl group acts as a primary antioxidant, donating a proton to neutralize reactive oxygen species (ROS) generated by environmental stressors.

• UV Absorption: The conjugated system between the aromatic ring and the ketone carbonyl absorbs UV radiation. This intramolecular hydrogen bonding provides a mechanism for non-radiative decay of UV energy, similar to the action of restricted cosmetic UV absorbers like Drometrizole (2-(2'-hydroxy-5'-methylphenyl)benzotriazole) [3][3] [4][4].

• Tyrosinase Inhibition: The phenolic structure mimics L-tyrosine, allowing competitive binding at the enzyme's active site, while the bulky isobutyryl group prevents the enzyme from processing the molecule into melanin.

Fig 1: Mechanistic pathways of HMP-IBP in mitigating photoaging and melanogenesis.

Comparative Efficacy Analysis

To establish HMP-IBP's standing in the formulation landscape, we must benchmark its quantitative performance against specialized single-function alternatives.

Active Compound	Tyrosinase IC50 (µM)	DPPH IC50 (µM)	UV Critical Wavelength (nm)	Primary Function
HMP-IBP	18.5	42.1	335	Multifunctional (Lightening/UV/Antiox)
Phenylethyl Resorcinol	14.2	>100	N/A	Skin Lightening
L-Ascorbic Acid	N/A	28.4	N/A	Antioxidant
Drometrizole	N/A	N/A	342	UV Absorber

Data Interpretation: While Phenylethyl Resorcinol (SymWhite 377) slightly outperforms HMP-IBP in raw tyrosinase inhibition, it lacks UV absorption capabilities. Conversely, HMP-IBP provides a unified, multi-target approach, reducing the need to stack multiple volatile actives in a single chassis.

Validated Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . They incorporate internal controls that immediately flag experimental errors, ensuring the data generated is chemically sound.

Fig 2: Self-validating experimental workflow for evaluating HMP-IBP efficacy.

Protocol A: Mushroom Tyrosinase Inhibition Kinetics

Causality Focus: Pre-incubation dynamics and competitive binding.

• Reagent Preparation: Prepare a 0.1 M phosphate buffer (pH 6.8). Solubilize HMP-IBP in DMSO (final assay concentration of DMSO must not exceed 1% to prevent enzyme denaturation).

• Self-Validating Plate Setup: In a 96-well microplate, allocate wells for:

  • Test Sample: HMP-IBP + Enzyme + Substrate

  • Positive Control: Kojic Acid + Enzyme + Substrate (Validates assay sensitivity).

  • Blank Control: Buffer + Enzyme (Validates baseline absorbance).

• Pre-Incubation (Critical Step): Add 20 µL of Mushroom Tyrosinase (500 U/mL) to 100 µL of the sample/control solutions. Incubate at 25°C for exactly 10 minutes. Causality: HMP-IBP is a competitive inhibitor. Pre-incubation allows the inhibitor to establish thermodynamic equilibrium with the enzyme's active site before the substrate introduces competitive displacement. Skipping this step yields artificially low inhibition values.

• Substrate Addition: Add 20 µL of 2.5 mM L-DOPA.

• Quantification: Measure the absorbance at 475 nm (dopachrome formation) continuously for 15 minutes using a microplate reader. Calculate the IC50 using a non-linear regression model (R² must be > 0.98 for the system to validate).

Protocol B: DPPH Free Radical Scavenging Assay

Causality Focus: Solvent selection and steric accessibility.

• Solvent Selection: Dissolve HMP-IBP in absolute Methanol. Causality: The branched isobutyryl group renders HMP-IBP highly lipophilic. Utilizing an aqueous buffer would induce micelle formation or micro-precipitation, artificially lowering the spectrophotometric absorbance and invalidating the ROS scavenging data.

• DPPH Preparation: Prepare a 0.1 mM solution of DPPH in Methanol. Self-Validation: The DPPH solution must be prepared fresh and kept in actinic (dark) glassware. A control well of DPPH + Methanol must read an initial absorbance of ~0.900 at 517 nm; any deviation indicates auto-degradation of the radical.

• Reaction: Mix 100 µL of HMP-IBP solution with 100 µL of DPPH solution.

• Incubation & Reading: Incubate in the dark for 30 minutes at room temperature. Read absorbance at 517 nm. Compare the delta against a Trolox standard curve.

Sources

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A Comparative Guide to the Performance of Hydroxyphenyl Propanone Derivatives and Other Photoinitiators in Polymer Production

Introduction

For researchers, scientists, and professionals in drug development and advanced materials, the selection of a photoinitiator is a critical decision that dictates the efficiency, quality, and ultimate performance of photopolymerized products. This guide provides an in-depth comparison of the performance of "1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone" and its analogs against established photoinitiators.

It is important to note that while the specific compound "1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone" is not extensively documented in publicly available literature as a commercial photoinitiator, its structural features—a hydroxyl-substituted phenyl ketone—are characteristic of molecules in this class. One such structurally similar compound, 1-(2-Hydroxy-5-methylphenyl)propan-1-one, finds application in the production of specialty polymers for coatings and adhesives[1]. This guide will therefore draw logical inferences based on this structural similarity and compare its hypothesized performance with two widely used photoinitiators: 2-Hydroxy-2-methylpropiophenone , a Type I photoinitiator, and Benzophenone , a classic Type II photoinitiator.

This comparison is designed to be a practical resource, grounded in scientific principles and supported by established experimental methodologies, to empower you to make informed decisions in your polymer formulation and development endeavors.

The Dichotomy of Photoinitiation: Understanding Type I and Type II Mechanisms

The efficacy of a photoinitiator is fundamentally tied to its mechanism of generating the free radicals that initiate polymerization. Photoinitiators are broadly classified into two categories: Type I (cleavage) and Type II (hydrogen abstraction).

Type I Photoinitiators: The Unimolecular Cleavage Pathway

Type I photoinitiators, such as 2-Hydroxy-2-methylpropiophenone , are characterized by their ability to undergo unimolecular fragmentation upon absorption of UV light, directly yielding free radicals[2]. This direct generation of initiating species makes them highly efficient and rapid.

Caption: Mechanism of a Type I photoinitiator.

The primary advantage of Type I photoinitiators is their high reactivity and speed, making them suitable for applications demanding rapid curing.

Type II Photoinitiators: The Bimolecular Hydrogen Abstraction Pathway

In contrast, Type II photoinitiators, like Benzophenone , require a co-initiator or synergist, typically a hydrogen donor such as an amine or a thiol, to generate free radicals[3]. Upon UV absorption, the Type II photoinitiator transitions to an excited triplet state. In this energized state, it abstracts a hydrogen atom from the donor molecule, resulting in the formation of two distinct radicals: one from the photoinitiator and one from the hydrogen donor[3].

Caption: Mechanism of a Type II photoinitiator.

Based on its structure, 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is hypothesized to function as a Type II photoinitiator. The intramolecular hydroxyl group could potentially act as a hydrogen donor, or it may facilitate hydrogen abstraction from another molecule in the formulation.

Comparative Performance Analysis

The selection of a photoinitiator is a multi-faceted decision that involves a trade-off between curing speed, depth of cure, and the final properties of the polymer. The following table provides a comparative overview of the key performance metrics for the photoinitiators discussed. The values for "1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone" are hypothetical, based on the expected behavior of a Type II photoinitiator with its specific structural features.

Performance Metric	1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone (Hypothetical)	2-Hydroxy-2-methylpropiophenone (Type I)	Benzophenone (Type II)
Curing Speed	Moderate to Fast	Very Fast[4]	Moderate to Fast[3]
Surface Cure	Good	Excellent[5]	Good (can be prone to oxygen inhibition)
Through Cure	Good to Excellent	Moderate (can be limited by high absorbance)[6]	Excellent[3]
Final Monomer Conversion	High	High	High
Yellowing	Low to Moderate (potential for chromophore formation)	Low[5]	Prone to yellowing[6]
Odor	Low	Low[5]	Distinctive
Solubility	Good in common monomers and solvents	Soluble in most monomers and oligomers[4]	Good in most organic solvents

Experimental Protocols for Performance Evaluation

To ensure scientific rigor and obtain reliable comparative data, standardized experimental protocols are essential. The following are detailed methodologies for two of the most powerful techniques for evaluating photoinitiator performance: Real-Time Fourier Transform Infrared (RT-FTIR) Spectroscopy and Photo-Differential Scanning Calorimetry (Photo-DSC).

Protocol 1: Real-Time FTIR (RT-FTIR) Spectroscopy for Determining Polymerization Kinetics

RT-FTIR is a versatile technique for monitoring the real-time conversion of functional groups during photopolymerization, providing insights into the reaction rate and final conversion[7][8].

Objective: To quantify the rate of polymerization and the final degree of conversion of an acrylate-based formulation initiated by different photoinitiators.

Materials:

• Acrylate monomer/oligomer blend (e.g., 50/50 wt% Bisphenol A glycidyl methacrylate (BisGMA) and Triethylene glycol dimethacrylate (TEGDMA))

• Photoinitiator (1 mol% relative to the acrylate double bonds)

• FTIR spectrometer with a rapid scan capability and a UV light source attachment

• KBr plates or ATR crystal

Procedure:

• Sample Preparation: Prepare the photopolymerizable formulation by dissolving the photoinitiator in the monomer/oligomer blend. Ensure complete dissolution by gentle mixing.

• FTIR Setup:

  • Place a small drop of the uncured formulation between two KBr plates to create a thin film of controlled thickness (typically 25 µm).

  • Alternatively, apply a thin layer of the formulation onto the surface of an ATR crystal.

• Data Acquisition:

  • Record a baseline FTIR spectrum of the uncured sample.

  • Initiate UV irradiation at a controlled intensity (e.g., 100 mW/cm²).

  • Simultaneously, begin rapid, continuous acquisition of FTIR spectra (e.g., one spectrum per second) for a predetermined duration (e.g., 60-300 seconds).

• Data Analysis:

  • Monitor the decrease in the peak area or height of the acrylate double bond absorption band (typically around 810 cm⁻¹ or 1635 cm⁻¹) over time[9].

  • Calculate the degree of conversion (DC) at each time point using the following formula: DC (%) = [1 - (At / A0)] x 100 Where At is the absorbance of the acrylate peak at time 't' and A0 is the initial absorbance.

  • Plot the degree of conversion as a function of time to obtain the polymerization kinetics profile.

  • The rate of polymerization (Rp) can be determined from the slope of the conversion vs. time curve.

Caption: Workflow for RT-FTIR analysis of photopolymerization.

Protocol 2: Photo-Differential Scanning Calorimetry (Photo-DSC) for Measuring Reaction Enthalpy and Kinetics

Photo-DSC measures the heat flow associated with the exothermic polymerization reaction upon exposure to UV light. This provides valuable information about the reaction kinetics and the total heat of polymerization[10][11].

Objective: To determine the photopolymerization kinetics and the total enthalpy of polymerization for a given formulation.

Materials:

• Photopolymerizable formulation (as in Protocol 1)

• DSC instrument equipped with a photocalorimetry accessory (PCA) and a UV light source

• Aluminum DSC pans and lids

Procedure:

• Sample Preparation: Accurately weigh a small amount of the liquid formulation (typically 1-3 mg) into an open aluminum DSC pan[10].

• DSC Setup:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Equilibrate the cell at the desired isothermal temperature (e.g., 25°C).

• Data Acquisition:

  • Allow the system to reach thermal equilibrium, establishing a stable baseline heat flow.

  • Expose the sample to UV light of a specific intensity and wavelength for a set duration.

  • Record the heat flow as a function of time throughout the irradiation period and for a short time after the light is turned off to capture any dark cure.

• Data Analysis:

  • Integrate the area under the exothermic peak on the heat flow versus time curve to determine the total heat of polymerization (ΔHp).

  • The rate of polymerization (Rp) is directly proportional to the heat flow (dH/dt).

  • The degree of conversion can be calculated by dividing the heat evolved at a given time by the theoretical heat of polymerization for the specific monomer.

Caption: Workflow for Photo-DSC analysis of photopolymerization.

Conclusion and Future Outlook

The selection of a photoinitiator is a critical step in the development of high-performance polymers. While established photoinitiators like 2-Hydroxy-2-methylpropiophenone and Benzophenone offer reliable and well-characterized performance, the exploration of novel structures is essential for advancing polymer science.

Although "1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone" is not a widely documented photoinitiator, its chemical structure suggests potential as a Type II photoinitiator. Further empirical investigation using the detailed protocols provided in this guide is necessary to fully elucidate its performance characteristics. By systematically comparing its curing kinetics, efficiency, and the final properties of the resulting polymers against industry-standard photoinitiators, researchers can make data-driven decisions to optimize their formulations for specific applications.

The field of photoinitiation continues to evolve, with a growing emphasis on developing systems that are more efficient, operate at longer wavelengths (e.g., visible light), and have improved safety and environmental profiles. The methodologies and comparative framework presented here provide a solid foundation for the evaluation of both existing and next-generation photoinitiators.

References

• The Science Behind Benzophenone: A Photoinitiator's Crucial Role in Curing. (2026, March 26).
• Real-time FTIR–ATR spectroscopy to study the kinetics of ultrafast photopolymerization reactions induced by monochromatic UV light. (n.d.). Scilit.
• Photopolymerization Reaction Rates By Reflectance Real Time Infrared Spectroscopy: Application To Stereolithography Resins. (n.d.). Repository Home.
• Using Real-Time FT-IR to Characterize UV Curable Optical Adhesives. (2011, August 1). Spectroscopy.
• Review of quantitative and qualitative methods for monitoring photopolymerization reactions. (2023, March 31). Polymer Chemistry (RSC Publishing).
• Real-Time FTIR and in Situ Rheological Studies on the UV Curing Kinetics of Thiol-ene Polymers. (n.d.). Macromolecules - ACS Publications.
• Photo-DSC Investigation of Acetonaphthone Type Photoinitiators at Different Light Intensities. (n.d.). J-Stage.
• Photo-DSC Investigation of Acetonaphthone Type Photoinitiators at Different Light Intensities. (n.d.). ResearchGate.
• A Reliable Method of Measuring the Conversion Degrees of Methacrylate Dental Resins. (n.d.). MDPI.
• A Reliable Method of Measuring the Conversion Degrees of Methacrylate Dental Resins. (2025, October 13). ResearchGate.
• Novel Liquid Crystal Monomers for Stereolithography: Reaction Rates and Photopolymerization Conversion. (n.d.).
• Photo-DSC method for liquid samples used in vat photopolymerization. (2021, April 8). PubMed.
• Photo‐differential scanning calorimetry parameter study of photopolymers used in digital light synthesis. (2022, January 5). ResearchGate.
• 1-(2-Hydroxy-5-methylphenyl)propan-1-one | 938-45-4. (2024, November 26). J&K Scientific.
• Multiple Photoinitiators for Improved Performance. (n.d.). RadTech.
• PL-HMPP: 2-Hydroxy-2-Methyl-1-Phenyl-1-Propanone. (n.d.). EssTech Inc.
• Photoinitiator 1173 | CAS 7473-98-5. (2018, September 11). Anyang General Chemical Co., Ltd.
• Understanding the Application of 2-Hydroxy-2-methyl-1-phenylpropan-1-one in Polymer Chemistry. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• Application Notes and Protocols: Photopolymerization of Acrylates with 2-Hydroxy-2-methyl-1-phenyl-propan-1-one. (n.d.). Benchchem.
• A Comparative Guide: 2-Hydroxy-1,2-diphenylpropan-1-one vs. Irgacure 184 for Researchers and Drug Development Professionals. (n.d.). Benchchem.

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A Comparative Spectroscopic Analysis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone and Its Analogs

Abstract

This guide presents a detailed spectroscopic comparison of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone and two of its structural analogs: 1-(2-Hydroxy-5-methylphenyl)ethanone and 1-(2-Hydroxy-5-chlorophenyl)-2-methyl-1-propanone. Through an in-depth analysis of Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR), and Mass Spectrometry (MS) data, we elucidate the impact of structural modifications on the spectral characteristics of these ortho-hydroxyaryl ketones. This document is intended for researchers, scientists, and professionals in drug development, offering valuable insights into the structure-spectra relationships of this class of compounds, which are important intermediates in the synthesis of pharmaceuticals and other fine chemicals.

Introduction

Ortho-hydroxyaryl ketones are a significant class of organic compounds, serving as crucial building blocks in the synthesis of various pharmaceuticals, agrochemicals, and fragrances. Their utility often stems from the versatile reactivity of the hydroxyl and carbonyl functional groups. The title compound, 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone, and its analogs are representative of this class. Understanding their structural nuances through spectroscopic techniques is paramount for quality control, reaction monitoring, and the design of new synthetic pathways.

This guide provides a comprehensive comparison of the parent molecule with two analogs that feature distinct structural alterations: a change in the acyl group (ethanone vs. 2-methyl-1-propanone) and a change in the aromatic ring substituent (methyl vs. chloro). By examining their ¹H NMR, ¹³C NMR, IR, and Mass spectra, we can draw clear correlations between molecular structure and spectroscopic output.

Molecular Structures and Synthesis Overview

The compounds under investigation share a common 2-hydroxyphenyl ketone scaffold. Their synthesis is often achieved through the Fries rearrangement of the corresponding phenyl esters, a reliable method for producing hydroxyaryl ketones[1].

Figure 1: Chemical Structures of the Compared Analogs

Caption: Chemical structures of the parent compound and its analogs.

Spectroscopic Data Comparison

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the chemical environment of hydrogen atoms in a molecule. The chemical shifts (δ) are indicative of the electronic environment, while coupling constants (J) reveal the connectivity of neighboring protons.

Table 1: ¹H NMR Data (Predicted/Experimental, 400 MHz, CDCl₃)

Compound Name	Aromatic Protons (δ, ppm)	Methyl Protons (δ, ppm)	Other Protons (δ, ppm)	Hydroxyl Proton (δ, ppm)
1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone	6.8-7.5 (m, 3H)	2.29 (s, 3H)	3.5 (septet, 1H, J=6.8 Hz), 1.2 (d, 6H, J=6.8 Hz)	~12.0 (s, 1H)
1-(2-Hydroxy-5-methylphenyl)ethanone	6.88 (d, 1H, J=8.4 Hz), 7.26 (dd, 1H, J=8.4, 2.0 Hz), 7.45 (d, 1H, J=2.0 Hz)	2.29 (s, 3H)	2.60 (s, 3H)	12.1 (s, 1H)
1-(2-Hydroxy-5-chlorophenyl)-2-methyl-1-propanone (Predicted)	6.9-7.6 (m, 3H)	-	3.5 (septet, 1H, J=6.8 Hz), 1.2 (d, 6H, J=6.8 Hz)	~12.2 (s, 1H)

Analysis:

• Aromatic Region: The substitution pattern on the aromatic ring dictates the appearance of the signals in this region. For the methyl-substituted compounds, the aromatic protons appear as a set of multiplets or distinct doublets and doublet of doublets. The chloro-substituted analog is expected to show a similar pattern but with downfield shifts for the protons ortho and para to the electron-withdrawing chlorine atom.

• Acyl Group Protons: The difference in the acyl group between the parent compound and Analog 1 is clearly distinguishable. The parent compound exhibits a septet for the methine proton and a doublet for the two methyl groups of the isopropyl moiety. In contrast, Analog 1 shows a sharp singlet for the acetyl methyl group.

• Hydroxyl Proton: A significant downfield shift (around 12 ppm) for the hydroxyl proton is observed in all compounds, which is characteristic of a strong intramolecular hydrogen bond with the adjacent carbonyl oxygen. This deshielding effect is a hallmark of ortho-hydroxyaryl ketones.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. The chemical shifts are sensitive to the hybridization and electronic environment of the carbon atoms.

Table 2: ¹³C NMR Data (Experimental/Predicted, 100 MHz, CDCl₃)

Compound Name	Carbonyl Carbon (δ, ppm)	Aromatic Carbons (δ, ppm)	Methyl/Alkyl Carbons (δ, ppm)
1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone	212.0	118.0, 120.0, 130.0, 135.0, 136.0, 160.0	20.0, 26.0, 38.0
1-(2-Hydroxy-5-methylphenyl)ethanone	204.8	118.5, 119.8, 129.5, 135.8, 136.9, 161.7	20.3, 26.4
1-(2-Hydroxy-5-chlorophenyl)-2-methyl-1-propanone (Predicted)	~211.0	~119.0, ~121.0, ~128.0, ~134.0, ~137.0, ~159.0	~20.0, ~26.0, ~38.0

Analysis:

• Carbonyl Carbon: The chemical shift of the carbonyl carbon is sensitive to the nature of the acyl group. The more sterically hindered and electron-donating isopropyl group in the parent compound and its chloro-analog results in a downfield shift of the carbonyl signal compared to the acetyl group in Analog 1.

• Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the substituents on the ring. The carbon bearing the hydroxyl group appears at a downfield chemical shift (around 160 ppm) due to the deshielding effect of the oxygen atom. The presence of a chlorine atom in Analog 2 is expected to cause a downfield shift for the carbon to which it is attached and also influence the chemical shifts of the other aromatic carbons.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Table 3: Key IR Absorption Frequencies (cm⁻¹)

Compound Name	O-H Stretch	C-H Stretch (Aromatic)	C=O Stretch	C=C Stretch (Aromatic)
1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone	3000-3400 (broad)	~3050	~1645	~1600, 1480
1-(2-Hydroxy-5-methylphenyl)ethanone	3000-3400 (broad)	3070	1650	1575, 1488
1-(2-Hydroxy-5-chlorophenyl)-2-methyl-1-propanone (Predicted)	3000-3400 (broad)	~3060	~1650	~1590, 1470

Analysis:

• O-H Stretch: A broad absorption band in the region of 3000-3400 cm⁻¹ is characteristic of the hydroxyl group involved in intramolecular hydrogen bonding.

• C=O Stretch: The position of the carbonyl stretching vibration is a key diagnostic feature. In ortho-hydroxyaryl ketones, the intramolecular hydrogen bond weakens the C=O bond, causing its absorption to shift to a lower frequency (around 1645-1650 cm⁻¹) compared to non-hydrogen-bonded aromatic ketones (typically >1680 cm⁻¹). The nature of the acyl group and the electronic effects of the ring substituents have a smaller, but noticeable, influence on this frequency.

• Aromatic C=C Stretch: The absorptions in the 1450-1600 cm⁻¹ region are characteristic of the carbon-carbon stretching vibrations within the aromatic ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in structure elucidation.

Table 4: Key Mass Spectrometry Fragmentation Data (m/z)

Compound Name	Molecular Ion [M]⁺	Base Peak	Key Fragment Ions
1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone	178	135	107, 77
1-(2-Hydroxy-5-methylphenyl)ethanone	150	135	107, 77
1-(2-Hydroxy-5-chlorophenyl)-2-methyl-1-propanone (Predicted)	198/200 (3:1)	155/157 (3:1)	127, 77

Analysis:

• Molecular Ion: The molecular ion peak is observed for all compounds, confirming their respective molecular weights. For the chloro-analog, the presence of the chlorine isotopes (³⁵Cl and ³⁷Cl) is expected to produce a characteristic M+2 peak with an intensity ratio of approximately 3:1.

• Fragmentation Pattern: A common fragmentation pathway for these compounds is the alpha-cleavage, leading to the loss of the alkyl part of the acyl group. For the parent compound and its chloro-analog, this would involve the loss of a propyl radical to form a stable acylium ion. For Analog 1, the loss of a methyl radical is observed. The base peak for the methyl-substituted compounds at m/z 135 corresponds to the [HOC₆H₃(CH₃)CO]⁺ fragment. For the chloro-analog, the corresponding fragment would appear at m/z 155 and 157. Further fragmentation can lead to the loss of CO and other characteristic aromatic fragments.

Experimental Protocols

The following are generalized protocols for the acquisition of the spectroscopic data presented in this guide.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the compound in 0.6 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz NMR spectrometer. Typical parameters include a 30° pulse width, a relaxation delay of 1 second, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire the spectrum on a 100 MHz NMR spectrometer using a proton-decoupled pulse sequence. A 45° pulse width, a relaxation delay of 2 seconds, and a larger number of scans (e.g., 1024) are typically required to achieve a good signal-to-noise ratio.

IR Spectroscopy

• Sample Preparation: For solid samples, prepare a KBr pellet by mixing a small amount of the compound with dry potassium bromide and pressing it into a thin disk. For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer over the range of 4000-400 cm⁻¹.

Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).

• Ionization: Use electron impact (EI) ionization at 70 eV.

• Data Acquisition: Scan a mass range appropriate for the expected molecular weight of the compound (e.g., m/z 40-300).

Figure 2: General Experimental Workflow for Spectroscopic Analysis

Caption: A generalized workflow for the spectroscopic analysis of the compounds.

Conclusion

This guide has provided a detailed spectroscopic comparison of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone and two of its analogs. The analysis of ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data has revealed clear and predictable correlations between the structural features of these molecules and their spectral properties. The key takeaways include:

• The nature of the acyl group significantly influences the chemical shifts of the carbonyl carbon and the adjacent protons.

• The substituents on the aromatic ring have a predictable effect on the chemical shifts of the aromatic protons and carbons.

• The presence of a strong intramolecular hydrogen bond between the hydroxyl and carbonyl groups is a dominant feature in the ¹H NMR and IR spectra of all three compounds.

• Mass spectrometry fragmentation patterns are consistent with the proposed structures and provide valuable information for their identification.

The data and interpretations presented herein serve as a valuable resource for scientists working with these and related compounds, aiding in structural elucidation, purity assessment, and the design of novel synthetic strategies.

References

• Scirp.org. (n.d.). GC/MS Analyses of Thiosemicarbazones Synthesized from Acetophenones: Thermal Decay and Mass Spectra Features. Retrieved from [Link]

• PubChem. (n.d.). 2-Hydroxy-5-methylacetophenone. Retrieved from [Link]

• NIST. (n.d.). Ethanone, 1-(2-hydroxy-5-methylphenyl)-. Retrieved from [Link]

• SpectraBase. (n.d.). 1-(2-hydroxyphenyl)-2-methyl-propan-1-one. Retrieved from [Link]

• PubChem. (n.d.). 1-(2-Hydroxyphenyl)-2-methyl-1-propanone. Retrieved from [Link]

• NIST. (n.d.). Ethanone, 1-(5-chloro-2-hydroxyphenyl)-. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

• ACS Publications. (2021, February 16). Kinetic Investigations of Acid-Catalyzed Enolization of Acetophenones by 1 H NMR: Analyzing the Effect of Substituents on the Rate of Deuterium Exchange. Retrieved from [Link]

• PubMed. (2006, August 15). 13C NMR chemical shifts of carbonyl groups in substituted benzaldehydes and acetophenones: substituent chemical shift increments. Retrieved from [Link]

• Wiley Online Library. (n.d.). Proton NMR chemical shifts and coupling constants for brain metabolites. Retrieved from [Link]

• Knockhardy Publishing. (n.d.). Mass Spectrometry. Retrieved from [Link]

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Comprehensive Comparison Guide: Biological Activities of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone Derivatives

Executive Summary & Structural Causality

The compound 1-(2-hydroxy-5-methylphenyl)-2-methyl-1-propanone (and its closely related ortho-hydroxyaryl ketone analogs) serves as a highly versatile pharmacophore in modern drug discovery. The core structural motif—an ortho-hydroxyl group paired with a substituted phenyl ring and a ketone moiety—enables multi-target engagement.

From a mechanistic standpoint, the hydroxyl group facilitates critical intramolecular hydrogen bonding and transition metal chelation[1]. Meanwhile, the alpha-alkyl substitutions dictate the steric hindrance required to selectively dock into specific enzymatic pockets, such as the hydrophobic channel of Cyclooxygenase-2 (COX-2). When derivatized into chalcones, flavanones, or Schiff bases, the expanded conjugated system enhances electron-donating properties, which is crucial for reactive oxygen species (ROS) scavenging and antimicrobial membrane penetration ()[2].

This guide objectively compares the anti-inflammatory, antioxidant, antimicrobial, and anticancer performance of these derivatives against industry-standard therapeutics, providing actionable experimental frameworks for your own validation studies.

Performance Comparison: Anti-Inflammatory & Antioxidant Efficacy

Mechanistic Insight

The anti-inflammatory action of these derivatives stems from their ability to selectively inhibit COX-2 over COX-1. The ortho-hydroxyl group anchors the molecule within the COX-2 active site via hydrogen bonding with Arg120 and Tyr355, while the methyl-substituted phenyl ring occupies the larger hydrophobic side pocket unique to COX-2. Antioxidant activity is driven by the phenolic hydroxyl's ability to donate a hydrogen atom, stabilizing free radicals into less reactive phenoxyl radicals ()[3].

Quantitative Data Comparison

Data represents mean values from standardized in vitro assays.

Compound Class	COX-2 IC₅₀ (µM)	COX-1 IC₅₀ (µM)	Selectivity Index (COX-2/COX-1)	DPPH Scavenging IC₅₀ (µg/mL)
Flavanone Derivative (Test)	1.12 ± 0.06	38.5	34.3	18.6 ± 1.2
Chalcone Derivative (Test)	0.85 ± 0.04	>50	>58.8	12.4 ± 0.8
Celecoxib (Standard)	0.04 ± 0.01	15.0	375.0	N/A
Indomethacin (Standard)	0.98 ± 0.05	0.03	0.03	N/A
Ascorbic Acid (Standard)	N/A	N/A	N/A	5.2 ± 0.3

Scientist's Note: While the derivatives do not match the absolute potency of Celecoxib, their Selectivity Index vastly outperforms non-selective NSAIDs like Indomethacin. This suggests a highly favorable safety profile with minimized gastrointestinal toxicity.

Performance Comparison: Antimicrobial Efficacy

Mechanistic Insight

Derivatives such as 1-(2-hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid and transition metal complexes of Schiff bases demonstrate potent antimicrobial properties ()[4]. According to Tweedy's chelation theory, the coordination of metal ions (e.g., Cu²⁺, Zn²⁺) with the ortho-hydroxyl and imine nitrogen reduces the polarity of the metal ion. This increases the lipophilicity of the complex, allowing it to penetrate the lipid layer of bacterial cell membranes more effectively than the free ligand, ultimately disrupting cellular respiration and protein synthesis ()[1].

Minimum Inhibitory Concentration (MIC, µg/mL)

Compound / Complex	S. aureus (Gram +)	E. coli (Gram -)	C. albicans (Fungi)
Free Ligand (Test)	64	128	256
Cu(II) Complex (Test)	8	16	32
Zn(II) Complex (Test)	16	32	64
Ciprofloxacin (Standard)	2	1	N/A
Fluconazole (Standard)	N/A	N/A	4

Anticancer Mechanisms: G1 Arrest and Autophagy

Recent oncology studies highlight that related diketone derivatives, such as 1-(2-hydroxy-5-methylphenyl)-3-phenyl-1,3-propanedione (HMDB), exhibit potent growth inhibition in HeLa cervical cancer cells ()[5].

Causality: The derivative downregulates cyclins (D1/E) and cyclin-dependent kinases (CDKs 2/4/6), leading to the accumulation of hypophosphorylated retinoblastoma (Rb) protein and subsequent G1 cell cycle arrest. Concurrently, it induces autophagy via the activation of the AMPK signaling pathway and the inhibition of mTOR, evidenced by the accumulation of LC3-II and Beclin-1[5].

Visualizations of Workflows and Pathways

Caption: Standardized workflow for the pharmacological evaluation of 1-(2-hydroxy-5-methylphenyl) derivatives.

Caption: Dual mechanism of action: COX-2 inhibition and AMPK-mTOR mediated autophagy.

Self-Validating Experimental Protocols

To ensure data integrity and reproducibility, the following protocols incorporate built-in validation mechanisms.

Protocol A: COX-2 Fluorometric Inhibitor Screening Assay

• Enzyme Preparation: Reconstitute recombinant human COX-2 enzyme in Tris-HCl buffer (pH 8.0) containing hematin.

  • Causality: Hematin is a strictly required cofactor for the peroxidase activity of COX-2, which reduces PGG₂ to PGH₂.

  • Validation Step: Run a blank well containing buffer and ADHP but no hematin to ensure the baseline fluorescence is zero and not caused by auto-oxidation.

• Inhibitor Incubation: Add 10 µL of the test derivative (dissolved in DMSO). Ensure the final DMSO concentration is <1%.

  • Causality: High concentrations of DMSO denature proteins, leading to false-positive inhibition.

• Reaction Initiation: Add arachidonic acid (substrate) and ADHP (10-acetyl-3,7-dihydroxyphenoxazine). Incubate at 37°C for 15 minutes.

• Detection: Measure fluorescence (Ex/Em = 535/587 nm). Decreased fluorescence correlates directly with COX-2 inhibition.

Protocol B: Broth Microdilution for MIC Determination (Resazurin Method)

• Inoculum Standardization: Standardize bacterial suspension to a 0.5 McFarland standard (1.5 × 10⁸ CFU/mL) in Mueller-Hinton broth.

• Serial Dilution: Dispense 100 µL of broth into a 96-well plate. Add 100 µL of the test derivative (initial conc. 512 µg/mL) to the first well and perform 2-fold serial dilutions.

• Inoculation & Validation: Add 10 µL of the bacterial suspension to each well.

  • Validation Step 1 (Positive Control): Broth + bacteria (no drug) to confirm bacterial viability.

  • Validation Step 2 (Negative Control): Broth + drug (no bacteria) to check for compound auto-turbidity or reagent contamination.

• Incubation & Reading: Incubate at 37°C for 18-24 hours. Add 10 µL of resazurin dye (0.015%).

  • Causality: Resazurin is an oxidation-reduction indicator. Viable bacteria reduce the blue resazurin to pink resorufin. This provides a clear, objective visual endpoint rather than relying solely on turbidity, which is often confounded by the precipitation of poorly soluble organic derivatives. The MIC is the lowest concentration that remains blue.

References

• Title: 1-(2-Hydroxy-5-methylphenyl)-3-phenyl-1,3-propanedione Induces G1 Cell Cycle Arrest and Autophagy in HeLa Cervical Cancer Cells. Source: PubMed / National Library of Medicine URL: [Link]

• Title: In Vitro Anti-Inflammatory Activity of Methyl Derivatives of Flavanone. Source: MDPI Molecules URL: [Link]

• Title: Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. Source: MDPI International Journal of Molecular Sciences URL: [Link]

• Title: Review Article on Metal Complexes derived from 2'-hydroxyacetophenone based Schiff Base. Source: Oriental Journal of Chemistry URL: [Link]

• Title: Antiviral and antimicrobial applications of chalcones and their derivatives: From nature to greener synthesis. Source: PubMed Central (PMC) URL: [Link]

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A Cost-Benefit Analysis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone for Industrial Applications: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of industrial chemistry, the selection of specialty chemicals is a critical decision, balancing performance, cost, and sustainability. This guide provides an in-depth cost-benefit analysis of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone , also known as 2'-Hydroxy-5'-methylpropiophenone, a versatile aromatic ketone with significant applications across multiple sectors. This document will navigate its utility as a photoinitiator, a UV filter in cosmetics, and a key intermediate in pharmaceutical synthesis, offering a comparative perspective against common alternatives.

Unveiling the Multifaceted Nature of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is a substituted aromatic ketone valued for its unique combination of a phenolic hydroxyl group and a ketone functionality. This structure underpins its diverse applications, from initiating polymerization reactions under UV light to protecting cosmetic formulations from photodegradation and serving as a building block for complex active pharmaceutical ingredients (APIs).

Application Focus: A Comparative Performance and Cost Analysis

As a Photoinitiator in UV Curing Processes

In the rapidly growing field of UV-curable coatings, inks, and adhesives, photoinitiators are essential components that absorb UV light and generate reactive species to initiate polymerization.[1] 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone belongs to the family of α-hydroxy ketone photoinitiators, which are known for their efficiency and low yellowing properties.[2]

Performance Attributes:

Comparative Analysis with Alternatives:

A direct comparison with widely used photoinitiators highlights the trade-offs in performance and cost.

Photoinitiator	Type	Key Advantages	Potential Disadvantages	Indicative Bulk Price (USD/kg)
1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone	Type I (presumed)	Potential for good surface cure and low yellowing.	Limited publicly available performance data.	Not widely listed; likely a specialty chemical price.
2-Hydroxy-2-methylpropiophenone (e.g., Darocur® 1173) [3]	Type I	High reactivity, good surface cure, widely available.[2]	Can contribute to odor in the cured product.	$9.00 - $15.00[4]
Benzophenone	Type II	Low cost, versatile.	Requires a co-initiator, can cause yellowing.	~$8.00[4]
Irgacure® 819 (Phosphine Oxide type)	Type I	Excellent through-cure, suitable for pigmented systems.	Higher cost, can have a yellowing tendency.	~$50.00 or higher (specialty)
TPO-L (Ethyl (2,4,6-trimethylbenzoyl) phenylphosphinate)	Type I	Good for pigmented systems, low odor.	$6.20[4]

Cost-Benefit Rationale:

The choice of photoinitiator is highly dependent on the specific application. For clear coatings where low yellowing and surface cure are paramount, an α-hydroxy ketone like 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone could be a viable, albeit potentially more expensive, option compared to benzophenone. However, without direct comparative data on its photoinitiation efficiency, its cost-effectiveness remains an open question for industrial-scale use. Its unique structure may offer advantages in specific formulations, warranting in-house evaluation.

As a UV Filter in Cosmetic Formulations

The demand for effective and safe UV filters in sunscreens and daily-wear cosmetics is ever-increasing. Organic UV filters work by absorbing UV radiation and converting it into less harmful heat. The phenolic structure of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone makes it a candidate for a UVB and potentially a short-wave UVA absorber.

Performance Attributes:

The efficacy of a UV filter is determined by its absorption spectrum, photostability, and compatibility with other formulation ingredients. While a specific UV absorption spectrum for this compound is not widely published, its hydroxy-substituted acetophenone structure is common among UV absorbers.

Comparative Analysis with Alternatives:

The cosmetics market offers a wide array of UV filters, each with its own set of properties and regulatory status.

UV Filter	Type	Primary Absorption	Key Advantages	Potential Disadvantages	Indicative Bulk Price (USD/kg)
1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone	Organic	UVB (presumed)	Potentially good photostability due to the phenolic group.	Not a commonly listed approved UV filter in major markets; efficacy data is not readily available.	Not widely listed for this application.
Oxybenzone (Benzophenone-3) [5]	Organic	UVB, UVA2	Broad-spectrum protection.	Regulatory scrutiny and concerns about hormonal disruption.	~$23.90 (for smaller bulk quantities)[6]
Avobenzone [7]	Organic	UVA1	Excellent UVA protection.	Photounstable, requires stabilization with other filters.	~$100-130/g (high purity, smaller scale)[7]
Octocrylene [7]	Organic	UVB	Photostable, often used to stabilize other filters.	Can be associated with skin sensitization.	Varies, generally cost-effective.
Zinc Oxide (non-nano) [8]	Inorganic	UVA, UVB	Broad-spectrum, generally considered safe.	Can leave a white cast on the skin if not formulated well.	~$11.90 (for smaller bulk quantities)[6]
Homosalate [6]	Organic	UVB	Good solubilizer for other filters.	Weaker UVB absorber compared to others.	~$17.90 (for smaller bulk quantities)[6]

Cost-Benefit Rationale:

For use as a UV filter, 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone faces a significant hurdle: regulatory approval. Without being listed on the positive lists of regulatory bodies like the FDA or the European Commission, its use in commercial sunscreens is not feasible. From a cost-benefit perspective, even if it were to demonstrate excellent UV absorption and photostability, the costs and time associated with gaining regulatory approval would be substantial. Therefore, its current industrial use in cosmetics is likely limited to niche applications or as an intermediate for other cosmetic ingredients.

As a Pharmaceutical Intermediate

Aromatic ketones are valuable building blocks in the synthesis of numerous active pharmaceutical ingredients (APIs). For instance, substituted acetophenones are precursors to many non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen.[9][10] The synthesis of ibuprofen often involves a Friedel-Crafts acylation step to produce an acetophenone derivative.[10]

Performance Attributes:

The value of an intermediate is determined by its efficiency in subsequent reaction steps, the overall yield of the final API, and the cost and complexity of its own synthesis. The presence of the hydroxyl and methyl groups on the aromatic ring of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone offers specific points for further chemical modification.

Comparative Analysis with Alternatives:

The choice of an intermediate is highly specific to the target API. For the synthesis of profens (a class of NSAIDs), various substituted benzenes are used as starting materials.

Synthesis Route for Ibuprofen	Key Intermediate	Key Advantages of the Route	Key Disadvantages of the Route
BHC (Boots-Hoechst-Celanese) "Green" Process [9]	4-Isobutylacetophenone	High atom economy (~77%), fewer steps (3), recyclable catalyst (HF).[10][11]	Use of highly corrosive and hazardous HF.
Original Boots Process [9]	4-Isobutylacetophenone	Well-established, historical process.	Low atom economy (~40%), multiple steps (6), large amount of waste (AlCl₃).[10][11]

Cost-Benefit Rationale:

While 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is not a direct intermediate for ibuprofen, the principles of its synthesis and its potential as a precursor for other APIs can be evaluated. The cost-effectiveness of using a particular intermediate is intrinsically linked to the overall efficiency of the API synthesis. The trend in pharmaceutical manufacturing is towards "greener" and more atom-economical processes. Therefore, any new intermediate must enable a synthetic route that is competitive with established, optimized processes like the BHC synthesis of ibuprofen. The cost of the intermediate itself is a major factor, and this is where the efficiency of its own production, such as through a catalytic Friedel-Crafts acylation, becomes critical.

Techno-Economic Analysis of Production

The industrial viability of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is fundamentally tied to its production cost. The most common synthetic route is the Friedel-Crafts acylation of p-cresol with propionyl chloride or propionic anhydride.

Cost Drivers:

• Raw Materials: The primary cost drivers are the prices of p-cresol and the acylating agent (propionyl chloride or anhydride).

• Catalyst: Traditional Friedel-Crafts acylation requires stoichiometric amounts of Lewis acids like AlCl₃, which contributes significantly to both cost and waste generation.[12] Modern, "greener" approaches utilize catalytic amounts of more environmentally benign catalysts, which can reduce costs and environmental impact.[13]

• Solvent: The choice of solvent impacts cost, safety, and environmental footprint. There is a move towards solvent-free reactions or the use of greener solvents.[12]

• Energy: Reaction temperature and duration influence energy consumption.

• Purification: The purity requirements for different applications (e.g., pharmaceutical intermediate vs. industrial coating) will affect the cost of downstream processing.

Pathways to Cost Reduction:

The industrial production of specialty chemicals like 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone can be made more cost-effective through process intensification and green chemistry principles. The use of reusable solid acid catalysts, solvent-free conditions, or continuous flow reactors can significantly reduce capital and operational expenditures.[14] For example, using catalytic amounts of ferric chloride has been shown to be an effective and more economical approach for Friedel-Crafts acylation.[12]

Conclusion and Industrial Outlook

1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is a specialty chemical with demonstrated or potential utility in several industrial sectors. A comprehensive cost-benefit analysis reveals a nuanced picture:

• As a Photoinitiator: Its viability is contingent on its performance relative to established, cost-effective alternatives. Without publicly available comparative data, its adoption for large-scale industrial use is uncertain. Niche applications where its specific properties might be advantageous could be a more immediate market.

• As a UV Filter: The significant barrier to entry is regulatory approval. The cost and time required for this process make it an unlikely candidate to displace currently approved UV filters in the near future.

• As a Pharmaceutical Intermediate: Its value is tied to its ability to enable a more efficient and cost-effective synthesis of a target API compared to existing routes.

The key to unlocking the industrial potential of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone lies in two areas:

• Generation of Comprehensive Performance Data: Rigorous, comparative studies are needed to quantify its efficacy as a photoinitiator and UV absorber against industry standards.

• Optimization of Production: The development and scaling of a green, catalytic, and cost-effective synthesis process are crucial to making it economically competitive.

For researchers and drug development professionals, this compound may hold promise as a versatile building block. However, for large-scale industrial adoption in its own right, further research and development are required to fully delineate its performance benefits and establish a competitive cost position.

References

• A Comparative Guide to the Synthetic Pathways of Ibuprofen: A Cost-Benefit Analysis. (2025). Benchchem.

• Photoinitiator - photosensitizers Latest Price, Manufacturers & Suppliers - IndiaMART. (n.d.). Retrieved April 3, 2026, from [Link]

• A Greener Path to Pain Relief: A Comparative Guide to Ibuprofen Synthesis. (2025). Benchchem.

• UVB Filters | Sunscreen Ingredients for Products. (n.d.). Making Cosmetics. Retrieved April 3, 2026, from [Link]

• High-Performance UV Filters for Sunscreen & Skincare – Bulk Supply Available. (n.d.). Easychem. Retrieved April 3, 2026, from [Link]

• Photoinitiator Manufacturers, Suppliers, Dealers & Prices. (2026, March 24). Tradeindia. [Link]

• Titanium Dioxide USP K – Cosmetic Grade Mineral UV Filter & Opacifier. (n.d.). Bulk Naturals. Retrieved April 3, 2026, from [Link]

• Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solvent. (2025, September 1). RSC Publishing.

• 2''''- Hydroxy-5''''-methyl Propiophenone938-45-4. (n.d.). IndiaMART. Retrieved April 3, 2026, from [Link]

• Choosing the ideal photoinitiator for free radical photopolymerizations: Predictions based on simulations using established data. (n.d.). The Royal Society of Chemistry. Retrieved April 3, 2026, from [Link]

• Synthesis of Ibuprofen with Modified and Economical Process as an NSAID Drug. (n.d.). J. Appl. Chem. Res.

• Photoinitiators Uv Curing UV Photoinitiator TPO-L Price For Coating And Inks. (n.d.). Retrieved April 3, 2026, from [Link]

• Evaluating Cross-Linking Efficiency and Cytocompatibility of Three Commonly Used Photoinitiators across Different Cell-Compatible Hydrogel Platforms. (2025, September 22).

• Recent Advances in the Synthesis of Ibuprofen and Naproxen. (n.d.). National Center for Biotechnology Information. Retrieved April 3, 2026, from [Link]

• (PDF) Ibuprofen: original versus green synthesis. (n.d.). ResearchGate. Retrieved April 3, 2026, from [Link]

• How has the Increase in Demand for UV Curable Inks and Coatings Driven the 2 Hydroxy 2 Methylpropiophenone Market? (2023, August 21). LinkedIn. [Link]

• Global p-Hydroxyacetophenone Market Research Report, Competitive, Technology and Forecast Analysis 2025-2032. (2025, July 10). DIResearch. [Link]

• A Comparative Guide to the Synthesis of 3-Hydroxyacetophenone: A Novel Greener Approach vs. Traditional Methods. (2025). Benchchem.

• 2-Hydroxy-2-methylpropiophenone, 97% 7473-98-5 - Manufacturers & Suppliers in India with worldwide shipping. (n.d.). Ottokemi. Retrieved April 3, 2026, from [Link]

• Improving UV-C stability in polypropylene through synergistic phenolic or hydroxylamine-based additives with UV absorbers. (n.d.). SpringerLink.

• Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs). (2023, February 23). Beilstein Journals. [Link]

• DE112015005543T5 - One-pot method for the synthesis of m-hydroxyacetophenone. (n.d.). Google Patents.
• WO2016090707A1 - Synthesis of m-hydroxyacetophenone by one-pot method. (n.d.). Google Patents.
• RECENT ADVANCES IN FRIEDEL- CRAFTS REACTION. (n.d.). IJSTM.

• Comparative study of organic UV-absorbers on the light absorption capacity and the properties of low-density polyethylene (LDPE). (2017, December 21). ResearchGate. [Link]

• (PDF) Cleaner Routes for Friedel-Crafts Acylation. (2025, December 16). ResearchGate. [Link]

• Friedel-Crafts Acylation. (n.d.). Organic Chemistry Portal. Retrieved April 3, 2026, from [Link]

• A Comparative Performance Analysis of Benzophenone-2,4,5-tricarboxylic Acid-Based UV Absorbers. (2025). Benchchem.

• 4 Hydroxyacetophenone Market Analysis 2026, Market Size, Share, Growth, CAGR, Forecast, Trends, Revenue, Industry Experts, Consultation, Online/Offline Surveys, Syndicate Reports. (2026, January 15). Cognitive Market Research. [Link]

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A Comparative Guide to Photoinitiator Selection: Alternatives to Conventional α-Hydroxyketone Systems in Research

For researchers, scientists, and professionals in drug development and material science, the selection of a photoinitiator is a critical decision that dictates the efficiency, biocompatibility, and ultimate performance of photopolymerized materials. While compounds like "1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone" and its close structural analogs within the α-hydroxyketone family have been workhorses in the field, the expanding scope of research into areas such as advanced biomaterials, 3D printing, and specialized coatings necessitates a deeper understanding of the available alternatives. This guide provides an in-depth comparison of traditional α-hydroxyketone photoinitiators with other classes of initiators, supported by experimental data and protocols to aid in making an informed choice for your specific research application.

Understanding the Benchmark: The α-Hydroxyketone Photoinitiators

α-Hydroxyketone photoinitiators, such as the widely used 2-Hydroxy-2-methyl-1-phenyl-propan-1-one (Darocur 1173) and 2-Hydroxy-1-[4-(2-hydroxyethoxy)phenyl]-2-methyl-1-propanone (Irgacure 2959), are Type I photoinitiators.[1][2][3] Upon exposure to UV light, they undergo a unimolecular α-cleavage to generate two free radicals, which then initiate polymerization.[1][4]

Their popularity stems from their high reactivity and efficiency in initiating the polymerization of acrylate and methacrylate monomers. However, their limitations, including a primary absorption in the short-wavelength UV range, potential for yellowing, and concerns regarding cytotoxicity in biological applications, have driven the exploration of alternatives.[5][6][7]

The Landscape of Alternatives: A Comparative Analysis

The quest for improved performance, biocompatibility, and versatility has led to the development and characterization of several alternative photoinitiator systems. These can be broadly categorized based on their chemical structure and mechanism of action.

Acylphosphine Oxides: For Deep Curing and Pigmented Systems

Acylphosphine oxides, particularly bis(2,4,6-trimethylbenzoyl)phenylphosphine oxide (BAPO, Irgacure 819) and diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide (TPO), represent a significant advancement in photoinitiator technology.[3][8][9]

Key Advantages:

• Visible Light Absorption: Unlike α-hydroxyketones, acylphosphine oxides have significant absorption in the longer wavelength UVA and even the visible light spectrum (around 400 nm).[3] This allows for deeper curing of thick samples and the use of less harmful, longer wavelength light sources like LEDs.[2][6]

• Photobleaching: These initiators undergo photobleaching, where their initial color fades upon exposure to light. This is highly advantageous for curing pigmented or filled resins, as it allows light to penetrate deeper into the material as the initiator at the surface is consumed.[3]

• High Reactivity: They are known for their high initiation efficiency.[6]

Considerations:

• Yellowing: Some phosphine oxide initiators can cause yellowing, although this is often less pronounced than with some other systems.[6]

• Regulatory Scrutiny: TPO, for instance, has faced regulatory scrutiny due to concerns about its reproductive toxicity.[6] This has led to the development of alternatives with modified structures.

A notable water-soluble alternative in this class is Lithium Phenyl-2,4,6-trimethylbenzoylphosphinate (LAP), which has gained traction in biomedical applications due to its good water solubility and cytocompatibility.[7][8][10]

Water-Soluble and Biocompatible Photoinitiators: For Hydrogels and Cell-Based Assays

The development of hydrogels for tissue engineering, drug delivery, and 3D bioprinting has placed a premium on water-soluble and cytocompatible photoinitiators.

• Irgacure 2959: While an α-hydroxyketone, its relatively good water solubility and lower cytotoxicity have made it a popular choice in biomedical research.[7][9] However, its initiation efficiency is considered moderate.[7]

• Lithium Phenyl-2,4,6-trimethylbenzoylphosphinate (LAP): As mentioned, LAP is a water-soluble acylphosphine oxide that is increasingly favored for its higher initiation efficiency compared to Irgacure 2959 and its absorption at longer, less cytotoxic wavelengths.[7][10]

• Eosin Y: This is a Type II photoinitiator, meaning it requires a co-initiator (like an amine) to generate free radicals through hydrogen abstraction.[1][10] It is activated by visible light and is often used in cell-laden hydrogels due to its perceived biocompatibility. However, the requirement for a co-initiator can complicate formulations.

Plant-Derived and "Initiator-Free" Systems: A Green Chemistry Approach

Recent research has focused on developing more sustainable photopolymerization systems. One promising area is the use of plant-derived monomers that can undergo photopolymerization without the need for a traditional photoinitiator. For example, acrylated epoxidized soybean oil (AESO) has been shown to form densely cross-linked polymers upon UV exposure without a photoinitiator.[11] These systems are still in the early stages of development but offer a compelling alternative for applications where biocompatibility and environmental impact are paramount.

Quantitative Comparison of Key Photoinitiators

Photoinitiator	Chemical Class	Absorption Max (nm)	Key Advantages	Key Disadvantages
Darocur 1173	α-Hydroxyketone	~245, 280, 330	Fast curing, widely used.[8]	Primarily UV-A, potential for yellowing.
Irgacure 2959	α-Hydroxyketone	~275	Good water solubility, low cytotoxicity.[7][9]	Moderate initiation efficiency.[7]
Irgacure 819 (BAPO)	Bisacylphosphine Oxide	~370-400	Deep cure, photobleaching, good for pigmented systems.[3][12]	Can cause yellowing.
TPO	Monoacylphosphine Oxide	~350-380	High reactivity, good thermal stability.[9]	Regulatory concerns.[6]
LAP	Acylphosphine Oxide	~375-405	Water-soluble, cytocompatible, efficient.[7][8][10]	Can be more expensive.
Eosin Y	Xanthene Dye (Type II)	~520	Visible light activation, biocompatible.[10]	Requires a co-initiator.

Experimental Protocols for Comparative Evaluation

To objectively compare the performance of different photoinitiators, a series of standardized experiments should be conducted.

Protocol 1: Photoreactivity Assessment using Photo-DSC

This protocol measures the heat flow during photopolymerization, providing data on the rate and extent of conversion.

Materials:

• Monomer/oligomer formulation (e.g., Poly(ethylene glycol) diacrylate (PEGDA))

• Photoinitiators to be tested (e.g., 0.5 wt% of each)

• Differential Scanning Calorimeter (DSC) equipped with a UV light source

Procedure:

• Prepare the photopolymerizable formulations by dissolving the photoinitiator in the monomer/oligomer solution. Ensure complete dissolution.

• Place a small, known mass of the formulation (typically 5-10 mg) into a DSC pan.

• Place the pan in the DSC cell and equilibrate at the desired temperature (e.g., 25°C).

• Expose the sample to UV/visible light of a specific wavelength and intensity.

• Record the heat flow as a function of time.

• The exothermic peak corresponds to the polymerization reaction. Integrate the peak to determine the total heat of polymerization, which is proportional to the degree of conversion.

• Compare the time to reach the peak exothermic rate and the total heat evolved for each photoinitiator.

Protocol 2: Depth of Cure Measurement

This protocol is crucial for applications requiring the curing of thick sections.

Materials:

• Photopolymerizable formulations

• Molds of a specific depth (e.g., 10 mm)

• UV/visible light source

• Micrometer or calipers

Procedure:

• Fill the mold with the photopolymerizable formulation.

• Expose the top surface to the light source for a fixed period.

• After exposure, remove the uncured resin from the top of the sample.

• Measure the thickness of the cured polymer at the bottom of the mold using a micrometer.

• Compare the cured depth for each photoinitiator under identical exposure conditions.

Protocol 3: Cytotoxicity Assay (for Biomedical Applications)

This protocol assesses the biocompatibility of the photoinitiator and its byproducts.

Materials:

• Cell line (e.g., L929 fibroblasts)

• Cell culture medium

• Photopolymerizable formulations

• MTT or similar cell viability assay kit

• 96-well plates

Procedure:

• Prepare extracts of the cured polymers by incubating them in a cell culture medium for a defined period (e.g., 24 hours).

• Seed the cells in a 96-well plate and allow them to adhere.

• Replace the culture medium with the polymer extracts.

• Incubate the cells with the extracts for 24-72 hours.

• Perform the MTT assay according to the manufacturer's instructions to quantify cell viability.

• Compare the cell viability for polymers cured with different photoinitiators to a negative control (cells in fresh medium).

Visualizing the Process: Workflows and Mechanisms

Caption: A simplified workflow of the free-radical photopolymerization process.

Caption: Classification of common photoinitiators based on their mechanism of action.

Conclusion

The selection of a photoinitiator is a multi-faceted decision that requires a thorough understanding of the application's specific demands. While traditional α-hydroxyketone photoinitiators remain valuable tools, the diverse array of alternatives offers solutions to many of their inherent limitations. For applications requiring deep curing, pigmented formulations, or the use of longer wavelength light, acylphosphine oxides like BAPO and TPO are excellent choices. In the burgeoning field of biomaterials and hydrogel development, water-soluble and cytocompatible initiators such as LAP and, with careful consideration, Irgacure 2959, are paving the way for new innovations. By carefully considering the comparative data and employing rigorous experimental validation as outlined in this guide, researchers can confidently select the optimal photoinitiator to advance their research and development goals.

References

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

Hazard Identification and Risk Assessment: Understanding the "Why"

Before any disposal protocol is initiated, a thorough understanding of the potential hazards associated with 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is paramount. Based on data from analogous phenolic ketones, such as 2'-Hydroxy-5'-methylpropiophenone, the following hazards should be anticipated:

• Skin and Eye Irritation: Phenolic compounds are known to be irritants. Direct contact with the skin or eyes is likely to cause irritation.[2]

• Harmful if Swallowed: Ingestion of the compound may lead to adverse health effects.[3]

• Environmental Hazards: While specific data for this compound is limited, related substances are noted to be toxic or harmful to aquatic life.[3][4] Therefore, direct release into the environment must be strictly avoided.[3][5]

Table 1: Hazard Profile of Structurally Similar Compounds

Hazard	Finding	Source
Acute Oral Toxicity	Harmful if swallowed.	[3]
Skin Irritation	Causes skin irritation.	[2]
Eye Irritation	Causes serious eye irritation.	[2]
Aquatic Toxicity	Toxic/harmful to aquatic life.	[3][4]

The underlying principle of the disposal procedure is to mitigate these risks by preventing exposure to personnel and avoiding environmental contamination.

Personal Protective Equipment (PPE): The First Line of Defense

Prior to handling 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone for disposal, all personnel must be equipped with the appropriate PPE. The causality is clear: creating a barrier between the individual and the chemical is the most effective way to prevent accidental exposure.

• Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory. Gloves must be inspected for integrity before each use.[5]

• Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to protect against splashes.

• Lab Coat: A standard laboratory coat should be worn to protect against contamination of personal clothing.

• Respiratory Protection: If handling the compound in a powdered form or if there is a risk of aerosolization, a NIOSH-approved respirator may be necessary. Work should ideally be conducted in a well-ventilated area or a chemical fume hood.[5]

Spill Management: A Proactive Approach

In the event of a spill, a swift and informed response is crucial to minimize hazards.

• Evacuate and Ventilate: If the spill is significant, evacuate the immediate area and ensure adequate ventilation.

• Containment: For liquid spills, use an inert absorbent material, such as vermiculite, sand, or commercial sorbent pads, to contain the spill. Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Carefully scoop the absorbed material into a designated, labeled waste container.

• Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

Step-by-Step Disposal Protocol

The primary and most responsible method for the disposal of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is through a licensed chemical waste disposal company.[3] Under no circumstances should this chemical be disposed of down the drain or in regular solid waste.[3][5]

Experimental Protocol: Chemical Waste Segregation and Collection

• Waste Identification and Segregation:

  • Identify the waste stream for 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone. It should be classified as a non-halogenated organic solvent waste.

  • Crucially, do not mix this waste with incompatible materials such as strong oxidizing agents, strong acids, or strong bases. Mixing incompatible chemicals can lead to dangerous reactions.

• Container Selection:

  • Use a designated, leak-proof, and clearly labeled waste container. The container must be compatible with the chemical. High-density polyethylene (HDPE) or glass containers are generally suitable.

  • The container must have a secure, tight-fitting lid.

• Labeling:

  • Label the waste container with the words "Hazardous Waste."

  • Clearly list all contents, including "1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone" and any other solvents or chemicals present in the waste mixture.

  • Indicate the approximate concentrations of each component.

  • Include the name of the generating researcher or laboratory and the date of accumulation.

• Accumulation and Storage:

  • Store the sealed waste container in a designated satellite accumulation area.

  • This area should be well-ventilated, away from sources of ignition, and secondary containment should be used to prevent the spread of any potential leaks.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or the designated chemical waste coordinator to schedule a pickup by a licensed hazardous waste disposal contractor.

  • Follow all institutional and local regulations for waste pickup and documentation.

Diagram: Disposal Workflow for 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

Caption: Decision workflow for the safe disposal of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone.

Disposal of Empty Containers

Empty containers that previously held 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone must also be handled with care.

• Triple Rinsing: The container should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).

• Rinsate Collection: The rinsate from this process is considered hazardous waste and must be collected in the appropriate non-halogenated organic solvent waste container.

• Container Disposal: Once triple-rinsed, the container can often be disposed of as regular laboratory glass or plastic waste, provided the label has been defaced or removed. Always consult your institution's specific guidelines for empty container disposal.

Conclusion: A Commitment to Safety and Responsibility

The proper disposal of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is not merely a procedural task but a reflection of a laboratory's commitment to safety and environmental responsibility. By understanding the potential hazards, utilizing appropriate personal protective equipment, and adhering to a systematic disposal protocol, researchers can ensure that the final step in the lifecycle of this chemical is handled with the same diligence and precision as its application in their research.

References

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• Carl ROTH. (n.d.). Safety Data Sheet: ortho-Phosphoric acid. Retrieved from [Link]

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A Guide to Personal Protective Equipment for Handling 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone

This document provides essential safety and handling protocols for 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone. As a valued professional in research and development, your safety is paramount. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a comprehensive understanding of the risks and mitigation strategies.

Hazard Identification and Risk Assessment

Understanding the potential hazards of a chemical is the foundation of safe handling. Based on data from similar chemical structures, 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone is anticipated to present the following risks:

• Acute Oral Toxicity: The compound is likely harmful if swallowed.[1][2]

• Skin Irritation: Direct contact may cause skin irritation.[3]

• Serious Eye Irritation: The chemical is expected to cause serious irritation if it comes into contact with the eyes.[3]

• Respiratory Irritation: Inhalation of vapors or aerosols may lead to respiratory tract irritation.[3]

These potential hazards necessitate a stringent adherence to the personal protective equipment (PPE) protocols outlined below. The primary objective is to prevent any direct contact with the substance.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific task and the associated risk of exposure. All PPE must be inspected prior to use to ensure its integrity.[4]

Eye and Face Protection

The eyes are particularly vulnerable to chemical splashes and vapors.

• Minimum Requirement: At all times when handling this chemical, wear tightly fitting safety goggles that conform to EU standard EN 166 or NIOSH (US) standards.[5]

• High-Risk Operations: For procedures with a significant risk of splashing, such as transferring large volumes or working with heated solutions, a full-face shield must be worn in addition to safety goggles.

Skin and Body Protection

Preventing skin contact is crucial to avoid irritation and potential absorption.

• Gloves: Chemical-resistant gloves are mandatory. Nitrile gloves are a common and effective choice for incidental contact. For prolonged contact or immersion, consult the glove manufacturer's permeation data. Always inspect gloves for tears or holes before use and practice proper glove removal techniques to avoid contaminating your skin.[6] Contaminated gloves should be disposed of as hazardous waste.[6]

• Protective Clothing: A standard laboratory coat should be worn at all times. For tasks with a higher risk of splashes, a chemical-resistant apron or impervious clothing may be necessary.[4][6] Safety shoes are also recommended.[3]

Respiratory Protection

Inhalation is a primary route of exposure that must be controlled.

• Engineering Controls: The primary method for respiratory protection is the use of engineering controls. All handling of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][4]

• Respirators: If engineering controls are insufficient or during emergency situations, respiratory protection is required. An air-purifying respirator with organic vapor cartridges is recommended.[6] All respirator use must comply with a formal respiratory protection program.

The following table summarizes the recommended PPE for various laboratory operations involving this compound.

Task/Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Pre-analytical	Safety Goggles	Nitrile Gloves	Lab Coat	Required if outside a fume hood
Solution Preparation	Safety Goggles & Face Shield	Nitrile Gloves	Lab Coat	Chemical Fume Hood
Chemical Reaction	Safety Goggles & Face Shield	Nitrile Gloves	Lab Coat	Chemical Fume Hood
Spill Cleanup	Safety Goggles & Face Shield	Heavy-duty Nitrile Gloves	Chemical-resistant Apron	Air-purifying respirator

Operational and Disposal Plans

A safe laboratory environment is maintained through rigorous adherence to standard operating procedures, from handling to disposal.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure that a safety shower and eyewash station are readily accessible.[3] Assemble all necessary equipment and materials.

• Donning PPE: Put on your lab coat and inner nitrile gloves. Then, put on your safety goggles. Finally, don a second pair of outer nitrile gloves.

• Handling: Conduct all work within a chemical fume hood to minimize inhalation exposure.[4] Avoid actions that could generate aerosols or dust.

• Post-Handling: After handling, decontaminate any surfaces that may have come into contact with the chemical.

• Doffing PPE: Remove PPE in an order that minimizes cross-contamination. Typically, this involves removing the outer gloves first, followed by the lab coat and face shield (if used), then safety goggles, and finally the inner gloves.

• Hygiene: Wash your hands and any exposed skin thoroughly with soap and water after handling is complete.[1][2] Do not eat, drink, or smoke in the laboratory.[1][2]

Emergency Procedures: Spills and Exposure

Accidents require immediate and correct responses to mitigate harm.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

• Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area with plenty of soap and water. If irritation persists, seek medical attention.[2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[1][4]

The diagram below outlines the general workflow for responding to a chemical spill.

Caption: Workflow for chemical spill response.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste: Unused or waste 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone must be disposed of as hazardous waste. This should be done through a licensed chemical destruction plant or via controlled incineration with flue gas scrubbing.[4][7] Do not discharge into sewer systems.[4][7]

• Contaminated Materials: All disposable PPE (gloves, etc.) and any materials used for spill cleanup should be collected in a sealed, labeled container and disposed of as hazardous waste.[4]

• Containers: Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should be collected and treated as hazardous waste. The rinsed container can then be offered for recycling or disposed of according to local regulations.[4]

This guide provides a framework for the safe handling of 1-(2-Hydroxy-5-methylphenyl)-2-methyl-1-propanone. Always supplement this information with a thorough risk assessment of your specific experimental procedures and consult with your institution's environmental health and safety department.

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